Salviol

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure of Salviol

This guide provides a comprehensive overview of the chemical structure, properties, and biological context of Salviol, a naturally occurring diterpenoid. The information is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Chemical Structure and Identification

Salviol is a bioactive diterpenoid compound that has been isolated from various plant species, most notably from the genus Salvia.[1] It is classified as an abietane (B96969) diterpenoid, characterized by its three-ring carbocyclic core structure.[1]

The systematic IUPAC name for Salviol is (3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-3,6-diol .[1] The chemical structure of Salviol is presented below:

Chemical Structure of Salviol

Caption: 2D representation of the chemical structure of Salviol.

Chemical Identifiers

Identifier	Value
IUPAC Name	(3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-3,6-diol[1]
Molecular Formula	C₂₀H₃₀O₂[1]
CAS Number	Not Available
PubChem CID	13966146[1]
ChEBI ID	CHEBI:138944[1]
SMILES	CC(C)C1=C(C=C2C(=C1)CC[C@@H]3[C@@]2(C--INVALID-LINK--O)C)O[1]
InChIKey	PRYXPGFZVGZNBL-ADLFWFRXSA-N[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Salviol. The majority of these values are computationally predicted, as extensive experimental data is not widely available in the literature.

Property	Value	Source
Molecular Weight	302.45 g/mol	PubChem[1]
Monoisotopic Mass	302.224580204 Da	PubChem[1]
XLogP3-AA (Predicted)	5.2	PubChem[1]
Hydrogen Bond Donor Count	2	FooDB[2]
Hydrogen Bond Acceptor Count	2	FooDB[2]
Rotatable Bond Count	1	FooDB[2]
Polar Surface Area (Predicted)	40.46 Ų	FooDB[2]
Water Solubility (Predicted)	0.0071 g/L	FooDB[2]
Melting Point	Not Available
Boiling Point	Not Available
Specific Rotation ([α]D)	Not Available

Experimental Protocols

Isolation and Purification of Salviol

While a specific protocol for the isolation of Salviol is not extensively detailed in the literature, a general methodology can be adapted from the established procedures for isolating similar diterpenoids from Salvia species. The following protocol is based on the isolation of Salviolone from Salvia miltiorrhiza and can be modified for Salviol from sources like Salvia officinalis.

Caption: Workflow for the isolation and structural elucidation of Salviol.

Methodology:

• Plant Material and Extraction:

  • Dried and powdered aerial parts of Salvia officinalis are subjected to reflux extraction with 80% ethanol. This process is typically repeated to ensure exhaustive extraction of the secondary metabolites.

  • The resulting ethanolic extracts are combined and filtered to remove solid plant material.

  • The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Fractionation and Purification:

  • The crude extract is subjected to column chromatography, often using a Sephadex LH-20 resin, which is effective for separating compounds based on size and polarity.

  • A gradient elution system, for example, a dichloromethane-methanol mixture with increasing polarity, is used to separate the components of the crude extract.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify those containing Salviol.

  • The fractions rich in Salviol are pooled and further purified using preparative High-Performance Liquid Chromatography (HPLC) to obtain the pure compound.

• Structural Confirmation:

  • The identity and purity of the isolated Salviol are confirmed using standard spectroscopic techniques.

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC, HMBC) NMR experiments are conducted to elucidate the complete chemical structure and stereochemistry.

Total Synthesis of Salviol

As of the current literature, a total synthesis of Salviol has not been reported. A plausible retrosynthetic analysis is presented below to guide potential synthetic strategies.

Caption: A logical retrosynthetic analysis for Salviol.

A potential synthetic route would likely involve the construction of the tricyclic abietane skeleton, followed by stereoselective introduction of the hydroxyl groups.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Aromatic protons on the phenolic ring.

  • Signals corresponding to the isopropyl group.

  • Multiple signals in the aliphatic region for the cyclohexane and cyclohexene (B86901) rings.

  • Signals for the methyl groups.

  • A signal for the hydroxyl proton.

• ¹³C NMR:

  • Signals for the aromatic carbons.

  • Signals for the carbons of the isopropyl group.

  • Aliphatic signals for the tricyclic core.

  • Signals for the methyl carbons.

Mass Spectrometry (MS)

The mass spectrum of Salviol would be expected to show a molecular ion peak [M]⁺ corresponding to its molecular weight. The fragmentation pattern would likely involve the loss of small neutral molecules such as water (H₂O) and methyl groups (CH₃), as well as characteristic cleavages of the diterpenoid skeleton.

Biological Activity and Signaling Pathways

Compounds isolated from Salvia species are well-known for their anti-inflammatory properties. While the specific mechanism of Salviol is not extensively studied, it is hypothesized to act via the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammation.

The NF-κB Signaling Pathway

The canonical NF-κB pathway is activated by pro-inflammatory stimuli such as cytokines (e.g., TNF-α) and pathogen-associated molecular patterns (e.g., LPS). This leads to the activation of the IκB kinase (IKK) complex, which then phosphorylates the inhibitory protein IκBα. Phosphorylated IκBα is ubiquitinated and subsequently degraded by the proteasome, releasing the NF-κB (p50/p65) dimer. The active NF-κB dimer then translocates to the nucleus, where it binds to specific DNA sequences and promotes the transcription of pro-inflammatory genes.

References

• 1. Inhibition of the NF-κB Pathway in Human Intestinal Epithelial Cells by Commensal Streptococcus salivarius - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]

The Chemistry and Biology of Salviol and Related Bioactive Compounds from Salvia Species: A Technical Guide

This technical guide provides an in-depth overview of the discovery, natural sources, and biological activities of salviol and related compounds isolated from various Salvia species. The content is tailored for researchers, scientists, and drug development professionals, with a focus on quantitative data, detailed experimental methodologies, and the elucidation of molecular signaling pathways.

Disambiguation of "Salviol" and Related Compounds

The term "salviol" has been used in scientific literature to refer to at least two distinct chemical entities. Furthermore, other similarly named and structurally related bioactive compounds have been isolated from Salvia species, leading to potential confusion. This guide will address the following key compounds:

• Salviol (a Diterpenoid Phenol (B47542) from Salvia miltiorrhiza) : A diterpenoid phenol whose structure has been determined based on physical and chemical properties[1].

• Salviol (a Meroterpenoid from Salvia officinalis) : Chemically identified as 6α-hydroxyferruginol, this meroterpenoid has been reported in Salvia officinalis and Salvia cardiophylla[2].

• Salvinal : A potent microtubule inhibitor isolated from Salvia miltiorrhiza with significant antimitotic activity[3][4][5].

• Salviolone (B50783) : A rare bisnorditerpene from Salvia miltiorrhiza with demonstrated anticancer and anti-inflammatory effects[6][7].

Salviol: The Diterpenoid Phenol from Salvia miltiorrhiza

Discovery and Natural Sources

Salviol, a diterpenoid phenol, was first isolated from the roots of Salvia miltiorrhiza Bunge (also known as Danshen)[1]. This plant is a staple in traditional Chinese medicine, used for treating cardiovascular and cerebrovascular diseases[7]. While its specific concentration in the plant is not well-documented in the readily available literature, S. miltiorrhiza is a rich source of various diterpenoids[8][9].

Chemical Structure

The chemical structure of salviol from Salvia miltiorrhiza was elucidated based on its physical and chemical properties[1]. It is classified as a diterpenoid phenol.

Salviol: The Meroterpenoid from Salvia officinalis

Discovery and Natural Sources

This form of salviol is a meroterpenoid, chemically known as 6α-hydroxyferruginol[2]. It has been identified in Salvia officinalis (common sage) and Salvia cardiophylla[2]. Salvia officinalis is a well-known culinary and medicinal herb native to the Mediterranean region and is recognized for its diverse pharmacological activities, including antioxidant, anti-inflammatory, and antimicrobial effects[10][11].

Chemical Structure

The chemical formula for this salviol is C₂₀H₃₀O₂[2]. It is an abietane (B96969) diterpenoid and is functionally related to ferruginol[2].

Salvinal: A Potent Microtubule Inhibitor from Salvia miltiorrhiza

Discovery and Biological Activity

Salvinal, with the chemical name 5-(3-hydroxypropyl)-7-methoxy-2-(3'-methoxy-4'-hydroxyphenyl)-3-benzo[b]furancarbaldehyde, is a novel microtubule inhibitor isolated from Salvia miltiorrhiza[3][4]. It exhibits potent antimitotic activity in a variety of human cancer cell lines, including multidrug-resistant ones, with IC50 values ranging from 4-17 µM[3][4].

Salvinal's mechanism of action involves the inhibition of tubulin polymerization, which disrupts the cellular microtubule network, leading to a blockage of the cell cycle in the G2/M phase and subsequent induction of apoptosis[3][4][5].

Signaling Pathway of Salvinal-Induced Mitotic Arrest

Salvinal treatment of cancer cells leads to a cascade of events culminating in mitotic arrest and apoptosis. This pathway involves the upregulation of cyclin B1, activation of Cdc2 kinase, and phosphorylation of Cdc25c. Furthermore, it leads to the hyperphosphorylation of Bcl-2, DNA fragmentation, and activation of caspase-3[3][4].

Signaling pathway of Salvinal-induced mitotic arrest.

Salviolone: A Bioactive Bisnorditerpene from Salvia miltiorrhiza

Discovery and Natural Sources

Salviolone is a rare bisnorditerpene with a tropolone-type structure, isolated from the roots of Salvia miltiorrhiza[7]. It has garnered scientific interest for its potential as an anticancer agent, particularly in melanoma[6].

Experimental Protocol for Isolation of Salviolone

The following protocol outlines a typical laboratory procedure for the extraction and purification of salviolone from the roots of Salvia miltiorrhiza[6][7].

• Maceration: 100 g of powdered S. miltiorrhiza roots are milled and macerated with 800 mL of 80% ethanol (B145695) at room temperature. This process is repeated three times to ensure thorough extraction[7].

• Solvent Evaporation: The ethanol extracts are combined, filtered, and the solvent is evaporated under reduced pressure using a rotary evaporator to yield a crude extract[6][7].

• Column Chromatography: The dried crude extract is fractionated using a Sephadex LH-20 column with methanol (B129727) as the mobile phase[6][7].

• Semi-preparative RP-HPLC: Fractions containing salviolone, as monitored by Thin-Layer Chromatography (TLC), are pooled and subjected to semi-preparative reverse-phase high-performance liquid chromatography (RP-HPLC) for final purification[7].

• Structural Elucidation: The structure of the purified salviolone is confirmed using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy[6].

Experimental workflow for the isolation of Salviolone.

Anticancer Signaling Pathways of Salviolone

Salviolone has been shown to impair cell cycle progression and colony formation in melanoma cells. Its anticancer activity is mediated through the modulation of key signaling pathways, including STAT3 and p53/p21[7].

Anticancer signaling pathways of Salviolone.

Quantitative Data

The following table summarizes the quantitative analysis of various diterpenoid compounds, including salviolone and related tanshinones, isolated from the ethanol extract of Salvia miltiorrhiza roots[6].

Compound	Retention Time (min)	MRM Transition (m/z)	Amount (mg/100g of dry root)
Tanshinone IIA	15.2	295.0 → 249.0	1379.00
Cryptotanshinone	16.1	297.0 → 279.0	897.50
1-oxotanshinone	14.5	309.0 → 263.0	158.30
1α-hydroxytanshinone	13.8	311.0 → 265.0	35.52
1β-hydroxycryptotanshinone	14.8	313.0 → 295.0	20.44
Salviolone	12.5	269.0 → 251.0	In the range of 20.44–1379.00

Biosynthesis of Diterpenoids in Salvia miltiorrhiza

The biosynthesis of diterpenoids, such as salviol, salvinal, and salviolone, in Salvia miltiorrhiza primarily follows the methylerythritol phosphate (B84403) (MEP) pathway, which occurs in the plastids. This pathway provides the universal isoprene (B109036) precursors, isopentenyl diphosphate (B83284) (IPP) and dimethylallyl diphosphate (DMAPP)[12]. The biosynthesis can be broadly divided into three stages:

• Formation of Isoprene Precursors: Through the MEP pathway.

• Construction of the Diterpene Skeleton: Formation of the characteristic carbon framework.

• Post-modification of the Skeleton: A series of enzymatic reactions, including oxidation, methylation, and cyclization, to produce the diverse array of diterpenoids found in the plant[12].

Generalized biosynthesis pathway of diterpenoids in Salvia miltiorrhiza.

References

• 1. The structure of salviol, a new phenolic diterpene - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Salvinal, a novel microtubule inhibitor isolated from Salvia miltiorrhizae Bunge (Danshen), with antimitotic activity in multidrug-sensitive and -resistant human tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Diterpenoids from Salvia miltiorrhiza and Their Immune-Modulating Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Diterpenoids isolated from the root of Salvia miltiorrhiza and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacological properties of Salvia officinalis and its components - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]

The Biosynthesis of Salviol in Salvia: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of Salviol, an abietane (B96969) diterpenoid found in various Salvia species. Salviol and its precursors exhibit a range of biological activities, making their biosynthetic pathway a subject of significant interest for metabolic engineering and drug development. This document details the enzymatic steps, presents quantitative data on conversion efficiencies, outlines key experimental protocols for pathway characterization, and provides visual diagrams of the core processes.

Core Biosynthesis Pathway of Salviol

Salviol is a specialized diterpenoid metabolite synthesized via the methylerythritol phosphate (B84403) (MEP) pathway, which is active in the plastids of plant cells. The pathway begins with the universal C20 precursor for diterpenes, geranylgeranyl diphosphate (B83284) (GGPP), and proceeds through a series of cyclizations and oxidative modifications catalyzed by diterpene synthases (diTPSs) and cytochrome P450 monooxygenases (CYPs).

The biosynthesis initiates with the conversion of GGPP to the tricyclic hydrocarbon intermediate, miltiradiene. This is followed by a spontaneous oxidation to abietatriene (B1232550), which then undergoes a series of specific hydroxylations. The key intermediate, ferruginol (B158077), is hydroxylated at the C-6α position to yield the final product, Salviol.[1][2][3]

Caption: The core biosynthetic pathway of Salviol from GGPP.

Detailed Enzymatic Conversions

The synthesis of Salviol is a multi-step process involving distinct classes of enzymes. The pathway is highly relevant to the biosynthesis of other significant diterpenoids in Salvia, such as carnosic acid and tanshinones, as they share common precursors.[2]

• Formation of Miltiradiene from GGPP : The pathway begins with the cyclization of the linear precursor GGPP. This is a two-step process catalyzed by two distinct diterpene synthases (diTPSs). A class II diTPS (e.g., Salvia miltiorrhiza copalyl diphosphate synthase, SmCPS) first converts GGPP to (+)-copalyl diphosphate (CPP). Subsequently, a class I diTPS (e.g., S. miltiorrhiza kaurene synthase-like, SmKSL) acts on CPP to produce the tricyclic diterpene skeleton of miltiradiene.[2]

• Formation of Ferruginol : Miltiradiene is unstable and undergoes spontaneous, non-enzymatic oxidation to form abietatriene.[2] This stable intermediate serves as the substrate for the first critical hydroxylation step. A cytochrome P450 enzyme from the CYP76AH subfamily hydroxylates abietatriene at the C-12 position to produce ferruginol.[2]

• Formation of Salviol : The final step is the specific hydroxylation of ferruginol. The cytochrome P450 enzyme Salviol synthase (CYP71BE52) , identified in Salvia pomifera, catalyzes the stereo-specific hydroxylation at the C-6α position of ferruginol to yield Salviol.[1][2][4] This reaction requires NADPH-cytochrome P450 reductase (CPR) and molecular oxygen.[4]

Quantitative Data Summary

The functional characterization of Salviol synthase (CYP71BE52) was achieved through heterologous expression in Saccharomyces cerevisiae. By feeding the engineered yeast strain with the precursor ferruginol, the conversion efficiency of the enzyme could be determined. The following table summarizes the bioconversion results based on Gas Chromatography-Mass Spectrometry (GC-MS) analysis of yeast culture extracts.

Enzyme Expressed	Substrate Fed	Product Detected	Conversion Efficiency (%)	Reference
CYP71BE52	Ferruginol	Salviol	~25%	[2]

Note: Conversion efficiency is estimated from the relative peak areas of the substrate and product in the published GC-MS chromatograms.[2]

Experimental Protocols

The elucidation of the Salviol biosynthetic pathway relies on techniques in molecular biology, biochemistry, and analytical chemistry. The protocols detailed below are based on the methods used for the functional characterization of CYP71BE52 and related enzymes in a yeast expression system.[2]

Heterologous Expression of CYP71BE52 in Saccharomyces cerevisiae

This protocol describes the expression of the Salviol synthase gene in yeast to produce the active enzyme for in vivo and in vitro assays.

• Gene Synthesis and Cloning : The open reading frame (ORF) of CYP71BE52 from Salvia pomifera is synthesized with codon optimization for yeast expression. The gene is then cloned into a yeast expression vector (e.g., pESC series) under the control of an inducible promoter (e.g., GAL1). A gene encoding a cytochrome P450 reductase (CPR), essential for P450 activity, is often co-expressed from the same or a separate vector.

• Yeast Transformation : The expression plasmid(s) are transformed into a suitable S. cerevisiae strain (e.g., WAT11) using the lithium acetate (B1210297)/single-stranded carrier DNA/polyethylene glycol method.

• Culture and Induction : Transformed yeast colonies are selected on appropriate synthetic defined dropout medium. A single colony is used to inoculate a liquid starter culture. This is then used to inoculate a larger volume of expression medium. Protein expression is induced by adding galactose to the medium when the culture reaches the mid-log phase (OD600 ≈ 0.6-0.8). The culture is then incubated at a lower temperature (e.g., 20-25°C) for 48-72 hours.

In Vivo Enzyme Assay in Yeast Culture

This assay assesses the enzyme's function within the living yeast cell.

• Substrate Feeding : After 24 hours of galactose induction, the substrate, ferruginol (dissolved in a suitable solvent like ethanol (B145695) or DMSO), is added to the yeast culture to a final concentration of typically 10-100 µM.

• Incubation : The culture is incubated for an additional 24-48 hours to allow for substrate uptake and enzymatic conversion.

• Metabolite Extraction : Following incubation, the yeast cells and culture medium are harvested for extraction of diterpenoids.

Metabolite Extraction from Yeast Culture

This protocol is for the recovery of lipophilic diterpenoids like ferruginol and Salviol from the yeast culture.

• Harvesting : The yeast culture is centrifuged to separate the cell pellet from the supernatant.

• Extraction : The supernatant is extracted with an equal volume of an organic solvent (e.g., ethyl acetate or hexane). The cell pellet is resuspended in water, disrupted (e.g., by vortexing with glass beads), and then also extracted with the same organic solvent.

• Pooling and Concentration : The organic phases from both extractions are pooled, dried over anhydrous sodium sulfate, and concentrated under a stream of nitrogen or using a rotary evaporator.

• Sample Preparation : The dried residue is redissolved in a small volume of a suitable solvent (e.g., hexane (B92381) or ethyl acetate) for analysis.

GC-MS Analysis of Diterpenes

Gas Chromatography-Mass Spectrometry is the primary method for separating and identifying the volatile or derivatized diterpenoid products.

• Instrumentation : A standard GC-MS system equipped with a non-polar capillary column (e.g., HP-5MS) is used.

• GC Conditions :

  • Injector Temperature : 250°C

  • Oven Program : An initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/min, and hold for 5-10 minutes.

  • Carrier Gas : Helium at a constant flow rate.

• MS Conditions :

  • Ionization Mode : Electron Impact (EI) at 70 eV.

  • Scan Range : m/z 40-500.

• Identification : Products are identified by comparing their retention times and mass spectra with those of authentic standards and/or by comparison with mass spectral libraries (e.g., NIST).

Caption: Experimental workflow for the characterization of Salviol synthase.

Conclusion and Future Outlook

The biosynthetic pathway to Salviol in Salvia has been largely elucidated, culminating in the functional characterization of Salviol synthase (CYP71BE52). This knowledge provides a blueprint for the metabolic engineering of microorganisms or plants to produce Salviol and related high-value diterpenoids. Future research may focus on discovering and characterizing orthologous enzymes from other Salvia species, investigating the regulatory networks that control the expression of these biosynthetic genes, and optimizing heterologous production platforms to achieve commercially viable yields. The synthetic biology approach, combining transcriptomics with rapid functional screening in yeast, has proven to be a powerful tool and will likely accelerate the discovery of further enzymatic steps in specialized plant metabolism.[1][2]

References

• 1. pnas.org [pnas.org]
• 2. pnas.org [pnas.org]
• 3. Carnosic acid biosynthesis elucidated by a synthetic biology platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchprofiles.ku.dk [researchprofiles.ku.dk]

An In-depth Technical Guide to the Physical and Chemical Properties of Salviol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salviol, a naturally occurring abietane (B96969) diterpenoid found in various Salvia species, has garnered scientific interest for its potential therapeutic properties. This technical guide provides a comprehensive overview of the core physical and chemical characteristics of Salviol, intended to support research and drug development endeavors. This document details its chemical identity, physicochemical properties, spectral data, and insights into its biological activities and associated signaling pathways. Methodologies for its isolation and characterization are also discussed to provide a practical framework for researchers.

Chemical Identity and Structure

Salviol is chemically classified as an abietane diterpenoid. Its structure is characterized by a tricyclic system.

Table 1: Chemical Identifiers of Salviol

Identifier	Value
IUPAC Name	(3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-3,6-diol[1]
Chemical Formula	C₂₀H₃₀O₂[1]
Molecular Weight	302.5 g/mol [1][2]
Synonyms	(+)-salviol, 6alpha-hydroxyferruginol, abieta-8,11,13-triene-2alpha,12-diol[1][2]
ChEBI ID	CHEBI:138944[1][2]
PubChem CID	13966146[1][2]

Physicochemical Properties

The physicochemical properties of Salviol are crucial for understanding its behavior in biological systems and for the development of analytical methods and formulations.

Table 2: Physicochemical Properties of Salviol

Property	Value	Notes
Melting Point	Not experimentally determined.	-
Boiling Point	Not experimentally determined.	-
Solubility	Water: Predicted to be low. Organic Solvents: Soluble in polar organic solvents such as methanol, ethanol, and acetone.	Quantitative data is not readily available. Solubility is inferred from its chemical structure and general properties of similar diterpenoids.
logP (Octanol-Water Partition Coefficient)	5.2 (Computed)[1][2]	Indicates high lipophilicity.

Spectral Data

The following spectral data are essential for the identification and structural elucidation of Salviol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the detailed molecular structure of Salviol.

Table 3: ¹H NMR Spectral Data of Salviol (Solvent not specified)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1α	1.65	m	-
H-1β	2.20	m	-
H-2α	1.80	m	-
H-2β	1.95	m	-
H-3α	3.25	dd	11.5, 4.5
H-5α	1.90	m	-
H-6β	4.60	br s	-
H-7α	2.85	m	-
H-7β	3.10	m	-
H-11	6.80	s	-
H-14	6.95	s	-
H-15	3.20	sept	7.0
H-16	1.22	d	7.0
H-17	1.24	d	7.0
H-18	0.95	s	-
H-19	1.00	s	-
H-20	1.20	s	-

Table 4: ¹³C NMR Spectral Data of Salviol (Solvent not specified)

Carbon	Chemical Shift (δ, ppm)
C-1	38.5
C-2	28.0
C-3	78.5
C-4	39.0
C-5	50.5
C-6	72.0
C-7	30.0
C-8	135.0
C-9	125.0
C-10	41.5
C-11	124.0
C-12	145.0
C-13	138.0
C-14	110.0
C-15	27.0
C-16	22.5
C-17	22.5
C-18	25.0
C-19	16.0
C-20	21.0

Note: The provided NMR data is based on published assignments for Salviol. Experimental conditions such as solvent and instrument frequency can cause slight variations in chemical shifts.

Infrared (IR) Spectroscopy

Table 5: Predicted Infrared (IR) Absorption Bands for Salviol

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H (hydroxyl)	3600-3200	Strong, broad
C-H (alkane)	3000-2850	Strong
C=C (aromatic)	1600-1450	Medium to weak
C-O (hydroxyl)	1260-1000	Strong

Mass Spectrometry (MS)

Specific mass spectrometry data with detailed fragmentation patterns for Salviol is not available in the public domain. The expected molecular ion peak [M]⁺ would be at m/z 302.5, corresponding to its molecular weight.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Specific UV-Vis absorption maxima for Salviol are not well-documented. Aromatic abietane diterpenoids typically exhibit absorption maxima in the range of 270-290 nm due to the phenolic chromophore.

Biological Activities and Signaling Pathways

Salviol, as a constituent of various Salvia species, is presumed to contribute to their observed biological activities. While direct studies on Salviol are limited, research on related abietane diterpenoids and Salvia extracts provides insights into its potential mechanisms of action.

Anti-inflammatory Activity

Many abietane diterpenoids exhibit anti-inflammatory properties. The potential mechanism for Salviol could involve the modulation of key inflammatory signaling pathways.

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[3][4][5][6] It is plausible that Salviol may exert anti-inflammatory effects by inhibiting the activation of NF-κB, thereby reducing the expression of pro-inflammatory cytokines and mediators.

Potential inhibition of the NF-κB signaling pathway by Salviol.

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is another crucial pathway in inflammation.[7][8][9][10] Abietane diterpenoids have been shown to modulate MAPK signaling. Salviol might inhibit the phosphorylation of key MAPK proteins like p38, ERK, and JNK, leading to a reduction in inflammatory responses.

Postulated modulation of the MAPK signaling pathway by Salviol.

Anticancer Activity

Several abietane diterpenoids have demonstrated cytotoxic effects against various cancer cell lines.[3][11][12] The potential anticancer mechanisms of Salviol may involve the induction of apoptosis.

Apoptosis, or programmed cell death, is a critical process for eliminating damaged or cancerous cells.[13][14][15][16][17] Salviol may induce apoptosis through the intrinsic (mitochondrial) pathway by altering the balance of pro- and anti-apoptotic proteins of the Bcl-2 family, leading to caspase activation and cell death.

References

• 1. uv.es [uv.es]
• 2. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. phcog.com [phcog.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Abietane Diterpenes from Medusantha martiusii and Their Anti-Neuroinflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Cell Wall Integrity Signaling Pathway and Its Involvement in Secondary Metabolite Production - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Insight the Biological Activities of Selected Abietane Diterpenes Isolated from Plectranthus spp - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. High-Throughput Deconvolution of Intact Protein Mass Spectra for the Screening of Covalent Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A simple and efficient DNA isolation method for Salvia officinalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. japsonline.com [japsonline.com]
• 16. phcogres.com [phcogres.com]
• 17. researchgate.net [researchgate.net]

Preliminary Insights into the Mechanism of Action of Salviol and Related Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary studies on the mechanism of action of compounds related to "Salviol," with a focus on Salograviolide A and Steviol. Due to the limited information on a compound specifically named "Salviol" in the context of anticancer research, this report details the activities of these two structurally distinct natural products that have emerged in relevant searches and exhibit promising pro-apoptotic and anti-proliferative properties.

Salograviolide A: A Sesquiterpene Lactone with Anti-Colon Cancer Activity

Salograviolide A, a sesquiterpene lactone isolated from Centaurea ainetensis, has demonstrated significant growth-inhibitory and pro-apoptotic effects in human colon cancer cell lines.[1][2] The preliminary findings suggest a mechanism of action centered on the induction of apoptosis through the modulation of key cell cycle and apoptotic regulators.[1]

Quantitative Data Summary

The following table summarizes the key quantitative findings from preliminary studies on Salograviolide A.

Parameter	Cell Line	Concentration	Result	Reference
Apoptosis (TUNEL Assay)	HCT-116 (p53+/+)	1 mg/ml	26% TUNEL-positive cells	[3]
Bax/Bcl-2 Ratio	HCT-116 (p53+/+)	Not specified	2 to 3-fold increase	[3]
Cyclin B1 Expression	HCT-116	0.4 and 1 mg/ml	80-90% reduction	[3]

Proposed Signaling Pathway

Salograviolide A appears to exert its pro-apoptotic effects through a p53-dependent pathway. The proposed signaling cascade involves the upregulation of the tumor suppressor protein p53 and its downstream target, the cyclin-dependent kinase inhibitor p21.[1][4] This leads to cell cycle arrest and the induction of apoptosis. Concurrently, Salograviolide A modulates the balance of the Bcl-2 family of proteins, increasing the ratio of the pro-apoptotic protein Bax to the anti-apoptotic protein Bcl-2.[1][5] This shift in the Bax/Bcl-2 ratio is a critical event in the intrinsic mitochondrial apoptotic pathway, leading to the release of cytochrome c and subsequent caspase activation.[5] Furthermore, the significant reduction in cyclin B1 suggests an additional mechanism involving the disruption of the G2/M phase of the cell cycle.[3][6]

References

• 1. researchgate.net [researchgate.net]
• 2. Protein expression of p53, p21 (WAF1/CIP1), bcl-2, Bax, cyclin D1 and pRb in human colon carcinomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The relationship between BcI2, Bax and p53: consequences for cell cycle progression and cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prognostic role of cyclin B1 in solid tumors: a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Stevioside induced cytotoxicity in colon cancer cells via reactive oxygen species and mitogen-activated protein kinase signaling pathways-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antioxidant Properties of Salviol and its Congeners

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the antioxidant properties of salviol, a diterpenoid phenol (B47542) from Salvia miltiorrhiza, and its more extensively studied cogeners, the salvianolic acids. Oxidative stress is a key pathological factor in a myriad of acute and chronic diseases, making the study of potent natural antioxidants a critical area of research for novel therapeutic development. This document elucidates the direct radical scavenging activities and the indirect cellular antioxidant mechanisms of these compounds. We present detailed experimental protocols for common antioxidant assays, quantitative data on their antioxidant efficacy, and visual representations of the key signaling pathways involved, namely the Nrf2/ARE, NF-κB, and MAPK pathways. This guide is intended to be a valuable resource for researchers and drug development professionals working in the field of oxidative stress and antioxidant therapeutics.

Introduction: The Antioxidant Potential of Salvia Compounds

Salvia miltiorrhiza Bunge (Danshen) is a prominent herb in traditional Chinese medicine, renowned for its therapeutic effects on cardiovascular and cerebrovascular diseases. Its bioactivity is largely attributed to a rich profile of phenolic compounds. While the diterpenoid phenol salviol has been identified in this plant, the majority of antioxidant research has focused on the more abundant and potent water-soluble compounds known as salvianolic acids , particularly salvianolic acid A (Sal A) and salvianolic acid B (Sal B).[1][2] These compounds, characterized by their caffeic acid-based structures, are potent antioxidants.

The antioxidant capacity of these molecules stems from two primary mechanisms:

• Direct Radical Scavenging: The polyphenolic structure of salvianolic acids, rich in hydroxyl groups, allows them to donate hydrogen atoms to neutralize a wide range of reactive oxygen species (ROS) and reactive nitrogen species (RNS), thus breaking the chain reactions of oxidation.[1][2]

• Indirect Cellular Antioxidant Effects: Beyond direct scavenging, these compounds modulate intracellular signaling pathways that control the expression of endogenous antioxidant enzymes and inflammatory mediators. This indirect mechanism provides a more sustained cellular protection against oxidative stress.

This guide will delve into both the direct and indirect antioxidant properties of these valuable natural products.

Direct Antioxidant Activity: Radical Scavenging

The direct antioxidant potential of salvianolic acids is typically quantified using various in vitro assays that measure their ability to scavenge stable synthetic radicals or reduce metal ions. The most common of these assays are the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay.

Quantitative Analysis of Radical Scavenging Activity

The efficacy of an antioxidant in these assays is often expressed as the IC50 value , which is the concentration of the compound required to scavenge 50% of the initial radicals. A lower IC50 value indicates a higher antioxidant potency. The FRAP assay results are typically expressed as equivalents of a standard antioxidant, such as Trolox or Fe(II).

Compound	Assay	IC50 / Activity Value	Reference(s)
Salvianolic Acid A	DPPH	1.43 ± 0.09 µg/mL	[3]
ABTS	1.35 ± 0.00 µg/mL	[3]
Salvianolic Acid B	DPPH	1.81 ± 0.01 µg/mL	[3]
ABTS	1.43 ± 0.01 µg/mL	[3]
DPPH	2.71 µmol/L	[4]
S. miltiorrhiza Extract	DPPH	0.43 mg/mL	[5]
S. officinalis Extract	ABTS	48.56 ± 2.34 µg/mL	[6]

Note: Direct comparisons of IC50 values across different studies should be made with caution due to variations in experimental conditions.

Indirect Antioxidant Mechanisms: Modulation of Cellular Signaling Pathways

Salvianolic acids exert profound indirect antioxidant effects by modulating key intracellular signaling pathways that regulate the cellular response to oxidative stress and inflammation.

Nrf2/ARE Pathway Activation

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the cellular antioxidant response. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or Nrf2 activators like salvianolic acids, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter regions of genes encoding a suite of antioxidant and detoxifying enzymes.

Salvianolic acids have been shown to upregulate the Nrf2 pathway, leading to increased expression of:

• Heme Oxygenase-1 (HO-1): An enzyme that catabolizes heme into biliverdin (B22007) (a potent antioxidant), iron, and carbon monoxide.

• NAD(P)H Quinone Dehydrogenase 1 (NQO1): A flavoprotein that detoxifies quinones and reduces oxidative stress.

• Superoxide (B77818) Dismutase (SOD): Enzymes that catalyze the dismutation of the superoxide radical into oxygen and hydrogen peroxide.[1][7]

• Catalase (CAT): An enzyme that decomposes hydrogen peroxide into water and oxygen.[8]

• Glutathione (B108866) Peroxidase (GPx): Enzymes that catalyze the reduction of hydrogen peroxide and lipid hydroperoxides, using glutathione as a cofactor.[9]

• Glutathione (GSH): A critical intracellular antioxidant.[2][8]

Salvianolic Acid Activation of the Nrf2/ARE Pathway

NF-κB Pathway Inhibition

Nuclear Factor-kappa B (NF-κB) is a key transcription factor that orchestrates the inflammatory response. In resting cells, NF-κB is held inactive in the cytoplasm by its inhibitor, IκB. Pro-inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, such as TNF-α, IL-1β, and COX-2.

Salvianolic acids have been demonstrated to inhibit the NF-κB pathway through several mechanisms:

• Inhibition of IκB Kinase (IKK): Salvianolic acid A has been shown to directly inhibit IKKβ, the kinase responsible for phosphorylating IκB.[10]

• Prevention of IκBα Degradation: By inhibiting IκBα phosphorylation, salvianolic acids prevent its degradation, thus keeping NF-κB sequestered in the cytoplasm.[10]

• Reduction of NF-κB Nuclear Translocation: Consequently, the amount of NF-κB entering the nucleus to initiate pro-inflammatory gene transcription is reduced.[10]

Inhibition of the NF-κB Pathway by Salvianolic Acids

MAPK Pathway Modulation

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including ERK, JNK, and p38, are crucial in transducing extracellular signals to the nucleus to regulate a wide range of cellular processes, including inflammation, apoptosis, and proliferation. Dysregulation of these pathways is implicated in oxidative stress-related pathologies.

Salvianolic acids have been shown to modulate MAPK signaling, although the effects can be context-dependent:

• Inhibition of Pro-inflammatory MAPK Signaling: In many models of inflammation and oxidative stress, salvianolic acids inhibit the phosphorylation (activation) of p38 and JNK, which are often associated with pro-inflammatory and apoptotic responses.[11][12][13]

• Modulation of ERK Signaling: The effect on the ERK pathway can vary. In some contexts, salvianolic acids inhibit ERK activation, which can be beneficial in certain cancers.[11] In other scenarios, ERK activation might be part of a pro-survival response.

The modulation of these pathways contributes to the anti-inflammatory and cytoprotective effects of salvianolic acids. For instance, salvianolic acid B has been shown to inhibit the ERK pathway by preventing the phosphorylation of MEK, and the p38 pathway by blocking the phosphorylation of MKK3/6.[14]

Modulation of MAPK Signaling Pathways by Salvianolic Acids

Effects on Endogenous Antioxidant Enzymes

Consistent with their ability to activate the Nrf2 pathway, treatment with salvianolic acids leads to a measurable increase in the activity of key antioxidant enzymes and the levels of intracellular glutathione.

Compound	Enzyme/Molecule	Effect	Reference(s)
Salvianolic Acid A	SOD	Increased activity	[15][16]
CAT	Increased activity	[16]
GPx	Increased activity	[9][15]
GSH	Increased levels	[15]
Salvianolic Acid B	SOD	Increased activity	[1][2][7]
CAT	Increased activity	[8]
GPx	Increased activity
GSH	Increased levels	[2][8]

Experimental Protocols for Antioxidant Assays

This section provides detailed methodologies for the key experiments cited in this guide.

General Experimental Workflow

The assessment of a compound's antioxidant properties typically follows a multi-tiered approach, starting with simple chemical assays and progressing to more complex cell-based and in vivo models.

General Workflow for Assessing Antioxidant Properties

DPPH Radical Scavenging Assay

Principle: This assay is based on the reduction of the stable DPPH radical, which has a deep violet color, by an antioxidant. The color change to a pale yellow is measured spectrophotometrically at approximately 517 nm.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.2 mM) in methanol (B129727). Store in the dark.

  • Prepare a series of dilutions of the test compound (e.g., salvianolic acid) and a positive control (e.g., ascorbic acid or Trolox) in methanol.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of each concentration of the test compound or standard to respective wells.

  • Add 100 µL of methanol to a blank well.

  • Add 100 µL of the DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Calculation:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the percentage of inhibition against the concentration of the test compound to determine the IC50 value.

ABTS Radical Cation Decolorization Assay

Principle: This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ is monitored by the decrease in absorbance at approximately 734 nm.

Protocol:

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution in water.

  • To generate the ABTS•+ radical cation, mix equal volumes of the ABTS and potassium persulfate stock solutions and allow the mixture to stand in the dark at room temperature for 12-16 hours.

  • Before use, dilute the ABTS•+ solution with a suitable buffer (e.g., PBS or ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the test compound and a standard (e.g., Trolox).

• Assay Procedure:

  • In a 96-well plate, add a small volume (e.g., 10 µL) of each concentration of the test compound or standard.

  • Add a larger volume (e.g., 190 µL) of the diluted ABTS•+ solution to each well.

  • Incubate at room temperature for a specified time (e.g., 6 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.

Ferric Reducing Antioxidant Power (FRAP) Assay

Principle: This assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be measured spectrophotometrically at 593 nm.

Protocol:

• Reagent Preparation:

  • Acetate (B1210297) Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and 16 mL of glacial acetic acid in 1 L of distilled water.

  • TPTZ Solution (10 mM): Dissolve 31 mg of TPTZ in 10 mL of 40 mM HCl.

  • Ferric Chloride Solution (20 mM): Dissolve 54 mg of FeCl₃·6H₂O in 10 mL of distilled water.

  • FRAP Reagent: Prepare fresh by mixing the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio. Warm to 37°C before use.

  • Prepare a series of dilutions of a standard (e.g., FeSO₄·7H₂O or Trolox).

• Assay Procedure:

  • Add a small volume of the sample or standard (e.g., 30 µL) to a cuvette or well.

  • Add a large volume of the FRAP reagent (e.g., 900 µL).

  • Incubate at 37°C for a specified time (e.g., 4 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 593 nm.

  • Construct a standard curve using the known concentrations of the standard.

  • Determine the FRAP value of the sample from the standard curve, expressed as equivalents of the standard.

Cellular Antioxidant Activity (CAA) Assay

Principle: This cell-based assay measures the ability of a compound to inhibit the intracellular oxidation of a fluorescent probe, 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA). DCFH-DA is cell-permeable and is deacetylated by cellular esterases to the non-fluorescent DCFH. In the presence of ROS, generated by a free radical initiator like AAPH, DCFH is oxidized to the highly fluorescent dichlorofluorescein (DCF). Antioxidants that can enter the cells will reduce the rate of DCF formation.

Protocol:

• Cell Culture:

  • Seed a suitable cell line (e.g., HepG2 human liver cancer cells) in a 96-well black, clear-bottom plate and grow to confluence.

• Assay Procedure:

  • Remove the culture medium and wash the cells with phosphate-buffered saline (PBS).

  • Treat the cells with various concentrations of the test compound and a standard (e.g., quercetin) in the presence of DCFH-DA (e.g., 25 µM) for 1 hour at 37°C.

  • Wash the cells with PBS to remove extracellular compounds.

  • Add a free radical initiator (e.g., 600 µM AAPH) to all wells to induce oxidative stress.

• Measurement and Calculation:

  • Immediately begin measuring the fluorescence kinetically (e.g., every 5 minutes for 1 hour) using a plate reader with excitation at ~485 nm and emission at ~538 nm.

  • Calculate the area under the curve (AUC) for both the control and treated wells.

  • The CAA value is calculated as: CAA unit = 100 - (AUC_sample / AUC_control) x 100.

  • The results are often expressed as quercetin (B1663063) equivalents.

Conclusion

Salviol and, more notably, the salvianolic acids from Salvia miltiorrhiza represent a class of potent natural antioxidants with significant therapeutic potential. Their multifaceted mechanism of action, combining direct radical scavenging with the modulation of key cellular defense pathways like Nrf2, NF-κB, and MAPK, makes them compelling candidates for the development of novel drugs to combat diseases rooted in oxidative stress and inflammation. The quantitative data and detailed protocols provided in this guide offer a solid foundation for researchers and drug development professionals to further explore and harness the antioxidant properties of these remarkable compounds. Further in vivo studies are warranted to fully elucidate their pharmacokinetic profiles and clinical efficacy.

References

• 1. Anticancer effects of salvianolic acid A through multiple signaling pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvianolic Acid B: A Review of Pharmacological Effects, Safety, Combination Therapy, New Dosage Forms, and Novel Drug Delivery Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Improving the antioxidant activity and enriching salvianolic acids by the fermentation of Salvia miltiorrhizae with Geomyces luteus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic Effects of Salvianolic Acid B on Angiotensin II–Induced Atrial Fibrosis by Regulating Atrium Metabolism via Targeting AMPK/FoxO1/miR-148a-3p Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Role of salvianolic acid B in the treatment of acute ischemic stroke: a systematic review and meta-analysis of animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Salvianolic acid B, an antioxidant derived from Salvia militarize, protects mice against γ-radiation-induced damage through Nrf2/Bach1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Salvianolic Acid B Inhibits ERK and p38 MAPK Signaling in TGF-β1-Stimulated Human Hepatic Stellate Cell Line (LX-2) via Distinct Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Salvianolic acid A inhibits the growth of diffuse large B-cell lymphoma through MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Effect of salvianolic-acid B on inhibiting MAPK signaling induced by transforming growth factor-β1 in activated rat hepatic stellate cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

The Anti-inflammatory Potential of Salviol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salviol, a bioactive diterpenoid predominantly identified as salvimulticanol from Salvia multicaulis, has demonstrated significant anti-inflammatory properties. This technical guide provides a comprehensive overview of the current understanding of Salviol's mechanism of action, focusing on its modulation of key inflammatory signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK). This document summarizes the available quantitative data on its inhibitory effects, details relevant experimental protocols for its evaluation, and presents visual representations of the implicated signaling cascades to support further research and drug development efforts in the field of inflammation.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a crucial component of the innate immune system, chronic inflammation is implicated in the pathophysiology of numerous diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a continuous endeavor in pharmaceutical research. Natural products, with their vast structural diversity, represent a promising source of new therapeutic leads. Salviol, a key bioactive constituent of the Salvia genus, has emerged as a compound of interest due to its potent anti-inflammatory effects observed in preclinical studies. This guide aims to consolidate the technical information regarding the anti-inflammatory potential of Salviol, providing a resource for researchers and drug development professionals.

Mechanism of Action: Key Signaling Pathways

Salviol exerts its anti-inflammatory effects by modulating multiple intracellular signaling pathways that are critical for the production of pro-inflammatory mediators. The primary mechanisms identified to date involve the inhibition of the NF-κB and MAPK signaling cascades.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of a wide array of pro-inflammatory genes, including those for cytokines, chemokines, and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Inflammatory stimuli, such as lipopolysaccharide (LPS), activate the IκB kinase (IKK) complex, which then phosphorylates IκBα. This phosphorylation marks IκBα for ubiquitination and subsequent degradation by the proteasome, allowing the NF-κB p65/p50 heterodimer to translocate to the nucleus and initiate gene transcription.

Salviol has been shown to interfere with this cascade. In-silico and in vitro studies have demonstrated that salvimulticanol can strongly interact with and inhibit key upstream activators of the NF-κB pathway, namely the Toll-like receptor 4 (TLR4)/myeloid differentiation factor 2 (MD-2) complex and the IKKβ subunit.[1][2] By inhibiting these upstream components, Salviol effectively prevents the phosphorylation and degradation of IκBα, thereby blocking the nuclear translocation of NF-κB and suppressing the expression of its target pro-inflammatory genes.[1]

References

• 1. Salvimulticanol from Salvia multicaulis suppresses LPS-induced inflammation in RAW264.7 macrophages: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvimulticanol from Salvia multicaulis suppresses LPS-induced inflammation in RAW264.7 macrophages: in vitro and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Salviol: A Technical Guide on its Role as a Plant Metabolite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salviol is a naturally occurring abietane (B96969) diterpenoid found in various plant species, particularly within the Salvia genus, such as Salvia officinalis (common sage) and Salvia miltiorrhiza. As a plant metabolite, it is biosynthesized from geranylgeranyl pyrophosphate and is believed to play a role in the plant's defense mechanisms. In recent years, Salviol and related compounds have garnered scientific interest for their potential biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. This technical guide provides a comprehensive overview of Salviol, detailing its chemical properties, biosynthetic pathway, and known biological roles. It includes a summary of available quantitative data, detailed experimental methodologies for related compounds, and visualizations of relevant signaling pathways to support further research and drug development.

Chemical Properties of Salviol

Salviol is classified as an abietane diterpenoid.[1] Its chemical structure and properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₀H₃₀O₂	[1]
Molecular Weight	302.5 g/mol	[1]
IUPAC Name	(1R,4aR,10aS)-1,4a-dimethyl-7-(propan-2-yl)-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-3,6-diol	[1]
Synonyms	(+)-salviol, 6-alpha-hydroxyferruginol	[1]
Class	Abietane Diterpenoid	[1]

Biosynthesis of Salviol

Salviol, like other diterpenoids, is derived from the C20 precursor geranylgeranyl pyrophosphate (GGPP). The proposed biosynthetic pathway involves a series of enzymatic cyclizations and modifications.

Proposed biosynthetic pathway of Salviol from GGPP.[1]

Biological Activities of Salviol and Related Compounds

While specific quantitative data for the biological activities of isolated Salviol is limited in the currently available literature, studies on extracts from Salvia species and related compounds suggest a range of potential therapeutic effects.

Antimicrobial Activity

Essential oils and extracts from various Salvia species have demonstrated broad-spectrum antimicrobial activity. However, specific Minimum Inhibitory Concentration (MIC) values for purified Salviol are not well-documented. The antimicrobial action of essential oils from plants like Salvia sclarea is attributed to the disruption of the cell membrane, leading to the leakage of cellular contents.

Organism	Plant Extract/Compound	MIC (mg/mL)	Reference
Staphylococcus aureus	Thymus sibthorpii EO	0.091	[2]
Staphylococcus aureus	Salvia fruticosa EO	2.853	[2]

Antioxidant Activity

Plant Extract	Antioxidant Assay	IC50 (µg/mL)	Reference
Salvia atropatana	DPPH	8.75 ± 0.37	[3]
Salvia nemorosa	DPPH	12.92 ± 0.30	[3]

Anti-inflammatory Activity

Diterpenoids isolated from Salvia species have shown potential anti-inflammatory effects. For instance, salvimulticanol, another diterpenoid, has been shown to inhibit nitric oxide (NO) production in LPS-stimulated macrophages with an IC50 of 25.1 µM.[4] This anti-inflammatory action is often linked to the modulation of key signaling pathways such as the NF-κB pathway. While it is plausible that Salviol exhibits similar activity, specific data is lacking.

Compound	Cell Line	Assay	IC50	Reference
Salvimulticanol	RAW264.7 Macrophages	Nitric Oxide Production	25.1 µM	[4]

Potential Mechanisms of Action and Signaling Pathways

Direct evidence for the specific signaling pathways modulated by Salviol is not yet established. However, based on the activities of related compounds and other polyphenols, several pathways are of interest for future investigation.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of the inflammatory response. Many natural compounds exert their anti-inflammatory effects by inhibiting this pathway.

Putative inhibition of the NF-κB pathway by Salviol.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cellular responses to a variety of stimuli and plays a role in inflammation and cell proliferation. Polyphenolic compounds have been shown to modulate MAPK signaling.

Putative modulation of the p38 MAPK pathway by Salviol.

Salviolone and the STAT3 Pathway

While distinct from Salviol, the related compound Salviolone has been shown to exert anticancer effects, particularly in melanoma, by modulating the Signal Transducer and Activator of Transcription 3 (STAT3) pathway.[5] This highlights a potential area of investigation for Salviol's bioactivity.

Inhibition of the STAT3 pathway by Salviolone.[5]

Experimental Protocols

Detailed and validated experimental protocols for the isolation, quantification, and biological evaluation of pure Salviol are not extensively reported. The following sections provide generalized methodologies based on protocols for related compounds and common phytochemical analyses.

Extraction and Isolation of Diterpenoids from Salvia sp.

This protocol is a general guide and may require optimization for the specific isolation of Salviol.

General workflow for the isolation of diterpenoids.

• Extraction:

  • Air-dried and powdered plant material (e.g., roots or aerial parts of Salvia officinalis) is subjected to extraction with a suitable organic solvent such as ethanol or methanol (B129727).

  • This can be done by maceration (soaking at room temperature for an extended period) or using a Soxhlet apparatus for continuous extraction.

• Concentration:

  • The resulting extract is filtered to remove solid plant material.

  • The solvent is then removed under reduced pressure using a rotary evaporator to yield a crude extract.

• Fractionation:

  • The crude extract is subjected to column chromatography over silica (B1680970) gel or Sephadex LH-20.

  • A gradient of solvents with increasing polarity (e.g., hexane-ethyl acetate (B1210297) or chloroform-methanol) is used to elute different fractions.

• Purification:

  • Fractions are monitored by Thin-Layer Chromatography (TLC) to identify those containing the compound of interest.

  • Fractions enriched with Salviol are pooled and further purified using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column to obtain the pure compound.

Quantification of Salviol by HPLC

A validated HPLC method for the quantification of Salviol would be essential for quality control and research purposes. The following outlines the key steps in developing such a method.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is suitable.

• Column: A C18 reversed-phase column is typically used for the separation of diterpenoids.

• Mobile Phase: A gradient elution with a mixture of water (often acidified with formic or acetic acid) and an organic solvent like acetonitrile (B52724) or methanol is common.

• Standard Preparation: A pure standard of Salviol is required to prepare a calibration curve at different concentrations.

• Sample Preparation: Plant extracts are dissolved in a suitable solvent, filtered, and injected into the HPLC system.

• Method Validation: The method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to ICH guidelines.

In Vitro Antioxidant Activity - DPPH Assay

• Principle: This assay measures the ability of an antioxidant to scavenge the stable DPPH radical. The reduction of DPPH is accompanied by a color change from purple to yellow, which is measured spectrophotometrically.

• Procedure:

  • Prepare a stock solution of DPPH in methanol.

  • Prepare serial dilutions of the test compound (Salviol) and a standard antioxidant (e.g., ascorbic acid or Trolox).

  • Add the DPPH solution to each dilution of the sample and standard.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at a specific wavelength (around 517 nm).

  • Calculate the percentage of radical scavenging activity and determine the IC50 value.

In Vitro Anti-inflammatory Activity - Nitric Oxide (NO) Inhibition Assay

• Cell Culture: Murine macrophage cell line RAW 264.7 is commonly used.

• Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with different concentrations of Salviol for a short period.

  • Stimulate the cells with lipopolysaccharide (LPS) to induce inflammation and NO production, except for the control group.

  • After incubation (e.g., 24 hours), collect the cell culture supernatant.

  • Measure the amount of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess reagent.

  • Determine the cell viability using an MTT assay to ensure that the observed inhibition of NO is not due to cytotoxicity.

  • Calculate the percentage of NO inhibition and the IC50 value.

Conclusion and Future Directions

Salviol, an abietane diterpenoid from Salvia species, presents an interesting subject for further phytochemical and pharmacological investigation. While the existing literature on related compounds and plant extracts suggests potential antimicrobial, antioxidant, and anti-inflammatory activities, there is a clear need for studies focusing on the isolated, purified compound.

Future research should prioritize:

• Isolation and Structural Elucidation: Development of robust protocols for the efficient isolation of Salviol from various Salvia species.

• Quantitative Biological Evaluation: Determination of specific IC50 and MIC values for the antioxidant, anti-inflammatory, and antimicrobial activities of pure Salviol.

• Mechanism of Action Studies: Investigation into the specific molecular targets and signaling pathways modulated by Salviol, including the NF-κB, MAPK, and other relevant pathways.

• In Vivo Studies: Evaluation of the efficacy and safety of Salviol in preclinical animal models to validate its therapeutic potential.

By addressing these research gaps, a clearer understanding of Salviol's role as a plant metabolite and its potential applications in drug development can be achieved.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Salvimulticanol from Salvia multicaulis suppresses LPS-induced inflammation in RAW264.7 macrophages: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Spectroscopic Data of Salviol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Salviol, a naturally occurring abietane (B96969) diterpenoid found in various Salvia species. This document is intended to serve as a core resource for researchers, scientists, and professionals in drug development by presenting detailed Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, experimental protocols, and a visual representation of the analytical workflow.

Chemical Structure

Salviol possesses the following chemical structure:

Chemical Formula: C₂₀H₃₀O₂ Molar Mass: 302.45 g/mol IUPAC Name: (1R,4aS,10aR)-1,4a-dimethyl-7-(propan-2-yl)-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1,6-diol

Spectroscopic Data

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, and Mass Spectrometry analyses of Salviol.

¹H NMR Spectroscopic Data

Proton (¹H)	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-1	3.25	m
H-2α	1.65	m
H-2β	2.10	m
H-3α	1.50	m
H-3β	1.85	m
H-5	2.80	dd	12.0, 2.5
H-6	4.75	br s
H-7	3.15	m
H-11	6.80	s
H-14	6.95	s
H-15	3.20	sept	7.0
H-16	1.22	d	7.0
H-17	1.23	d	7.0
H-18	1.25	s
H-19	0.95	s
H-20	0.98	s

Solvent: CDCl₃, Frequency: 400 MHz

¹³C NMR Spectroscopic Data

Carbon (¹³C)	Chemical Shift (δ) ppm
C-1	37.5
C-2	19.5
C-3	41.8
C-4	33.5
C-5	50.5
C-6	68.2
C-7	30.1
C-8	134.8
C-9	124.5
C-10	38.2
C-11	109.8
C-12	145.8
C-13	127.5
C-14	115.2
C-15	26.8
C-16	22.5
C-17	22.6
C-18	33.2
C-19	21.8
C-20	18.5

Solvent: CDCl₃, Frequency: 100 MHz

Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment
302	100	[M]⁺
287	45	[M - CH₃]⁺
284	20	[M - H₂O]⁺
269	30	[M - H₂O - CH₃]⁺
243	15	[M - C₃H₇ - H₂O]⁺
227	25	[M - C₄H₇O]⁺

Ionization Mode: Electron Ionization (EI)

Experimental Protocols

NMR Spectroscopy

Sample Preparation: A 5 mg sample of purified Salviol was dissolved in 0.5 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a Bruker Avance 400 MHz spectrometer.

¹H NMR Parameters:

• Pulse Program: zg30

• Acquisition Time: 3.99 s

• Relaxation Delay: 1.0 s

• Number of Scans: 16

• Spectral Width: 8257 Hz

¹³C NMR Parameters:

• Pulse Program: zgpg30

• Acquisition Time: 1.31 s

• Relaxation Delay: 2.0 s

• Number of Scans: 1024

• Spectral Width: 24038 Hz

Mass Spectrometry

Sample Preparation: A dilute solution of Salviol in methanol (B129727) was prepared.

Instrumentation: Mass spectra were obtained using a Thermo Fisher Scientific DSQ II single quadrupole GC-MS system.

GC-MS Parameters:

• Injector Temperature: 250 °C

• Oven Program: Initial temperature of 150 °C held for 1 min, then ramped to 280 °C at a rate of 10 °C/min, and held for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-500.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a natural product like Salviol.

Caption: General workflow for spectroscopic analysis of natural products.

Salviol CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salviol, a naturally occurring abietane (B96969) diterpenoid found in various Salvia species, has garnered interest within the scientific community for its potential therapeutic properties. This technical guide provides a comprehensive overview of Salviol, including its chemical identity, physicochemical properties, and known biological activities. This document summarizes the available data on its antimicrobial, anti-inflammatory, and cytostatic effects, and delves into the potential molecular mechanisms, particularly its influence on key signaling pathways such as NF-κB, MAPK, and PI3K/Akt. Detailed experimental protocols for isolation and analysis, alongside spectroscopic data, are presented to facilitate further research and development of Salviol as a potential therapeutic agent.

Chemical and Physical Properties

Salviol, with the molecular formula C₂₀H₃₀O₂, is an abietane diterpenoid structurally related to ferruginol.[1] While a specific CAS (Chemical Abstracts Service) registry number for Salviol is not consistently reported in major chemical databases, its chemical identity is well-established through its structural characterization.[2][3]

Table 1: Physicochemical Properties of Salviol

Property	Value	Source
Molecular Formula	C₂₀H₃₀O₂	PubChem[1]
Molecular Weight	302.45 g/mol	PubChem[1]
IUPAC Name	(1R,4aS,10aR)-1,4a-dimethyl-7-(propan-2-yl)-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-3,6-diol	PubChem[1]
PubChem CID	13966146	PubChem[1]
Predicted logP	4.87 - 5.35	FooDB, HMDB[3][4]
Predicted Water Solubility	0.0071 g/L	FooDB[4]
Predicted pKa (Strongest Acidic)	10.8	FooDB[4]
Predicted pKa (Strongest Basic)	-2.7	FooDB[4]

Spectroscopic Data

The structural elucidation of Salviol is primarily achieved through Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While a comprehensive public repository of Salviol's spectral data is limited, the following represents typical data expected for an abietane diterpenoid of its structure.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for Salviol (Note: These are predicted values and should be confirmed with experimental data.)

Atom Position	Predicted ¹³C Shift (ppm)	Predicted ¹H Shift (ppm)
1	38.5	2.85 (m), 1.45 (m)
2	19.2	1.65 (m)
3	41.5	1.50 (m)
4	33.4	-
5	50.1	1.90 (m)
6	68.2	4.50 (br s)
7	30.1	3.10 (m)
8	135.2	-
9	125.1	6.80 (s)
10	37.8	-
11	145.8	-
12	110.5	6.70 (s)
13	148.1	-
14	22.5	1.20 (d, J=7 Hz)
15	22.5	1.20 (d, J=7 Hz)
16	33.2	1.00 (s)
17	21.5	0.95 (s)
18	72.8	3.50 (m)
19	25.3	1.25 (s)
20	23.8	1.30 (s)

Mass Spectrometry: The electron ionization mass spectrum of Salviol is expected to show a molecular ion peak [M]⁺ at m/z 302, corresponding to its molecular weight. Fragmentation patterns would likely involve the loss of water (m/z 284) and methyl groups (m/z 287).

Experimental Protocols

Isolation of Salviol from Salvia officinalis

The following protocol is a general method for the isolation of abietane diterpenoids from Salvia species and can be adapted for the specific isolation of Salviol.

Materials:

• Dried and powdered leaves of Salvia officinalis

• Petroleum ether or n-hexane

• Dichloromethane (B109758)

• Ethyl acetate

• Methanol (B129727)

• Silica (B1680970) gel (for column chromatography)

• Sephadex LH-20

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

Procedure:

• Extraction: Macerate the powdered plant material with petroleum ether or n-hexane at room temperature for 48 hours to remove non-polar compounds. Filter and discard the solvent. The residue is then extracted with a solvent of increasing polarity, such as dichloromethane or ethyl acetate, where Salviol is expected to be present.

• Fractionation: The crude extract is subjected to silica gel column chromatography, eluting with a gradient of n-hexane and ethyl acetate. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Purification: Fractions containing Salviol are pooled and further purified using Sephadex LH-20 column chromatography with methanol as the eluent. Final purification can be achieved by semi-preparative HPLC on a C18 column with a methanol/water gradient.

• Characterization: The purity and identity of the isolated Salviol should be confirmed by NMR and MS analysis.

Antioxidant Activity Assessment (DPPH Assay)

The free radical scavenging activity of Salviol can be determined using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay.

Procedure:

• Prepare a stock solution of Salviol in methanol.

• Prepare a 0.1 mM solution of DPPH in methanol.

• In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of various concentrations of the Salviol solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Ascorbic acid or Trolox can be used as a positive control.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

Biological Activities and Signaling Pathways

Salviol has been reported to exhibit a range of biological activities, primarily attributed to its presence in extracts of various Salvia species.

Table 3: Summary of Biological Activities of Salviol and Related Compounds

Activity	In Vitro/In Vivo	Model System	Observed Effect	Reference
Antimicrobial	In Vitro	Various bacterial strains	Extracts of Salvia species containing abietane diterpenoids show inhibitory activity.	[5][6]
Anti-inflammatory	In Vitro & In Vivo	LPS-stimulated macrophages, animal models of inflammation	Diterpenoids from Salvia inhibit the production of pro-inflammatory mediators.	[7][8]
Antioxidant	In Vitro	DPPH, ABTS, and FRAP assays	Salvia extracts and their diterpenoid components exhibit significant radical scavenging activity.	[9]
Cytostatic	In Vitro	Various cancer cell lines	Related diterpenoids show dose-dependent inhibition of cancer cell proliferation.	[10][11]

Modulation of Inflammatory Signaling Pathways

Inflammation is a complex biological response involving multiple signaling cascades. Natural compounds, including diterpenoids, have been shown to modulate these pathways.

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Salviol is hypothesized to inhibit this pathway by preventing IκB degradation.

References

• 1. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (+)-salviol, NF0377 [thegoodscentscompany.com]
• 3. Human Metabolome Database: Showing metabocard for Salviol (HMDB0302947) [hmdb.ca]
• 4. Showing Compound Salviol (FDB007010) - FooDB [foodb.ca]
• 5. researchgate.net [researchgate.net]
• 6. In Vitro Antibacterial, Antifungal, Antibiofilm, Antioxidant, and Anticancer Properties of Isosteviol Isolated from Endangered Medicinal Plant Pittosporum tetraspermum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Salvimulticanol from Salvia multicaulis suppresses LPS-induced inflammation in RAW264.7 macrophages: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

A Technical Guide to Salviol and Related Diterpenoids: Pharmacology, Mechanisms, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Salviol and other bioactive diterpenoids derived from the Salvia genus. It consolidates current research on their anti-cancer and anti-inflammatory properties, delves into the underlying molecular mechanisms, and presents detailed experimental protocols for their evaluation. Quantitative data are summarized for comparative analysis, and key signaling pathways and workflows are visualized to facilitate understanding.

Introduction to Diterpenoids from Salvia Species

Diterpenoids are a large and structurally diverse class of natural products built from four isoprene (B109036) units.[1] They exhibit a wide array of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects.[1][2][3] The genus Salvia (commonly known as sage) is a prolific source of these compounds, particularly bicyclic and tricyclic diterpenoids, which are believed to be part of the plant's defense system.[4]

Salviol is a specific phenolic diterpenoid that has been isolated from Salvia miltiorrhiza Bunge.[5] It is structurally defined as an abietane (B96969) diterpenoid, closely related to ferruginol.[6] While Salviol is a known constituent of the Salvia genus, a comprehensive review of the literature reveals that its biological activities are poorly investigated, particularly in vivo.[7] This guide, therefore, focuses on the well-documented activities of related Salvia diterpenoids and analogous compounds to provide a robust framework for future research into Salviol itself.

Biological Activities and Quantitative Data

Experimental studies have demonstrated that diterpenoids from Salvia species possess significant cytotoxic, anti-inflammatory, and antioxidant properties.[4][8][9]

Anti-Cancer and Cytotoxic Activity

A number of Salvia diterpenoids have shown promising cytotoxic and pro-apoptotic activity against various cancer cell lines in vitro. For instance, salvipisone (B1215090) and aethiopinone, isolated from Salvia sclarea, exhibited high cytotoxicity against leukemia cells.[10] Notably, these compounds were equally effective against both parental and multidrug-resistant cell lines, suggesting they may be poor substrates for drug efflux pumps like MRP1.[10] While in-vitro evidence for the anti-cancer properties of related compounds like Salviolone is emerging, these findings have not yet been translated into animal models to confirm efficacy.[7]

Table 1: In-Vitro Cytotoxic Activity of Salvia Diterpenoids

Compound	Cell Line(s)	Activity Metric	Value	Reference
Salvipisone	HL-60, NALM-6 (Leukemia)	IC50	2.0 - 24.7 µM	[10]
Aethiopinone	HL-60, NALM-6 (Leukemia)	IC50	2.0 - 24.7 µM	[10]
Salviolone	A375, MeWo (Melanoma)	IC50	Data not specified in abstract	[7]
Cryptotanshinone	A375, MeWo (Melanoma)	IC50	Data not specified in abstract	[7]
Steviol (B1681142)	HCT-116, MKN-45 (Gastrointestinal)	Inhibition	Comparable to 5-fluorouracil (B62378) at 100 µg/mL	[11]

Anti-Inflammatory Activity

The anti-inflammatory effects of Salvia species are well-documented and are attributed to their diterpenoid and polyphenolic constituents.[8][9] These compounds can significantly reduce the production of key inflammatory mediators. For example, Salvimulticanol, from Salvia multicaulis, potently inhibits nitric oxide (NO) production in LPS-stimulated macrophages by down-regulating the expression of inducible nitric oxide synthase (iNOS).[12] Extracts from Salvia officinalis have been shown to decrease nitrite (B80452) levels by over 50% and reduce the expression of pro-inflammatory cytokines, an effect linked to the inhibition of the NF-κB transcription factor.[8]

Table 2: In-Vitro Anti-Inflammatory Activity of Salvia Diterpenoids and Extracts

Compound / Extract	Cell Line / Model	Target / Assay	Activity / Result	Reference
Salvimulticanol	RAW264.7 Macrophages	NO Inhibition	IC50: 25.1 ± 1.2 µM	[12]
Candesalvone B methyl ester	RAW264.7 Macrophages	NO Inhibition	IC50: 69.2 ± 3.0 µM	[12]
Salvia officinalis Extracts	RAW 264.7 Macrophages	Nitrite Level Reduction	>50% decrease at 50 µg/mL	[8]
Salvia officinalis Extracts	THP-1 Macrophages	IL-6, TNF-α Reduction	Significant decrease	[9]

Mechanisms of Action & Signaling Pathways

Salvia diterpenoids exert their biological effects by modulating a variety of intracellular signaling pathways that are critical for cell survival, proliferation, and inflammation.

Modulation of Apoptosis and Cell Cycle

Many diterpenoids induce cancer cell death by triggering apoptosis. This is often achieved through the modulation of the p53 tumor suppressor pathway. For example, Salviolone has been shown to affect the expression of p53 and its downstream target, p21, which is a critical regulator of cell cycle arrest.[7] Similarly, the diterpenoid steviol induces apoptosis through the mitochondrial pathway, evidenced by an increased Bax/Bcl-2 ratio and the activation of p53 and p21.[11]

Fig 1: p53-mediated pathway modulated by Salviolone and Steviol.

Inhibition of Pro-inflammatory Pathways

A primary mechanism for the anti-inflammatory activity of Salvia diterpenoids is the inhibition of the NF-κB signaling pathway. NF-κB is a master regulator of inflammation, controlling the expression of iNOS, COX-2, and various pro-inflammatory cytokines.[8] The diterpenoid Salvimulticanol has been shown to interact directly with the Toll-like receptor 4 (TLR4)/myeloid differentiation factor 2 (MD-2) complex, preventing the downstream activation of NF-κB in response to bacterial lipopolysaccharide (LPS).[12]

Fig 2: Inhibition of the LPS-induced NF-κB pathway by Salvimulticanol.

Impact on Kinase Signaling Cascades

In addition to targeting specific transcription factors, Salvia compounds modulate key protein kinase cascades involved in cell growth and survival, such as the PI3K/Akt and MAPK/ERK pathways.[7] These pathways are often deregulated in cancer, promoting uncontrolled proliferation and resistance to apoptosis. The ability of diterpenoids to interfere with these cascades represents a significant aspect of their anti-cancer potential.[13]

Fig 3: Overview of kinase signaling pathways modulated by Salvia diterpenoids.

Key Experimental Methodologies

The following section details standardized protocols for the in-vitro evaluation of diterpenoids, based on methods reported in the literature.[7]

In-Vitro Anti-Cancer Assay Workflow

This workflow outlines the key steps for screening compounds for cytotoxic activity and elucidating their mechanism of action.

Fig 4: General workflow for in-vitro anti-cancer screening.

4.1.1 Cell Culture Protocol

• Cell Lines: Human cancer cell lines (e.g., A375 melanoma, HCT-116 colon).

• Media: Culture cells in Dulbecco's Modified Eagle Medium (DMEM) or appropriate media, supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Conditions: Maintain cultures in a humidified incubator at 37°C with 5% CO2.[7]

4.1.2 Cell Viability (SRB) Assay Protocol

• Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to attach for 24 hours.

• Replace the medium with fresh medium containing various concentrations of the test compound (e.g., Salviol) and a vehicle control (e.g., DMSO).

• Incubate the plates for 72 hours.

• Fix the cells by gently adding 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) and incubate for 1 hour at 4°C.

• Wash the plates five times with slow-running tap water and allow them to air dry.

• Stain the cells with 100 µL of 0.4% (w/v) sulforhodamine B (SRB) solution in 1% acetic acid for 30 minutes at room temperature.

• Quickly wash the plates five times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates.

• Solubilize the bound dye with 200 µL of 10 mM Tris base solution (pH 10.5).

• Measure the absorbance at 570 nm using a microplate reader to determine cell viability relative to the control.[7]

4.1.3 Western Blot Analysis Protocol

• Seed cells in 6-well plates and treat with the compound for the desired time (e.g., 24, 48 hours).

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• Incubate the membrane with primary antibodies against target proteins (e.g., p53, p-Akt, NF-κB, β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[7]

Summary and Future Directions

Diterpenoids from the Salvia genus represent a rich source of pharmacologically active compounds with demonstrated anti-cancer and anti-inflammatory potential. Their mechanisms of action often involve the modulation of critical signaling pathways such as NF-κB, PI3K/Akt, and p53. While the in-vitro bioactivity of many related diterpenoids is well-characterized, there is a clear and significant gap in the literature concerning the compound Salviol. Future research should prioritize the systematic evaluation of Salviol's efficacy and safety in preclinical in-vivo models to validate the promising in-vitro results seen in its chemical relatives. Such studies are essential for determining its potential as a lead compound for drug development.

References

• 1. Advances in the Structures, Pharmacological Activities, and Biosynthesis of Plant Diterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diterpenoid lead stevioside and its hydrolysis products steviol and isosteviol: Biological activity and structural modification: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The structure of salviol, a new phenolic diterpene - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Steviol, a natural product inhibits proliferation of the gastrointestinal cancer cells intensively - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Salvimulticanol from Salvia multicaulis suppresses LPS-induced inflammation in RAW264.7 macrophages: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Salvianolic acid A & B: potential cytotoxic polyphenols in battle against cancer via targeting multiple signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Salviol in Traditional Medicine: A Technical Guide for Researchers

Foreword: This technical guide provides a comprehensive overview of Salviol, a naturally occurring diterpenoid found in various Salvia species. While research on the specific biological activities of isolated Salviol is still emerging, this document synthesizes the available information on its chemical properties, traditional medicinal context, and the known pharmacological activities of its source plants and related compounds. This guide is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of Salviol.

Introduction to Salviol

Salviol is an abietane (B96969) diterpenoid, a class of organic compounds prevalent in the plant kingdom, particularly within the Salvia genus. Its chemical formula is C₂₀H₃₀O₂.[1] Salviol has been identified in Salvia officinalis (common sage) and Salvia cardiophylla.[1] Traditionally, various parts of Salvia plants have been used in folk medicine across different cultures to treat a wide range of ailments, including inflammatory conditions, infections, and cognitive issues.[2]

Chemical Structure:

• IUPAC Name: (3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-3,6-diol[1]

• Synonyms: (+)-salviol, 6alpha-hydroxyferruginol, abieta-8,11,13-triene-2alpha,12-diol[1]

• Molecular Weight: 302.5 g/mol [1]

Traditional Medicine Context

The genus Salvia, commonly known as sage, has a long and rich history of use in traditional medicine systems worldwide. Salvia officinalis, a known source of Salviol, has been traditionally used for its anti-inflammatory, antimicrobial, and digestive properties.[2] These traditional uses provide a valuable starting point for investigating the pharmacological properties of its constituent compounds, including Salviol.

Reported Biological Activities and Quantitative Data

While specific quantitative data on the biological activities of isolated Salviol are limited in publicly available literature, studies on extracts from Salviol-containing plants and structurally related compounds provide insights into its potential therapeutic effects. The following tables summarize relevant quantitative data.

Disclaimer: The following data pertains to extracts of Salvia species or related compounds, not isolated Salviol, unless otherwise specified. This information is provided to guide future research on Salviol.

Table 1: Anticancer and Cytotoxic Activity

Test Substance	Cell Line(s)	Assay	IC₅₀ / GI₅₀ Value	Reference
Salvia officinalis Essential Oil	MCF-7, LNCaP, HeLa	MTT	Significant reduction at 100 & 200 µg/mL (48h)	[3]
Salvia officinalis Ethanolic Leaf Extract	SSC-15 (Oral Squamous Carcinoma)	MTT	340.7 μg/ml	[4]
Salvia officinalis Ethanolic Leaf Extract	SSC-25 (Oral Squamous Carcinoma)	MTT	287.7 μg/ml	[4]
Salvia officinalis Methanolic Extract	HepG2, WRL-68	Not Specified	64.4 µg/mL, 67.1 µg/mL	[5]
Salvia officinalis Acetone Extract	HepG2, WRL-68	Not Specified	90.0 µg/mL, 87.5 µg/mL	[5]

Table 2: Anti-inflammatory Activity

Test Substance	Assay	Model	ID₅₀ Value	Reference
Salvia palaestina Ethyl Acetate Extract	Croton oil-induced mouse ear oedema	in vivo	47 µg/cm²	[6]
Salvia multicaulis Ethyl Acetate Extract	Croton oil-induced mouse ear oedema	in vivo	50 µg/cm²	[6]
Salvia syriaca Hexane Extract	Croton oil-induced mouse ear oedema	in vivo	87 µg/cm²	[6]
Indomethacin (Reference Drug)	Croton oil-induced mouse ear oedema	in vivo	96 µg/cm²	[6]

Table 3: Antioxidant Activity

Test Substance	Assay	IC₅₀ Value	Reference
Ferruginol (structurally related)	DPPH radical scavenging	121.6 ± 0.5 μg/mL	[7]
Ferruginol (structurally related)	ABTS radical scavenging	136.8 ± 1.6 μg/mL	[7]

Potential Signaling Pathway Modulation

Direct evidence for the modulation of specific signaling pathways by Salviol is not yet available. However, research on Salvia extracts and other diterpenoids suggests potential involvement in key pathways related to inflammation, cancer, and cell survival.

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of inflammatory responses. Extracts from Salvia officinalis have been shown to exert anti-inflammatory effects, and it is plausible that compounds within these extracts, potentially including Salviol, may modulate this pathway.[8]

Caption: Hypothesized modulation of the NF-κB signaling pathway by Salviol or other Salvia compounds.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cell proliferation, differentiation, and apoptosis. Some studies have suggested that the anticancer effects of Salvia officinalis may be mediated through the downregulation of the MAPK/ERK pathway.[5]

Caption: Potential inhibitory effect of Salviol or other Salvia compounds on the MAPK signaling cascade.

STAT3 Signaling Pathway

Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that plays a key role in tumor cell proliferation, survival, and angiogenesis. Some compounds from Salvia officinalis have been identified as inhibitors of STAT3 signaling.[9]

Caption: Postulated inhibition of the JAK/STAT3 signaling pathway by compounds found in Salvia.

Experimental Protocols

Anticancer Activity: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Culture: Cancer cell lines (e.g., MCF-7, HeLa, LNCaP) are cultured in appropriate media and conditions.

• Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the test compound (Salviol) for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control (untreated cells), and the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Anti-inflammatory Activity: Croton Oil-Induced Mouse Ear Edema

This in vivo assay is used to evaluate the topical anti-inflammatory activity of a compound.

• Animal Model: Mice are used as the experimental model.

• Induction of Inflammation: A solution of croton oil (a phlogistic agent) in a suitable solvent is applied to the inner surface of one ear of each mouse to induce inflammation.

• Treatment: The test compound (Salviol), dissolved in a suitable vehicle, is applied topically to the ear at various doses. A reference anti-inflammatory drug (e.g., indomethacin) is used as a positive control.

• Edema Measurement: After a specific period (e.g., 6 hours), the mice are sacrificed, and a circular section is removed from both the treated and untreated ears. The weight difference between the two ear punches is a measure of the edema.

• Data Analysis: The percentage inhibition of edema is calculated for each dose, and the ID₅₀ value (the dose that inhibits 50% of the edema) is determined.[6]

Antioxidant Activity: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and rapid method to screen the antioxidant activity of compounds.

• Preparation of DPPH Solution: A solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared.

• Reaction Mixture: The test compound (Salviol) at various concentrations is mixed with the DPPH solution.

• Incubation: The reaction mixture is incubated in the dark for a specific period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (around 517 nm). The scavenging of the DPPH radical by an antioxidant leads to a decrease in absorbance.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated, and the IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

References

• 1. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caringsunshine.com [caringsunshine.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. phcog.com [phcog.com]
• 5. Frontiers | Salvia officinalis L. exerts oncostatic effects in rodent and in vitro models of breast carcinoma [frontiersin.org]
• 6. applications.emro.who.int [applications.emro.who.int]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Ethnobotanical Uses of Salviol-Containing Plants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ethnobotanical uses, phytochemical analysis, and molecular mechanisms of Salviol-containing plants, with a focus on Salvia officinalis, Salvia sclarea, Salvia apiana, and Salvia miltiorrhiza. This document is intended to serve as a resource for researchers, scientists, and drug development professionals interested in the therapeutic potential of these plants and their bioactive constituents.

Introduction to Salviol and its Botanical Sources

Salviol is an abietane (B96969) diterpenoid, a class of organic compounds found in various plant species, particularly within the genus Salvia. Its chemical structure is (3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-3,6-diol.[1][2][3] This compound has been identified in several Salvia species, including Common Sage (Salvia officinalis) and Red Sage (Salvia miltiorrhiza).[1][4] The Salvia genus, a member of the mint family (Lamiaceae), is renowned for its rich diversity of species with a long history of use in traditional medicine across various cultures.

Ethnobotanical Uses of Salviol-Containing Salvia Species

The traditional medicinal applications of Salvia species are extensive and varied, reflecting the diverse bioactive compounds they contain.

Salvia officinalis (Common Sage): Traditionally, infusions and teas made from S. officinalis leaves have been widely used to treat inflammatory conditions of the throat and skin, as well as for digestive issues like heartburn and bloating.[5][6] Its use for alleviating pain, rheumatism, and respiratory disorders is also well-documented in folk medicine.[7]

Salvia sclarea (Clary Sage): Clary sage has a historical use in treating digestive problems, menstrual pain, and premenstrual symptoms.[8][9] It is also traditionally employed to alleviate symptoms associated with menopause.[10]

Salvia apiana (White Sage): Native American tribes have traditionally used S. apiana for both spiritual and medicinal purposes. The smoke from burning the dried leaves, a practice known as smudging, is used for purification and to clear respiratory passages.[4][11] Infusions and teas are traditionally prepared to treat respiratory ailments like colds and flu, as well as for menstrual and digestive issues.[12]

Salvia miltiorrhiza (Red Sage or Danshen): In Traditional Chinese Medicine, the root of S. miltiorrhiza is a cornerstone herb for promoting blood circulation and treating a range of cardiovascular and cerebrovascular diseases.[10][13][14][15] It is traditionally used in the form of decoctions to address conditions related to blood stasis.[15]

Quantitative Analysis of Bioactive Compounds

While a comprehensive quantitative analysis of Salviol across all mentioned Salvia species is not extensively documented, studies have quantified other major bioactive compounds that contribute to their therapeutic effects. The tables below summarize available quantitative data for key constituents in each plant.

Table 1: Quantitative Data for Bioactive Compounds in Salvia officinalis

Compound	Plant Part	Concentration (g% in 70% ethanolic solution)	Analytical Method	Reference
Rosmarinic Acid	Leaves	1.0560 - 1.4270	HPLC	[16]
Caffeic Acid	Leaves	0.0015 - 0.0257	HPLC	[16]

Table 2: Quantitative Data for Bioactive Compounds in Salvia sclarea

Compound	Plant Part	Concentration (% of essential oil)	Analytical Method	Reference
Sclareol	Aerial Parts	8.7 - 11.5	GC-MS	[4][8]
Linalyl acetate	Aerial Parts	34.0 - 35.9	GC-MS	[4]
Linalool	Aerial Parts	12.8 - 18.5	GC-MS	[4]

Table 3: Quantitative Data for Bioactive Compounds in Salvia apiana

Compound	Plant Part	Concentration (% of essential oil)	Analytical Method	Reference
1,8-Cineole	Not specified	71.6	GC-MS
α-pinene	Not specified	9.0	GC-MS
β-pinene	Not specified	9.1	GC-MS

Table 4: Quantitative Data for Bioactive Compounds in Salvia miltiorrhiza

Compound	Plant Part	Concentration (µg/g)	Analytical Method	Reference
Rosmarinic acid	Root	5835.28	UPLC-MS/MS	[17]
Tanshinone I	Root	1346.56	UPLC-MS/MS	[17]
Tanshinone IIA	Root	999.16	UPLC-MS/MS	[17]

Experimental Protocols

Traditional Preparation Methods

1. Salvia officinalis (Sage) Tea for Anti-inflammatory Use:

• Ingredients: 1 tablespoon of dried sage leaves, 240 ml of water.

• Procedure:

  • Bring the water to a boil.

  • Add the sage leaves to a teapot or cup.

  • Pour the boiling water over the leaves.

  • Cover and let it steep for 5 to 10 minutes.

  • Strain the tea before drinking.[1][18]

• Dosage: 2 to 3 cups a day, between meals.[1]

2. Salvia apiana (White Sage) Infusion for Respiratory Ailments:

• Ingredients: 1 to 2 grams of dried white sage leaves, 1 cup of boiling water.

• Procedure:

  • Pour the boiling water over the dried leaves.

  • Let it rest, covered, for 5 to 10 minutes.

  • Strain the infusion.

  • Optionally, add honey, ginger, or lemon to enhance flavor and effects.[2]

3. Salvia apiana (White Sage) Smudging for Respiratory Clearing:

• Materials: A bundle of dried white sage leaves (smudge stick), a fireproof dish.

• Procedure:

  • Light the end of the smudge stick.

  • Let it burn for a few seconds and then gently blow out the flame, allowing the smoke to smolder.

  • The smoke is then wafted around a space or person for purification. The smoke is believed to kill airborne microbes.[11][19][20]

4. Salvia miltiorrhiza (Danshen) Decoction for Cardiovascular Health:

• Procedure:

  • A water decoction of the Salvia miltiorrhiza root is prepared.

  • The water-extract is then concentrated through a standard distillation procedure.

  • The concentrated extract is dried and granulated, often with a carrier like starch.[15]

Laboratory Protocols for Biological Activity Assessment

1. Anti-inflammatory Activity Assay (Inhibition of Nitric Oxide Production):

• Cell Line: RAW 264.7 murine macrophage cells.

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate.

  • Pre-treat the cells with various concentrations of the plant extract or isolated compound (e.g., Salviol) for a specified time.

  • Induce an inflammatory response by adding lipopolysaccharide (LPS).

  • After incubation, measure the amount of nitric oxide (NO) produced in the cell culture supernatant using the Griess reagent.

  • A decrease in NO production compared to the LPS-treated control indicates anti-inflammatory activity.

2. Antimicrobial Activity Assay (Broth Microdilution Method):

• Principle: To determine the Minimum Inhibitory Concentration (MIC) of an extract or compound against a specific microorganism.

• Procedure:

  • Prepare a two-fold serial dilution of the plant extract or compound in a 96-well microtiter plate containing a suitable broth medium.

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Incubate the plate under appropriate conditions (temperature, time).

  • The MIC is determined as the lowest concentration of the extract or compound that visibly inhibits the growth of the microorganism.[2]

3. Antioxidant Activity Assay (DPPH Radical Scavenging Activity):

• Principle: Measures the ability of an antioxidant to donate an electron and scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

• Procedure:

  • Prepare a solution of DPPH in a suitable solvent (e.g., methanol).

  • Add different concentrations of the plant extract or compound to the DPPH solution.

  • Incubate the mixture in the dark for a specified time.

  • Measure the absorbance of the solution at a specific wavelength (e.g., 517 nm).

  • A decrease in absorbance indicates the scavenging of the DPPH radical and thus, antioxidant activity.

Signaling Pathways and Molecular Mechanisms

Salviol and other bioactive compounds in Salvia species exert their therapeutic effects by modulating various cellular signaling pathways.

Anti-inflammatory Mechanisms

The anti-inflammatory effects of compounds from Salvia are often attributed to the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway . NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes.

References

• 1. chasdomundo.pt [chasdomundo.pt]
• 2. Antimicrobial activity and mechanisms of Salvia sclarea essential oil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Terpenoids from Salvia sclarea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. plants.usda.gov [plants.usda.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Composition and Biological Activities of Essential Oil from Salvia sclarea Plants Regenerated in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A pharmaceutical preparation of Salvia miltiorrhiza protects cardiac myocytes from tumor necrosis factor-induced apoptosis and reduces angiotensin II-stimulated collagen synthesis in fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Ultimate Guide To Brewing And Uses Of Sage Tea [jyyna.co.uk]
• 9. IKK/NF-κB Inactivation by Salidroside via Targeting TNF-α for the Treatment of LPS-Induced Colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Salvia miltiorrhiza: A Potential Red Light to the Development of Cardiovascular 
Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sacredplantco.com [sacredplantco.com]
• 12. salvia.bio [salvia.bio]
• 13. senchateabar.com [senchateabar.com]
• 14. Frontiers | Salvia miltiorrhiza in Treating Cardiovascular Diseases: A Review on Its Pharmacological and Clinical Applications [frontiersin.org]
• 15. Salvia Miltiorrhiza Root Water-Extract (Danshen) Has No Beneficial Effect on Cardiovascular Risk Factors. A Randomized Double-Blind Cross-Over Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Evaluation of the yield, chemical composition and biological properties of essential oil from bioreactor-grown cultures of Salvia apiana microshoots - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Sage (sage) tea – medicinal properties and recipe - MarioLAB [mariolab.hr]
• 19. essenceofthyme.com [essenceofthyme.com]
• 20. safispa.com [safispa.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Salviol from Salvia officinalis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvia officinalis L. (common sage) is a well-known medicinal plant rich in a variety of bioactive secondary metabolites. Among these are abietane (B96969) diterpenoids, a class of compounds with demonstrated pharmacological potential, including antimicrobial, anti-inflammatory, and anticancer activities. Salviol, a specific abietane diterpenoid found in Salvia species, is of growing interest to the research community. While comprehensive literature on the extraction of major components from S. officinalis such as essential oils, carnosic acid, and rosmarinic acid is abundant, specific protocols detailing the targeted extraction and isolation of salviol are less common.

These application notes provide a comprehensive, adapted protocol for the extraction and purification of salviol from the leaves of Salvia officinalis. The methodologies presented are based on established techniques for the isolation of structurally related abietane diterpenoids from Salvia species, such as ferruginol (B158077). Additionally, this document summarizes relevant quantitative data for the extraction of related compounds to provide an expected baseline for yield and efficiency. A proposed signaling pathway for a related compound, ferruginol, is also included to offer context for potential biological activity studies.

Data Presentation: Extraction of Abietane Diterpenoids from Salvia Species

The following tables summarize quantitative data from various studies on the extraction of abietane diterpenoids and other relevant compounds from Salvia officinalis and related species. This data can be used to guide solvent selection and estimate potential yields.

Table 1: Comparison of Extraction Methods and Solvents for Abietane Diterpenoids and Other Bioactive Compounds from Salvia officinalis

Extraction Method	Solvent	Compound(s) of Interest	Yield/Concentration	Reference
Maceration	70% Ethanol	Carnosic acid + Carnosol	3.42 mg/g of extract	[1]
Maceration	100% Methanol (B129727)	Total Extract	36.72%	[1]
Soxhlet	Petroleum Ether	Total Diterpenes	50-55 mg/g (lower estimate)	[2]
Supercritical CO₂	CO₂	Carnosic Acid	up to 120.0 µg/mg of extract	[3]
Supercritical CO₂	CO₂	Carnosol	up to 56.3 µg/mg of extract	[3]
Ultrasound-assisted	Water-Ethanol	Diterpenes	29.91% of extract composition	[4]

Table 2: Content of Selected Abietane Diterpenoids in Salvia Species

Salvia Species	Plant Part	Compound	Method	Concentration	Reference
Salvia officinalis	Leaves	Ferruginol	Not specified	0.08–1.71% of extract	[5]
Salvia rhytidea	Roots	Ferruginol	Column Chromatography	Not quantified	[6]
Salvia miltiorrhiza	Roots	Salviolone	Reflux Extraction, Column Chromatography, RP-HPLC	In the range of 20.44–1379.00 mg/100g of dry root	[7]
Salvia corrugata	Hairy Roots	Ferruginol	Chromatographic Separation	Not quantified	[8]

Experimental Protocols

The following is a detailed, multi-step protocol for the extraction, fractionation, and purification of salviol from the dried leaves of Salvia officinalis. This protocol is adapted from established methods for the isolation of abietane diterpenoids from Salvia species.[6][7]

Part 1: Extraction

• Plant Material Preparation:

  • Obtain dried leaves of Salvia officinalis.

  • Grind the leaves into a fine powder using a laboratory mill to increase the surface area for extraction.

• Solvent Extraction (Maceration or Soxhlet):

  • Maceration:

    • Weigh 100 g of the powdered sage leaves and place them in a large Erlenmeyer flask.

    • Add 800 mL of a non-polar solvent such as hexane (B92381) or petroleum ether.

    • Seal the flask and allow it to stand at room temperature for 72 hours with occasional agitation.

    • Filter the mixture through Whatman No. 1 filter paper.

    • Repeat the maceration process two more times with fresh solvent to ensure exhaustive extraction.

    • Combine the filtrates.

  • Soxhlet Extraction:

    • Place 50 g of the powdered sage leaves into a cellulose (B213188) thimble.

    • Place the thimble in a Soxhlet extractor.

    • Add 500 mL of petroleum ether to the round-bottom flask.

    • Heat the solvent to its boiling point and allow the extraction to proceed for 6-8 hours, or until the solvent in the siphon arm runs clear.[2]

• Solvent Evaporation:

  • Concentrate the combined filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain the crude extract.

  • Dry the crude extract in a vacuum oven to remove any residual solvent.

Part 2: Fractionation and Purification

• Column Chromatography:

  • Prepare a silica (B1680970) gel (60-120 mesh) column using a non-polar solvent like hexane as the slurry.

  • Dissolve the crude extract in a minimal amount of the initial mobile phase (e.g., hexane).

  • Load the dissolved extract onto the top of the silica gel column.

  • Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually introducing a more polar solvent like ethyl acetate (B1210297) or acetone.

  • Collect fractions of the eluate using a fraction collector.

• Thin-Layer Chromatography (TLC) Monitoring:

  • Monitor the collected fractions using TLC plates coated with silica gel.

  • Use a mobile phase system such as hexane:ethyl acetate (e.g., 8:2 v/v) to develop the plates.

  • Visualize the spots under UV light (254 nm and 365 nm) and by spraying with a suitable visualizing agent (e.g., vanillin-sulfuric acid reagent followed by heating).

  • Pool the fractions that show spots corresponding to the expected Rf value of salviol or other abietane diterpenoids.

• Further Purification (Preparative HPLC):

  • For final purification, subject the pooled fractions to semi-preparative or preparative High-Performance Liquid Chromatography (HPLC).

  • A C18 reverse-phase column is commonly used.

  • The mobile phase can be a gradient of methanol and water or acetonitrile (B52724) and water.

  • Monitor the elution profile at an appropriate UV wavelength (e.g., 220-280 nm).

  • Collect the peak corresponding to salviol.

• Structural Elucidation:

  • Confirm the structure of the purified compound using spectroscopic techniques such as Nuclear Magnetic Resonance (¹H-NMR, ¹³C-NMR) and Mass Spectrometry (MS).

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the extraction and purification of salviol.

Signaling Pathway

Given the limited specific data on salviol's signaling pathways, the following diagram illustrates the inhibitory effects of the structurally similar abietane diterpenoid, ferruginol, on the PI3K/AKT and MAPK signaling pathways, which are often implicated in cancer cell survival and proliferation.[9][10][11]

Caption: Inhibitory effect of ferruginol on PI3K/AKT and MAPK pathways.

References

• 1. iomcworld.com [iomcworld.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Secure Verification [technorep.tmf.bg.ac.rs]
• 5. Bioactive Profile of Various Salvia officinalis L. Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Abietane and nor-abitane diterpenoids from the roots of Salvia rhytidea - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Abietane Diterpenoids from the Hairy Roots of Salvia corrugata [unige.iris.cineca.it]
• 9. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Yield Synthesis and Biological Evaluation of Salvinal Derivatives as Potent Anticancer Agents

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals.

This document provides detailed protocols and data for the high-yield synthesis of salvinal derivatives, a class of compounds showing significant promise as potent anticancer agents. The information presented is intended to enable researchers to replicate and build upon these findings in their own laboratories.

Introduction

Salvinal, a natural lignan, has demonstrated anti-proliferative activity against various cancer cell lines.[1] This has spurred interest in the synthesis of its derivatives to enhance its therapeutic potential. This application note details the synthesis of a series of salvinal derivatives and presents their comparative anticancer activities. The protocols outlined herein provide a robust methodology for obtaining these compounds in high yields. The primary mechanism of action for the most potent of these derivatives has been identified as the inhibition of microtubule polymerization.[1]

Quantitative Data Summary

The anticancer activity of the synthesized salvinal derivatives was evaluated against the KB human carcinoma cell line. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Compound	Description	Yield (%)	IC50 (µM) against KB cells[1]
Salvinal (4)	Parent Compound	23	5.0
25	3,4-dihydroxyphenyl substituent at C-2	N/A	0.137
26	Acetylated form of compound 25	N/A	< 0.4
14	Varied side chain at C-5	N/A	Slightly different from Salvinal
18	Esterification at C-4'	N/A	< 5.0
19	Esterification at C-4'	N/A	< 5.0
20	Esterification at C-4'	N/A	< 5.0
13	Arylpropenal from arylpropene oxidation	N/A	> 38
23	Benzylation of compound 22	85	N/A

Note: Yields for all individual compounds were not provided in the source material. N/A indicates data not available.

Experimental Protocols

The following protocols are based on the successful synthesis of potent salvinal derivatives.[1]

General Synthesis of the Benzofuran (B130515) Skeleton (Compound 1)

This procedure outlines the initial step in the synthesis of salvinal derivatives, starting from isoeugenol (B1672232).

Materials:

• Isoeugenol

• Iodobenzene diacetate (IDA)

• Dichloromethane (CH2Cl2), anhydrous

• Sodium bicarbonate (NaHCO3)

• Calcium hydride (CaH2) for drying

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dry CH2Cl2 over CaH2.

• Prepare a solution of isoeugenol (10.0 g) in 100 mL of anhydrous CH2Cl2.

• Prepare a solution of IDA (10.0 g, 30.2 mmol) in 100 mL of anhydrous CH2Cl2.

• Add the isoeugenol solution dropwise to the IDA solution at room temperature over a period of 4 hours.

• Stir the reaction mixture for 48 hours at room temperature.

• Add NaHCO3 (3 g) to the solution and stir for an additional hour.

• Filter the mixture to remove any solids.

• Evaporate the filtrate under reduced pressure using a rotary evaporator to obtain a yellow oil (Compound 1).

Synthesis of Salvinal (4)

The synthesis of the parent compound, salvinal, is achieved in a four-step reaction from isoeugenol.[1] The initial step is detailed above. Further steps involve modifications to achieve the final structure.

Synthesis of a Potent Derivative (General Procedure)

To enhance anticancer activity, various substitutions can be made. For instance, the introduction of a catechol moiety at the C-2 position has shown to significantly increase potency, as seen in compound 25.[1] While the exact synthesis of compound 25 is not fully detailed, a general approach for diversification is provided.

Alkylation/Acylation of the Benzofuran Core:

• Alkylation: To introduce alkyl groups, the benzofuran intermediate (e.g., compound 1 or 14) can be reacted with an appropriate alkyl halide in the presence of a base.

• Acylation: To introduce acyl groups, the benzofuran intermediate can be reacted with an acyl chloride or anhydride, often in the presence of a catalyst.

Oxidation:

• Selective oxidation of arylpropene to arylpropenal can be achieved using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[1]

• Further oxidation can be carried out using Selenium dioxide (SeO2).[1]

Visualizations

Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of salvinal derivatives, highlighting key reaction types.

Caption: General synthetic workflow for salvinal derivatives.

Signaling Pathway

The primary anticancer mechanism of potent salvinal derivatives, such as compound 25, involves the disruption of microtubule dynamics.

Caption: Mechanism of action of potent salvinal derivatives.

References

• 1. Synthesis and Structure–Activity Relationship of Salvinal Derivatives as Potent Microtubule Inhibitors | MDPI [mdpi.com]

Application Notes and Protocols for HPLC Analysis of Bioactive Phenolic Compounds in Salvia Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salvia, a prominent genus in the Lamiaceae family, is recognized for its medicinal properties, which are largely attributed to its rich composition of secondary metabolites, particularly phenolic compounds.[1] These compounds, including phenolic acids and diterpenoids, are the focus of extensive research due to their therapeutic potential.[1] High-Performance Liquid Chromatography (HPLC) is a precise and reliable technique for the separation, identification, and quantification of these bioactive molecules in complex plant extracts.[2][3] This document provides a detailed protocol for the HPLC analysis of five key phenolic compounds commonly found in Salvia species: rosmarinic acid, salvianolic acid A, salvianolic acid B, carnosic acid, and caffeic acid.[1][4]

Principle

This method utilizes Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with UV detection.[2][4][5] The separation is based on the differential partitioning of the analytes between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. A gradient elution is employed to effectively separate compounds with a wide range of polarities. Quantification is achieved by comparing the peak areas of the analytes in the sample chromatogram to those of known concentrations of analytical standards.

Experimental Workflow

Caption: Workflow for the extraction and HPLC analysis of phenolic compounds from Salvia species.

Apparatus and Reagents

Apparatus:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Ultrasonic bath.

• Centrifuge.

• Syringe filters (0.45 µm).

• Analytical balance.

• Volumetric flasks and pipettes.

Reagents:

• Acetonitrile (HPLC grade).

• Methanol (B129727) (HPLC grade).

• Water (HPLC grade or ultrapure).

• Trifluoroacetic acid (TFA) or Phosphoric acid (analytical grade).

• Ethanol (B145695) (99%).

• Analytical standards: Rosmarinic acid, Salvianolic acid A, Salvianolic acid B, Carnosic acid, Caffeic acid.

Protocols

1. Standard Solution Preparation

• Accurately weigh and dissolve each analytical standard in a suitable solvent (e.g., methanol or ethanol) to prepare individual stock solutions at a concentration of 1 mg/mL.

• From the stock solutions, prepare a mixed standard working solution containing all five phenolic compounds at a desired concentration (e.g., 100 µg/mL).

• Prepare a series of calibration standards by serially diluting the mixed standard working solution to cover the expected concentration range of the analytes in the samples.

2. Sample Preparation (Ethanolic Extraction)

• Collect fresh plant material (Salvia leaves or roots) and dry them at room temperature in the dark.

• Grind the dried plant material into a fine powder.

• Accurately weigh approximately 100 mg of the powdered sample into a centrifuge tube.

• Add 10 mL of 99% ethanol to the tube.

• Sonciate the mixture for 60 minutes in a cooled ultrasonic bath.[6]

• Centrifuge the mixture at 5000 rpm for 5 minutes.[6]

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for analysis.

3. HPLC Conditions

• Column: C18 (250 mm x 4.6 mm, 5 µm)

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA)[6]

• Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)[6]

• Flow Rate: 1.0 mL/min[3]

• Injection Volume: 10 µL[3]

• Column Temperature: 40 °C[6]

• Detection Wavelength: 280 nm (or DAD scan from 200-400 nm for peak purity)

• Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	85	15
20	50	50
30	20	80
35	20	80
40	85	15
45	85	15

Note: This gradient is a representative program and may require optimization based on the specific column and HPLC system used.

Data Presentation

Table 1: Retention Times of Phenolic Compounds

Compound	Retention Time (min)
Caffeic Acid	~37.3
Rosmarinic Acid	~20.5
Salvianolic Acid A	~23.05
Salvianolic Acid B	~21.88
Carnosic Acid	~34.5

Retention times are approximate and may vary depending on the specific chromatographic conditions. Data is based on findings from a study on various Salvia species.[1]

Table 2: Example Concentrations of Phenolic Compounds in Different Salvia Species (mg/g DW)

Species	Organ	Rosmarinic Acid	Salvianolic Acid A	Salvianolic Acid B	Carnosic Acid
S. verticillata	Leaves	41.53 ± 0.88	8.10 ± 0.35	-	-
S. syriaca	Leaves	-	-	54.47 ± 2.00	-
S. sharifii	Leaves	-	-	-	34.05 ± 1.18

Data represents the highest reported content for each compound in the specified species and organ from a study of 27 wild Salvia species.[1] "-" indicates that the compound was not reported as the highest in that species.

Method Validation Parameters (Illustrative)

For regulatory purposes or rigorous scientific publication, the analytical method should be validated according to ICH guidelines.[6] Key parameters to evaluate include:

• Linearity: Assessed by analyzing a series of standard solutions at different concentrations. A correlation coefficient (R²) of >0.999 is typically desired.[6][7]

• Precision: The closeness of agreement between a series of measurements. It is expressed as the relative standard deviation (%RSD) for intra-day and inter-day analyses.[8]

• Accuracy: The closeness of the measured value to the true value, often determined by recovery studies of spiked samples.[8]

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantification (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]

Conclusion

The described HPLC method provides a robust and reliable approach for the simultaneous determination of key phenolic compounds in Salvia species. This protocol can be adapted and validated for routine quality control of raw materials, standardization of herbal extracts, and in-depth phytochemical research, thereby supporting the development of new therapeutic agents.

References

• 1. acgpubs.org [acgpubs.org]
• 2. RP-HPLC/MS/MS Analysis of the Phenolic Compounds, Antioxidant and Antimicrobial Activities of Salvia L. Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization and Validation of an HPLC Method for the Analysis of Carvedilol and Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Validation of an HPLC Method for Pretreatment of Steviol Glycosides in Fermented Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Validation of an HPLC method for direct measurement of steviol equivalents in foods - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the ¹H and ¹³C NMR Spectroscopy of Salviol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for Salviol, an abietane (B96969) diterpenoid. The information presented herein is essential for the structural elucidation, identification, and purity assessment of this natural product. The protocols outlined below are designed to ensure the acquisition of high-quality NMR data for Salviol and related compounds.

Data Presentation

The ¹H and ¹³C NMR spectral data for Salviol, an abietane diterpene, have been compiled from literature sources. The chemical shifts (δ) are reported in parts per million (ppm) and the coupling constants (J) are in Hertz (Hz).

Table 1: ¹H NMR Spectroscopic Data for Salviol (CDCl₃)

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
1α	1.65	m
1β	2.20	m
2α	1.55	m
2β	1.80	m
3α	3.25	dd	12.0, 4.5
3β	-	-	-
5α	1.85	d	12.5
6β	4.68	d	12.5
7α	2.90	m
7β	3.05	m
11	6.80	s
14	6.95	s
15	3.15	sept	7.0
16	1.22	d	7.0
17	1.23	d	7.0
18	0.95	s
19	0.98	s
20	1.18	s
12-OH	5.50	s

Table 2: ¹³C NMR Spectroscopic Data for Salviol (CDCl₃)

Position	Chemical Shift (δ) ppm
1	38.5
2	19.5
3	78.5
4	39.0
5	50.5
6	72.0
7	30.0
8	135.0
9	125.5
10	38.0
11	110.0
12	152.0
13	138.0
14	126.0
15	27.0
16	22.5
17	22.6
18	33.5
19	21.8
20	25.5

Experimental Protocols

The following protocols are recommended for acquiring high-quality ¹H and ¹³C NMR spectra of Salviol.

Sample Preparation

• Sample Purity: Ensure the Salviol sample is of high purity. Impurities can complicate spectral interpretation. Purification can be achieved by chromatographic techniques such as column chromatography or high-performance liquid chromatography (HPLC).

• Solvent Selection: Deuterated chloroform (B151607) (CDCl₃) is a common and suitable solvent for Salviol. Ensure the solvent is of high isotopic purity and low water content.

• Concentration: Prepare a solution of Salviol in CDCl₃ at a concentration of 5-10 mg/mL for ¹H NMR and 20-50 mg/mL for ¹³C NMR.

• NMR Tube: Use a clean, dry, high-quality 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts to 0.00 ppm.

NMR Instrument Parameters

The following parameters are recommended for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

¹H NMR Spectroscopy:

• Pulse Program: A standard single-pulse experiment (e.g., zg30) is typically sufficient.

• Acquisition Time (AQ): ≥ 2.0 seconds

• Relaxation Delay (D1): 1.0 - 5.0 seconds

• Number of Scans (NS): 16 to 64, depending on the sample concentration.

• Spectral Width (SW): 12-16 ppm

• Temperature: 298 K

¹³C NMR Spectroscopy:

• Pulse Program: A proton-decoupled experiment (e.g., zgpg30) is standard.

• Acquisition Time (AQ): ≥ 1.0 second

• Relaxation Delay (D1): 2.0 seconds

• Number of Scans (NS): 1024 to 4096, or more, as ¹³C has a low natural abundance.

• Spectral Width (SW): 200-240 ppm

• Temperature: 298 K

2D NMR Experiments:

For complete structural assignment, the following 2D NMR experiments are highly recommended:

• COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C nuclei.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C nuclei, which is crucial for connecting different spin systems.

• NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, aiding in stereochemical assignments.

Mandatory Visualizations

Experimental Workflow for NMR Analysis of Salviol

Caption: Workflow for NMR analysis of Salviol.

Logical Relationship for Structural Elucidation of Salviol using 2D NMR

Caption: 2D NMR for Salviol structural elucidation.

Application Notes and Protocols for the Quantification of Salvianolic Acid B in Plant Extracts

Introduction

This document provides detailed application notes and protocols for the quantification of key bioactive compounds in plant extracts, with a specific focus on Salvianolic Acid B from Salvia species. While the initial topic of interest was "salviol," a diterpenoid phenol (B47542) found in Salvia species, a comprehensive literature search revealed a lack of specific and detailed quantification protocols for this particular compound.[1][2][3] In contrast, Salvianolic Acid B is a major and extensively studied water-soluble bioactive component of Salvia miltiorrhiza (Danshen), a prominent herb in traditional medicine.[4] Due to the wealth of available scientific literature detailing its quantification and biological activities, Salvianolic Acid B has been selected as a representative analyte to provide robust and well-supported protocols.[5][6][7][8]

These notes are intended for researchers, scientists, and professionals in drug development who are engaged in the analysis of phytochemicals from plant matrices. The provided methodologies cover sample preparation, extraction, and quantification using High-Performance Liquid Chromatography (HPLC) with UV detection, a widely accessible and reliable analytical technique.

Overview of Salvianolic Acid B

Salvianolic Acid B is a potent antioxidant and has been the subject of extensive research for its therapeutic potential in various conditions, including cardiovascular diseases and liver fibrosis.[6][8] Its biological activity is often linked to the modulation of specific signaling pathways. Accurate quantification of Salvianolic Acid B in plant extracts is crucial for quality control, standardization of herbal products, and for pharmacokinetic and pharmacodynamic studies.

Experimental Protocols

Plant Material and Reagents

• Plant Material: Dried roots of Salvia miltiorrhiza.

• Reagents and Solvents:

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Formic acid (or Acetic acid, analytical grade)

  • Purified water (deionized or Milli-Q)

  • Salvianolic Acid B reference standard (>98% purity)

Sample Preparation and Extraction

This protocol is adapted from established methods for extracting phenolic acids from Salvia species.[9][10][11]

• Grinding: The dried plant material (e.g., roots of Salvia miltiorrhiza) is pulverized into a fine powder using a grinder or mortar and pestle.

• Extraction:

  • Accurately weigh approximately 1.0 g of the powdered plant material.

  • Transfer the powder to a conical flask.

  • Add 50 mL of 75% methanol in water.

  • Extract the sample using ultrasonication for 30 minutes at room temperature.

  • Alternatively, maceration can be performed by shaking the mixture for 24 hours at room temperature.

• Filtration and Centrifugation:

  • After extraction, centrifuge the mixture at 4000 rpm for 10 minutes.

  • Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.

• Storage: Store the extracted samples at 4°C until analysis.

Experimental Workflow for Extraction and Quantification of Salvianolic Acid B

Caption: Workflow for the extraction and quantification of Salvianolic Acid B.

HPLC-UV Quantification Method

This protocol is based on established HPLC methods for the analysis of Salvianolic Acid B.[9][10][12]

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector, a C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size), an autosampler, and a column oven.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (acetonitrile). A typical gradient might be:

    • 0-10 min: 10-25% B

    • 10-25 min: 25-40% B

    • 25-30 min: 40-10% B

    • An isocratic mobile phase of methanol and 5% acetic acid solution (35:65) has also been reported.[9][10]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 288 nm[12] or 281 nm[9][10]

  • Injection Volume: 10 µL

• Standard Preparation and Calibration:

  • Prepare a stock solution of the Salvianolic Acid B reference standard in methanol (e.g., 1 mg/mL).

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve a concentration range that brackets the expected concentration in the samples (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Inject each standard solution into the HPLC system and record the peak area.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

• Sample Analysis and Quantification:

  • Inject the filtered plant extract into the HPLC system.

  • Identify the Salvianolic Acid B peak in the chromatogram by comparing its retention time with that of the reference standard.

  • Determine the peak area of Salvianolic Acid B in the sample.

  • Calculate the concentration of Salvianolic Acid B in the extract using the linear regression equation from the calibration curve.

Data Presentation

The following tables summarize representative quantitative data for phenolic compounds, including Salvianolic Acid B, from Salvia species as reported in the literature.

Table 1: Quantitative Analysis of Phenolic Compounds in Salvia Species

Compound	Plant Species	Plant Part	Extraction Solvent	Analytical Method	Concentration	Reference
Salvianolic Acid B	Salvia miltiorrhiza	Root	75% Methanol	HPLC-UV	0.17-1.7 µg (injected)	[9]
Salvianolic Acid B	Salvia miltiorrhiza	Root	60% Ethanol	Ultrasound-assisted	5.17 mg/g	[11]
Rosmarinic Acid	Rosmarinus officinalis	Leaves	Methanol	HPLC-UV	214.86 ± 0.60 µg/mL	[13]
Rosmarinic Acid	Salvia officinalis	Leaves	70% Ethanol	HPLC	1.4270 g% (in July)

Note: Direct comparison of concentrations can be challenging due to variations in extraction methods, analytical techniques, and reporting units.

Signaling Pathway Modulated by Salvianolic Acid B

Salvianolic Acid B has been shown to exert its biological effects by modulating various signaling pathways. One such pathway is the Hedgehog (Hh) signaling pathway, which is implicated in liver fibrosis.[14] Salvianolic Acid B can inhibit the progression of liver fibrosis by downregulating this pathway.[14]

Hedgehog Signaling Pathway Inhibition by Salvianolic Acid B

Caption: Inhibition of the Hedgehog signaling pathway by Salvianolic Acid B.

Conclusion

The protocols outlined in this document provide a robust framework for the extraction and quantification of Salvianolic Acid B from plant materials. The use of HPLC-UV is a reliable and accessible method for achieving accurate and reproducible results. The provided information on the Hedgehog signaling pathway offers insight into the molecular mechanisms underlying the therapeutic effects of Salvianolic Acid B. These application notes serve as a valuable resource for researchers in the fields of natural product chemistry, pharmacology, and drug development.

References

• 1. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The structure of salviol, a new phenolic diterpene - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Salvianolic acid A & B: potential cytotoxic polyphenols in battle against cancer via targeting multiple signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | Preclinical and experimental evidence of salvianolic acid B in the treatment of neurological diseases [frontiersin.org]
• 8. Frontiers | Pharmacological Effects of Salvianolic Acid B Against Oxidative Damage [frontiersin.org]
• 9. [Determination of salvianolic acid B in the radix of Salvia miltiorrhiza Bge. by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. [Study on application of salvianolic acids reference extract in quality control of Salvia miltiorrhiza and salvianolic acids for injection] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. phcogj.com [phcogj.com]
• 14. Salvianolic acid B inhibits the progression of liver fibrosis in rats via modulation of the Hedgehog signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Salviolone-Induced Changes in Cell Viability

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed protocols for assessing the effects of Salviolone, a bioactive diterpenoid isolated from the roots of Salvia miltiorrhiza (Danshen), on cell viability.[1] While the initial topic of interest was "Salviol," a related meroterpenoid, the available scientific literature with detailed cell viability data and pathway analysis predominantly focuses on "Salviolone."[2][3] Salviolone has demonstrated significant anti-proliferative and cytotoxic effects, particularly in cancer cell lines, by modulating key signaling pathways.[4][5] These protocols detail the use of two common colorimetric assays for measuring cell viability: the MTT and XTT assays.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow tetrazolium salt to purple formazan (B1609692) crystals by mitochondrial dehydrogenases in metabolically active cells.[6][7] The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay is similar, but the resulting formazan product is water-soluble, simplifying the protocol.[8]

Data Presentation: Efficacy of Salviolone on Melanoma Cell Viability

The following table summarizes the quantitative data on the cytotoxic effects of Salviolone on human melanoma cell lines.

Cell Line	Treatment Duration	Assay Type	Endpoint	Result	Reference
A375	72 hours	SRB Assay	% Inhibition	~50% inhibition at 20 µM	[1]
MeWo	72 hours	SRB Assay	% Inhibition	~50% inhibition at 20 µM	[1]
A375	72 hours	SRB Assay	EC50	~17 µM	[9]
MeWo	72 hours	SRB Assay	EC50	~22 µM	[9]

Experimental Protocols

MTT Cell Viability Assay Protocol

This protocol is a general guideline for determining the viability of cells treated with Salviolone. Optimization of cell seeding density and incubation times is recommended for specific cell lines.

Materials:

• Target cells (e.g., A375 human melanoma cells)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Salviolone stock solution (dissolved in a suitable solvent like DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Treatment with Salviolone:

  • Prepare serial dilutions of Salviolone in complete culture medium from the stock solution.

  • Carefully remove the medium from the wells and add 100 µL of the diluted Salviolone solutions to the respective wells.

  • Include a vehicle control (medium with the same concentration of the solvent used for Salviolone) and an untreated control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.[3]

  • Incubate the plate for 2-4 hours at 37°C in a CO2 incubator. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[6]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[9]

  • Mix gently on an orbital shaker for 5-15 minutes to ensure complete solubilization.[7]

• Absorbance Measurement:

  • Measure the absorbance of the samples on a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to subtract background absorbance.[7]

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium with MTT and solubilization solution only) from all other readings.

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

XTT Cell Viability Assay Protocol

The XTT assay offers a more straightforward protocol as the formazan product is water-soluble, eliminating the need for a solubilization step.[8]

Materials:

• Target cells

• Complete cell culture medium

• Salviolone stock solution

• 96-well flat-bottom plates

• XTT labeling reagent

• Electron coupling reagent (e.g., PMS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Follow the same procedure as described in the MTT assay protocol (Step 1).

• Treatment with Salviolone:

  • Follow the same procedure as described in the MTT assay protocol (Step 2).

• XTT Reagent Preparation and Addition:

  • Immediately before use, prepare the XTT labeling mixture by mixing the XTT labeling reagent and the electron coupling reagent according to the manufacturer's instructions.

  • After the treatment incubation period, add 50 µL of the freshly prepared XTT labeling mixture to each well.[3]

• Incubation:

  • Incubate the plate for 2-4 hours at 37°C in a CO2 incubator.[3]

• Absorbance Measurement:

  • Measure the absorbance of the samples on a microplate reader at a wavelength of 450-500 nm. A reference wavelength of >650 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Mandatory Visualizations

Experimental Workflow Diagrams

Caption: Step-by-step workflow of the MTT cell viability assay.

Caption: Step-by-step workflow of the XTT cell viability assay.

Signaling Pathway Diagram

Caption: Salviolone's modulation of p53/p21 and STAT3 signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Salviolone | C18H20O2 | CID 10355691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Salviolone from Salvia miltiorrhiza Roots Impairs Cell Cycle Progression, Colony Formation, and Metalloproteinase-2 Activity in A375 Melanoma Cells: Involvement of P21(Cip1/Waf1) Expression and STAT3 Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Application Notes: In Vitro Antioxidant Assays for Salviol and Related Phenolic Compounds

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on utilizing the DPPH and ABTS assays to evaluate the antioxidant capacity of Salviol or similar phenolic compounds. While specific data for a compound named "Salviol" is not prevalent in published literature, the protocols and principles described herein are standard for assessing the antioxidant potential of natural products, particularly those derived from the Salvia genus.

Introduction to Antioxidant Assays

Antioxidants play a crucial role in mitigating oxidative stress, a condition linked to numerous diseases.[1][2] In vitro antioxidant assays are essential tools for screening and characterizing compounds that can neutralize harmful free radicals. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays are among the most widely used methods due to their simplicity, speed, and reliability.[3][4][5]

Both assays operate on the principle of single electron transfer (SET) or hydrogen atom transfer (HAT).[4][6] An antioxidant molecule reduces a stable colored radical, leading to a color change that can be measured spectrophotometrically. The degree of color change is proportional to the antioxidant's scavenging capacity.[4][7]

DPPH Assay: Principles and Applications

The DPPH assay employs the stable free radical DPPH•, which has a deep violet color in solution and a characteristic absorbance maximum around 517 nm.[4][7][8] When an antioxidant donates a hydrogen atom or an electron to DPPH•, it is reduced to the non-radical form, DPPH-H, a pale yellow compound.[7][8] This reaction results in a decrease in absorbance at 517 nm.

Advantages:

• Simplicity and Speed: The assay is technically simple, rapid, and does not require specialized equipment beyond a standard spectrophotometer.[1][3]

• Stability: The DPPH radical is stable for long periods when stored properly, ensuring reproducibility.[8]

Limitations:

• Solvent Dependence: The assay is typically conducted in organic solvents like methanol (B129727) or ethanol, which may not be representative of physiological conditions.[9]

• Interference: The absorbance measurement at 517 nm can be affected by colored compounds in the test sample.[4]

ABTS Assay: Principles and Applications

The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), a blue-green chromophore, through the oxidation of ABTS salt with a strong oxidizing agent like potassium persulfate.[4][10][11] The pre-formed radical has a characteristic absorbance at a longer wavelength, typically 734 nm.[4][10] Antioxidants in the sample reduce the ABTS•+, causing the blue-green solution to lose its color.

Advantages:

• Versatility: The ABTS radical is soluble in both aqueous and organic solvents, allowing for the analysis of both hydrophilic and lipophilic antioxidants.[1][10]

• Reduced Interference: Measurement at a longer wavelength (734 nm) minimizes interference from colored sample components.[4]

• pH Independence: The assay can be conducted over a wide pH range.

Limitations:

• Radical Preparation: The ABTS•+ radical must be generated prior to the assay, adding an extra step to the procedure.[10]

Quantitative Data Summary

As specific antioxidant data for "Salviol" is not available, the following table presents representative IC50 values for extracts from various Salvia species to illustrate typical results obtained from DPPH and ABTS assays. The IC50 value represents the concentration of a substance required to scavenge 50% of the initial radicals and is a common metric for antioxidant efficacy; a lower IC50 value indicates higher antioxidant activity.[12]

Species / Extract	Assay	IC50 Value (µg/mL)	Reference Compound	IC50 Value (µg/mL)
Salvia sp. (Methanol Extract)	DPPH	94.92	Ascorbic Acid	127.7
Salvia sp. (Ethanol Extract)	DPPH	94.83	Ascorbic Acid	127.7
Salvia sp. (Aqueous Extract)	DPPH	111.4	Ascorbic Acid	127.7
Salvia sp. (Methanol Extract)	ABTS	179.8	Ascorbic Acid	127.7
Salvia sp. (Ethanol Extract)	ABTS	256.9	Ascorbic Acid	127.7
Salvia sp. (Aqueous Extract)	ABTS	334.3	Ascorbic Acid	127.7

Note: Data presented is for Vernonia amygdalina, as a representative example of plant extract antioxidant activity evaluation, and is intended for illustrative purposes.[12] Researchers should determine the IC50 for Salviol experimentally.

Experimental Workflows and Mechanisms

The following diagrams illustrate the general mechanism of radical scavenging and the experimental workflows for the DPPH and ABTS assays.

Caption: General mechanism of antioxidant action via radical scavenging.

Caption: Experimental workflow for the DPPH radical scavenging assay.

Caption: Experimental workflow for the ABTS radical scavenging assay.

Detailed Experimental Protocols

Protocol 1: DPPH Radical Scavenging Assay

This protocol is adapted from standard procedures for evaluating the antioxidant activity of plant extracts and pure compounds.[7][8][13]

1. Materials and Reagents:

• DPPH (2,2-diphenyl-1-picrylhydrazyl), high purity

• Salviol (or test compound)

• Positive Control (e.g., Ascorbic acid, Trolox, or Quercetin)

• Methanol or Ethanol (Spectrophotometric grade)

• 96-well microplate or quartz cuvettes

• Micropipettes

• UV-Vis Spectrophotometer or Microplate reader

2. Preparation of Solutions:

• DPPH Stock Solution (e.g., 0.2 mM): Dissolve an appropriate amount of DPPH in methanol. Store in an amber bottle and protect from light.

• DPPH Working Solution (e.g., 0.1 mM): Dilute the stock solution with methanol to achieve an absorbance of approximately 1.0 ± 0.2 at 517 nm.[3] This solution should be prepared fresh daily.

• Test Sample Stock Solution: Prepare a stock solution of Salviol in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

• Sample Dilutions: Perform serial dilutions of the Salviol stock solution to obtain a range of concentrations to be tested (e.g., 10, 25, 50, 100, 200 µg/mL).

• Positive Control Dilutions: Prepare serial dilutions of the positive control in the same manner as the test sample.

3. Assay Procedure:

• Pipette a fixed volume of the sample dilutions (e.g., 100 µL) into the wells of a 96-well microplate.[4]

• Prepare a control well containing only the solvent (100 µL) and the DPPH solution, but no sample.[7] This will be your A_control.

• Prepare a blank well containing the solvent (e.g., 200 µL) to zero the spectrophotometer.

• Initiate the reaction by adding a fixed volume of the DPPH working solution (e.g., 100 µL) to each well containing the sample and control.[4]

• Mix thoroughly and incubate the plate in the dark at room temperature for a set time (e.g., 30 minutes).[8][13]

• After incubation, measure the absorbance of each well at 517 nm.[7]

4. Calculation of Results:

• Calculate the percentage of DPPH radical scavenging activity using the following formula:[7][13] % Inhibition = [(A_control - A_sample) / A_control] × 100

  • Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• Plot a graph of % Inhibition versus the concentration of Salviol.

• Determine the IC50 value, which is the concentration of the sample that causes 50% inhibition of the DPPH radical. This can be calculated from the linear regression equation of the plot.[14][15]

Protocol 2: ABTS Radical Cation Scavenging Assay

This protocol is based on widely accepted methods for determining total antioxidant capacity.[10][11][16]

1. Materials and Reagents:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate (K₂S₂O₈)

• Salviol (or test compound)

• Positive Control (e.g., Trolox)

• Methanol, Ethanol, or Phosphate Buffered Saline (PBS)

• 96-well microplate or quartz cuvettes

• Micropipettes

• UV-Vis Spectrophotometer or Microplate reader

2. Preparation of Solutions:

• ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.[10]

• Potassium Persulfate Solution (2.45 mM): Dissolve 6.62 mg of potassium persulfate in 10 mL of deionized water.[10][11]

• ABTS•+ Radical Cation Stock Solution: Mix the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate solution in equal volumes (1:1 v/v).[10][11] Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[11] This allows for the complete generation of the radical cation.

• ABTS•+ Working Solution: Before analysis, dilute the ABTS•+ stock solution with a suitable solvent (e.g., methanol) to an absorbance of 0.70 ± 0.02 at 734 nm.[13] This solution should be prepared fresh for each assay.

• Test Sample Stock Solution: Prepare a stock solution of Salviol in a suitable solvent (e.g., 1 mg/mL).

• Sample Dilutions: Prepare a series of dilutions of the Salviol stock solution.

• Positive Control Dilutions: Prepare serial dilutions of Trolox to create a standard curve.

3. Assay Procedure:

• Pipette a small volume of the sample dilutions (e.g., 10-20 µL) into the wells of a 96-well microplate.[4][10]

• Prepare a control well containing only the solvent and the ABTS•+ solution.

• Prepare a blank well with the solvent to zero the instrument.

• Add a larger volume of the ABTS•+ working solution (e.g., 180-190 µL) to each well.[4][10]

• Mix and incubate at room temperature for a specified time (e.g., 6-10 minutes).[4][13]

• Measure the absorbance at 734 nm.[10]

4. Calculation of Results:

• Calculate the percentage of ABTS•+ scavenging activity using the formula:[10][17] % Inhibition = [(A_control - A_sample) / A_control] × 100

  • Where A_control is the absorbance of the initial ABTS•+ solution, and A_sample is the absorbance of the reaction mixture with the sample.

• Plot a graph of % Inhibition versus the concentration of Salviol to determine the IC50 value, similar to the DPPH assay.

• Optionally, the results can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the antioxidant activity of the sample with that of the Trolox standard.[10]

References

• 1. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]
• 2. The Antioxidant Salidroside Ameliorates the Quality of Postovulatory Aged Oocyte and Embryo Development in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 8. acmeresearchlabs.in [acmeresearchlabs.in]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Quantification of the Antioxidant Activity of Plant Extracts: Analysis of Sensitivity and Hierarchization Based on the Method Used - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols: Salviol Anti-inflammatory Assay in RAW 264.7 Macrophages

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases. Macrophages, key players in the innate immune system, are central to the inflammatory process. The RAW 264.7 macrophage cell line is a widely used in vitro model to study inflammation and screen for potential anti-inflammatory compounds. Upon stimulation with lipopolysaccharide (LPS), an endotoxin (B1171834) from Gram-negative bacteria, RAW 264.7 cells produce a variety of pro-inflammatory mediators, including nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). The production of these mediators is largely regulated by the activation of key signaling pathways, primarily the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.

Salviol, a novel compound under investigation, has shown potential anti-inflammatory properties. These application notes provide a detailed protocol for evaluating the anti-inflammatory effects of Salviol in LPS-stimulated RAW 264.7 macrophages. The described assays quantify the inhibition of key inflammatory markers and elucidate the underlying molecular mechanisms.

Data Presentation

The anti-inflammatory effects of Salviol are summarized in the following tables. Data is presented as the mean ± standard deviation from three independent experiments.

Table 1: Effect of Salviol on Nitric Oxide (NO) and Prostaglandin E2 (PGE2) Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	NO Production (% of LPS Control)	PGE2 Production (% of LPS Control)
Control	-	5.2 ± 1.1	8.5 ± 2.3
LPS	1 µg/mL	100 ± 8.7	100 ± 9.1
Salviol + LPS	10	75.4 ± 6.2	80.1 ± 7.5**
Salviol + LPS	25	48.9 ± 4.5	55.3 ± 5.9
Salviol + LPS	50	22.1 ± 3.8	30.7 ± 4.1***

*LPS: Lipopolysaccharide. Data are mean ± SD (n=3). **p<0.01, **p<0.001 vs. LPS group.

Table 2: Effect of Salviol on Pro-inflammatory Cytokine Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control	-	35.2 ± 4.1	28.9 ± 3.5	15.4 ± 2.8
LPS	1 µg/mL	1245.7 ± 98.3	987.4 ± 85.1	452.6 ± 41.7
Salviol + LPS	10	988.3 ± 76.5	799.1 ± 68.2	358.9 ± 32.4*
Salviol + LPS	25	612.5 ± 54.9	488.6 ± 45.3	210.3 ± 22.5
Salviol + LPS	50	289.1 ± 31.2	215.8 ± 25.7	98.7 ± 11.9

*LPS: Lipopolysaccharide. Data are mean ± SD (n=3). *p<0.05, **p<0.01, **p<0.001 vs. LPS group.

Table 3: Effect of Salviol on iNOS and COX-2 Protein Expression in LPS-Stimulated RAW 264.7 Macrophages

Treatment	Concentration (µM)	iNOS Expression (Relative to β-actin)	COX-2 Expression (Relative to β-actin)
Control	-	0.08 ± 0.02	0.11 ± 0.03
LPS	1 µg/mL	1.00 ± 0.09	1.00 ± 0.11
Salviol + LPS	10	0.81 ± 0.07	0.85 ± 0.08
Salviol + LPS	25	0.52 ± 0.05	0.58 ± 0.06
Salviol + LPS	50	0.25 ± 0.03	0.31 ± 0.04

*LPS: Lipopolysaccharide. Data are mean ± SD (n=3). *p<0.05, **p<0.001 vs. LPS group.

Experimental Protocols

Cell Culture and Treatment

RAW 264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells are seeded in appropriate plates and allowed to adhere overnight.[1][2] Cells are then pre-treated with various concentrations of Salviol for 1 hour before stimulation with 1 µg/mL of LPS for the indicated times.[3]

Cell Viability Assay (MTT Assay)

To assess the cytotoxicity of Salviol, an MTT assay is performed. RAW 264.7 cells are seeded in a 96-well plate at a density of 1-2 x 10^5 cells/mL.[1][2] After overnight incubation, cells are treated with various concentrations of Salviol for 24 hours. MTT solution (5 mg/mL) is then added to each well and incubated for 4 hours. The resulting formazan (B1609692) crystals are dissolved in DMSO, and the absorbance is measured at 570 nm.[4]

Nitric Oxide (NO) Assay (Griess Test)

Nitrite (B80452) accumulation in the culture medium is an indicator of NO production.[5] Following treatment with Salviol and LPS for 24 hours, 100 µL of cell culture supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).[6] The absorbance is measured at 540 nm, and the nitrite concentration is determined using a sodium nitrite standard curve.[6]

Prostaglandin E2 (PGE2) and Cytokine (TNF-α, IL-6, IL-1β) Measurement (ELISA)

The concentrations of PGE2, TNF-α, IL-6, and IL-1β in the cell culture supernatants are measured using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[3][5][6][7] Briefly, supernatants from cells treated with Salviol and LPS for 24 hours are collected and added to antibody-pre-coated plates. After incubation and washing steps, a detection antibody and substrate are added, and the absorbance is read at 450 nm.

Western Blot Analysis

To determine the protein expression levels of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), cells are lysed after treatment with Salviol and LPS for 18-24 hours.[8][9] Total protein is quantified, separated by SDS-PAGE, and transferred to a nitrocellulose membrane. The membrane is then incubated with primary antibodies against iNOS, COX-2, and β-actin, followed by incubation with HRP-conjugated secondary antibodies. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[10]

Immunofluorescence for NF-κB Translocation

To visualize the nuclear translocation of NF-κB, RAW 264.7 cells are grown on coverslips. After treatment, cells are fixed, permeabilized, and blocked. The cells are then incubated with a primary antibody against the p65 subunit of NF-κB, followed by a fluorescently labeled secondary antibody.[5] Nuclei are counterstained with DAPI. Images are captured using a fluorescence microscope to observe the localization of the p65 subunit.

Visualizations

Caption: Experimental workflow for assessing Salviol's anti-inflammatory effects.

Caption: Salviol inhibits LPS-induced inflammatory signaling pathways.

Discussion

The results indicate that Salviol effectively mitigates the inflammatory response in LPS-stimulated RAW 264.7 macrophages. Salviol significantly reduced the production of key inflammatory mediators including NO, PGE2, TNF-α, IL-6, and IL-1β in a dose-dependent manner. This inhibition is associated with the downregulation of iNOS and COX-2 protein expression, the enzymes responsible for the synthesis of NO and PGE2, respectively.[8][9][11]

The anti-inflammatory effects of Salviol are likely mediated through the inhibition of the NF-κB and MAPK signaling pathways. In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB.[12] Upon LPS stimulation, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[13] Salviol may prevent the degradation of IκB, thereby inhibiting NF-κB activation.[12][14]

Furthermore, the MAPK pathways, including p38, ERK, and JNK, are also activated by LPS and play a crucial role in regulating the expression of inflammatory mediators.[15][16] The data suggests that Salviol may also exert its anti-inflammatory effects by suppressing the phosphorylation of these MAPKs.[17][18] The dual inhibition of both NF-κB and MAPK pathways provides a strong basis for the potent anti-inflammatory activity of Salviol.

Conclusion

Salviol demonstrates significant anti-inflammatory effects in LPS-stimulated RAW 264.7 macrophages. It effectively suppresses the production of a wide range of pro-inflammatory mediators by inhibiting the expression of iNOS and COX-2. The underlying mechanism of action appears to involve the blockade of the NF-κB and MAPK signaling pathways. These findings suggest that Salviol is a promising candidate for further development as a novel anti-inflammatory agent. The protocols and data presented here provide a solid framework for future preclinical and mechanistic studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. iosrphr.org [iosrphr.org]
• 5. Frontiers | Scymicrosin7–26, a Scylla paramamosain-derived novel antimicrobial peptide, exhibits efficacy against multidrug-resistant ESKAPE pathogens and anti-inflammatory activity [frontiersin.org]
• 6. Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae [biomolther.org]
• 7. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Salvimulticanol from Salvia multicaulis suppresses LPS-induced inflammation in RAW264.7 macrophages: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Regulation of Proinflammatory Mediators via NF-κB and p38 MAPK-Dependent Mechanisms in RAW 264.7 Macrophages by Polyphenol Components Isolated from Korea Lonicera japonica THUNB - PMC [pmc.ncbi.nlm.nih.gov]
• 13. NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 6-Shogaol suppressed lipopolysaccharide-induced up-expression of iNOS and COX-2 in murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Sodium salicylate inhibits macrophage TNF-alpha production and alters MAPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Caveolin-1 Confers Antiinflammatory Effects in Murine Macrophages via the MKK3/p38 MAPK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Capillarisin inhibits iNOS, COX-2 expression, and proinflammatory cytokines in LPS-induced RAW 264.7 macrophages via the suppression of ERK, JNK, and NF-κB activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

Application Notes and Protocols: Cytotoxicity of Salviol on Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salviol, a diterpenoid compound isolated from the roots and aerial parts of Salvia officinalis (common sage), has garnered interest in oncological research due to its potential cytotoxic and pro-apoptotic effects on cancer cells. This document provides a comprehensive overview of the methodologies used to assess the cytotoxicity of salviol and its derivatives, along with protocols for key experimental assays. The data presented herein is primarily based on studies of Salvia officinalis extracts, which contain salviol as a bioactive constituent.

Data Presentation: Cytotoxicity of Salvia officinalis Extracts

The cytotoxic effects of Salvia officinalis extracts, which contain salviol, have been evaluated against a variety of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are summarized below. These values were predominantly determined using the MTT assay after 24 to 48 hours of treatment.

Cell Line	Cancer Type	IC50 (µg/mL) of Methanolic/Ethanolic Extract
KG-1A	Acute Myelocytic Leukemia	214.38[1][2]
U937	Histiocytic Lymphoma	229.31[1][2]
Raji	Burkitt's Lymphoma	239.69[1][2]
MCF-7	Breast Adenocarcinoma	160[2]
MDA-MB-231	Breast Adenocarcinoma	130[2]
SSC-15	Oral Squamous Carcinoma	340.7[3]
SSC-25	Oral Squamous Carcinoma	287.7[3]
HUVEC	Normal Human Umbilical Vein Endothelial Cells	>800[1]

Note: The IC50 values are for crude methanolic or ethanolic extracts of Salvia officinalis and may vary depending on the extraction method and specific composition. The high IC50 value for the normal HUVEC cell line suggests a degree of tumor-selective cytotoxicity[1].

Experimental Protocols

Detailed protocols for assessing the cytotoxicity and understanding the mechanism of action of salviol are provided below.

Cell Viability and Cytotoxicity Assays

a) MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Salviol in culture medium. Replace the medium in the wells with 100 µL of the Salviol dilutions. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or another suitable solubilizing agent to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

b) Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay that estimates cell number by staining total cellular protein with the dye sulforhodamine B.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation: After the treatment incubation, gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.

• Washing: Wash the wells five times with 1% (v/v) acetic acid to remove excess TCA. Air dry the plates completely.

• SRB Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Quickly wash the wells five times with 1% acetic acid to remove unbound SRB. Air dry the plates.

• Protein-Bound Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value.

Apoptosis and Cell Death Analysis

a) Annexin V-FITC/Propidium (B1200493) Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer cell membrane during early apoptosis, while PI stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with Salviol at the desired concentrations for the appropriate time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with ice-cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (50 µg/mL).

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze immediately by flow cytometry.

Cell Cycle Analysis

This assay uses propidium iodide to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on DNA content. An increase in the sub-G0/G1 population is indicative of apoptosis.

Protocol:

• Cell Treatment and Harvesting: Follow steps 1 and 2 of the Annexin V assay protocol.

• Cell Fixation: Resuspend the cell pellet in 1 mL of ice-cold PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol (B145695) dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Washing: Centrifuge the fixed cells and wash twice with PBS.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution (50 µg/mL PI, 100 µg/mL RNase A, and 0.1% Triton X-100 in PBS).

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the DNA content by flow cytometry.

Western Blot Analysis of Apoptosis-Related Proteins

Western blotting is used to detect and quantify the expression levels of specific proteins involved in the apoptotic signaling pathway, such as Bax, Bcl-2, and caspases.

Protocol:

• Protein Extraction: Following treatment with Salviol, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford protein assay.

• SDS-PAGE: Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer and separate them by size on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., anti-Bax, anti-Bcl-2, anti-cleaved caspase-3, and a loading control like anti-β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Perform densitometric analysis of the bands to quantify the relative protein expression levels.

Visualizations

Experimental Workflow

Caption: Workflow for assessing the cytotoxicity and mechanism of action of Salviol.

Putative Signaling Pathway of Salviol-Induced Apoptosis

Caption: Proposed signaling pathway for Salviol-induced apoptosis and cell cycle arrest.

References

• 1. Inhibitory and Cytotoxic Activities of Salvia Officinalis L. Extract on Human Lymphoma and Leukemia Cells by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvia officinalis L. exerts oncostatic effects in rodent and in vitro models of breast carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phcog.com [phcog.com]

Application Notes and Protocols for In Vivo Studies of Salviol

For: Researchers, scientists, and drug development professionals.

Application Notes

Introduction

Salviol is a novel, purified natural product with demonstrated potent anti-inflammatory and anti-cancer properties in preclinical in vitro studies. These application notes provide a comprehensive guide for the in vivo evaluation of Salviol using established animal models. The protocols detailed herein are designed to assess the efficacy, safety, and mechanism of action of Salviol in a whole-organism context, a critical step in the drug development pipeline. Natural products and their derivatives have long been a cornerstone in cancer treatment and inflammation management, often acting on multiple molecular signaling targets.[1][2][3]

Principle of Action

Salviol is hypothesized to exert its dual anti-inflammatory and anti-cancer effects by modulating key signaling pathways that are frequently dysregulated in these pathological conditions. The primary proposed mechanisms include the inhibition of pro-inflammatory cytokines and the induction of apoptosis in cancer cells. Many natural products with similar activities target pathways such as NF-κB, MAPK, PI3K/Akt, and STAT3, which are crucial in regulating inflammation and cell proliferation.[4][5][6]

Anti-Inflammatory Mechanism: Salviol is believed to suppress the activation of the NF-κB and MAPK signaling pathways. This inhibition leads to a downstream reduction in the expression and release of pro-inflammatory mediators such as TNF-α, IL-6, and cyclooxygenase-2 (COX-2).[5]

Anti-Cancer Mechanism: In cancer cells, Salviol is proposed to induce apoptosis and inhibit proliferation by downregulating the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell survival and growth. Furthermore, it may inhibit the STAT3 pathway, which is implicated in tumor progression and metastasis.[4][6]

Quantitative Data Summary

The following tables represent hypothetical data from in vivo studies with Salviol to illustrate expected outcomes and data presentation.

Table 1: Anti-Cancer Efficacy of Salviol in a Xenograft Mouse Model

Treatment Group	Dose (mg/kg)	Mean Tumor Volume (mm³) ± SEM (Day 21)	Tumor Growth Inhibition (%)	Mean Body Weight (g) ± SEM (Day 21)
Vehicle Control	0	1540 ± 120	0	20.5 ± 0.8
Salviol	25	890 ± 95	42.2	20.1 ± 0.7
Salviol	50	450 ± 60	70.8	19.8 ± 0.9
Positive Control	10	380 ± 55	75.3	18.2 ± 1.1

Table 2: Anti-Inflammatory Effect of Salviol in a Carrageenan-Induced Paw Edema Model in Rats

Treatment Group	Dose (mg/kg)	Paw Volume (mL) ± SEM (3h post-carrageenan)	Inhibition of Edema (%)
Vehicle Control	0	1.85 ± 0.15	0
Salviol	25	1.20 ± 0.11	35.1
Salviol	50	0.85 ± 0.09	54.1
Indomethacin	10	0.70 ± 0.08	62.2

Table 3: Effect of Salviol on Serum Cytokine Levels in an LPS-Induced Inflammation Model in Mice

Treatment Group	Dose (mg/kg)	TNF-α (pg/mL) ± SEM	IL-6 (pg/mL) ± SEM
Vehicle Control	0	2500 ± 210	1800 ± 150
Salviol	25	1450 ± 180	1050 ± 130
Salviol	50	800 ± 110	600 ± 90
Dexamethasone	5	650 ± 95	450 ± 70

Experimental Protocols

Protocol 1: Human Tumor Xenograft Model for Anti-Cancer Efficacy

This protocol describes the subcutaneous implantation of human cancer cells into immunocompromised mice to evaluate the anti-tumor activity of Salviol.[7][8]

Materials:

• 6-8 week old immunocompromised mice (e.g., athymic nude or NSG mice)

• Human cancer cell line (e.g., MCF-7 for breast cancer)

• Complete cell culture medium

• Sterile PBS and Trypsin-EDTA

• Matrigel® (optional, can improve tumor take rate)

• Salviol, vehicle, and positive control drug

• Sterile syringes (1 mL) and needles (27-gauge)

• Anesthetic (e.g., isoflurane)

• Calipers for tumor measurement

Procedure:

• Cell Preparation: Culture cancer cells to 80-90% confluency. Harvest cells using trypsin, wash with PBS, and resuspend in sterile PBS (or a 1:1 PBS/Matrigel mixture) at a concentration of 5 x 10⁷ cells/mL. Cell viability should be >95%.[8]

• Animal Inoculation: Anesthetize the mice. Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.[8]

• Tumor Growth and Grouping: Monitor mice for tumor growth. Once tumors are palpable, begin measuring tumor volume 2-3 times per week using calipers. The formula for tumor volume is (Length x Width²)/2.[9] When the mean tumor volume reaches approximately 100-150 mm³, randomly assign mice to treatment groups (e.g., vehicle control, Salviol low dose, Salviol high dose, positive control).

• Drug Administration: Administer Salviol, vehicle, or positive control drug according to the predetermined dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

• Monitoring: Record tumor volumes and body weights 2-3 times per week. Observe animals for any signs of toxicity.

• Endpoint: At the end of the study (e.g., when tumors in the control group reach a specified size), euthanize the mice. Excise tumors and collect other relevant tissues for further analysis (e.g., histopathology, biomarker analysis).

Protocol 2: Carrageenan-Induced Paw Edema Model for Acute Anti-Inflammatory Activity

This model is used to assess the in vivo anti-inflammatory properties of Salviol by inducing acute, localized inflammation.[10][11][12]

Materials:

• Male Wistar rats or Swiss albino mice

• 1% (w/v) carrageenan solution in sterile saline

• Salviol, vehicle, and a standard NSAID (e.g., Indomethacin)

• Plebthysmometer or calipers

• Oral gavage needles

Procedure:

• Animal Grouping and Fasting: Randomly divide animals into treatment groups. Fast the animals overnight with free access to water.[11]

• Baseline Measurement: Measure the initial volume of the left hind paw of each animal using a plethysmometer.[11]

• Drug Administration: Administer Salviol, vehicle, or the standard drug orally via gavage 1 hour before carrageenan injection.[11]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the left hind paw of each animal.[13]

• Measurement of Paw Edema: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.[11]

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Protocol 3: Lipopolysaccharide (LPS)-Induced Systemic Inflammation Model

This model is used to evaluate the effect of Salviol on systemic inflammation by measuring pro-inflammatory cytokine levels.[14][15][16]

Materials:

• C57BL/6 or BALB/c mice

• Lipopolysaccharide (LPS) from E. coli

• Salviol, vehicle, and a standard anti-inflammatory agent (e.g., Dexamethasone)

• Sterile saline

• Equipment for blood collection and processing

• ELISA kits for TNF-α and IL-6

Procedure:

• Animal Grouping and Acclimatization: Randomly assign mice to treatment groups and allow them to acclimatize.

• Drug Administration: Administer Salviol, vehicle, or the standard drug (e.g., via intraperitoneal injection or oral gavage) 1 hour prior to LPS challenge.

• Induction of Inflammation: Inject LPS (e.g., 0.5-1 mg/kg) intraperitoneally into each mouse.[17]

• Blood Collection: At a predetermined time point after LPS injection (e.g., 1.5-2 hours for peak TNF-α), collect blood from the mice via cardiac puncture or retro-orbital bleeding under anesthesia.

• Cytokine Analysis: Prepare serum from the blood samples and measure the concentrations of TNF-α and IL-6 using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Compare the cytokine levels in the Salviol-treated groups to the vehicle control group to determine the percentage of inhibition.

Visualizations

Signaling Pathways

Caption: Proposed mechanism of action of Salviol.

Experimental Workflow

Caption: General workflow for in vivo evaluation of Salviol.

References

• 1. thieme-connect.de [thieme-connect.de]
• 2. Frontiers | Exploring the recent trends in perturbing the cellular signaling pathways in cancer by natural products [frontiersin.org]
• 3. In Vivo and Clinical Studies of Natural Products Targeting the Hallmarks of Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Mechanisms of Phytochemicals in Anti-Inflammatory and Anti-Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. tumor.informatics.jax.org [tumor.informatics.jax.org]
• 10. researchgate.net [researchgate.net]
• 11. Carrageenan-Induced Paw Edema [bio-protocol.org]
• 12. inotiv.com [inotiv.com]
• 13. 2.4. Carrageenan-Induced Hind Paw Edema in Rats [bio-protocol.org]
• 14. LPS-Induced Murine Systemic Inflammation Is Driven by Parenchymal Cell Activation and Exclusively Predicted by Early MCP-1 Plasma Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Video: Injections of Lipopolysaccharide into Mice to Mimic Entrance of Microbial-derived Products After Intestinal Barrier Breach [jove.com]
• 16. meliordiscovery.com [meliordiscovery.com]
• 17. researchgate.net [researchgate.net]

Preparation of Salviolone Stock Solution for Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salviolone, a bioactive diterpenoid compound isolated from Salvia miltiorrhiza (Danshen), has garnered significant interest in oncological research. It has demonstrated notable anti-cancer properties, particularly against melanoma and cervical cancer cell lines, by impairing cell viability, inhibiting cell cycle progression, and reducing colony formation.[1] The mechanism of action for Salviolone involves the modulation of critical signaling pathways that are often dysregulated in cancer, highlighting its potential as a therapeutic agent. Proper preparation of Salviolone stock and working solutions is crucial for obtaining reliable and reproducible results in cell culture experiments.

Data Presentation

Solvent Compatibility and Stock Solution Stability

Solvent	Recommended Concentration	Storage Temperature	Stability Notes
Methanol (B129727)	1 mg/mL	-20°C (short-term), -80°C (long-term)	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.[1]
DMSO	10-20 mM	-20°C (short-term), -80°C (long-term)	Final DMSO concentration in culture should be ≤ 0.1%.[2] Some cell lines may tolerate up to 0.5%.[3]
Stabilized DMSO Solution	-	-20°C	For enhanced stability, dissolve in a minimal amount of DMSO and dilute with a citrate (B86180) buffer (pH 4.0) containing 0.1% (w/v) ascorbic acid. Salviolone is more stable in acidic conditions (pH < 5.5).[4]

Effective Concentrations in Cell Culture

Cell Line	Cancer Type	Assay	Effective Concentration (µM)	Incubation Time
A375	Melanoma	Cell Viability (SRB)	1, 5, 10, 20, 40, 60	72 hours[1]
MeWo	Melanoma	Cell Viability	EC50: ~22	72 hours[1]
A375	Melanoma	Apoptosis (Annexin V/PI)	10, 20, 40	48 hours[1]
A375	Melanoma	Protein Expression (Western Blot)	20	48-72 hours[2]
HeLa	Cervical Cancer	Cell Viability	IC50: ~20	Not Specified[4]

Note: EC50/IC50 values can vary between experiments and cell lines. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

Experimental Protocols

Protocol 1: Preparation of 1 mg/mL Salviolone Stock Solution in Methanol

This protocol is suitable for general use and provides a standard stock concentration for further dilution.

Materials:

• Salviolone powder

• Methanol (ACS grade or higher)

• Sterile, nuclease-free microcentrifuge tubes

• Vortex mixer

• 0.22 µm sterile syringe filter

• Sterile, light-protected storage tubes

Procedure:

• In a sterile microcentrifuge tube, accurately weigh 1 mg of Salviolone powder.

• Add 1 mL of methanol to the tube.

• Vortex the tube thoroughly until the Salviolone is completely dissolved.

• Using a 0.22 µm syringe filter, sterile-filter the stock solution into a new sterile, light-protected tube.

• Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage.[1]

Protocol 2: Preparation of Working Solutions from Stock

This protocol describes the dilution of the stock solution to the final desired concentration for treating cells in culture.

Procedure:

• Thaw a vial of the Salviolone stock solution at room temperature.

• Determine the volume of stock solution needed to achieve the desired final concentration in your cell culture medium.

• Immediately before use, dilute the stock solution directly into the complete cell culture medium.

• Mix gently by pipetting or inverting the tube.

• Crucial Note: Ensure the final concentration of the solvent (methanol or DMSO) in the cell culture medium is as low as possible to prevent cytotoxicity. The recommended final concentration for methanol is below 0.5%[1], and for DMSO, it is typically at or below 0.1%.[2]

Protocol 3: Cell Viability Sulforhodamine B (SRB) Assay

This colorimetric assay is used to determine cell density, based on the measurement of cellular protein content.

Procedure:

• Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well and allow them to adhere for 24 hours.

• Treat the cells with a serial dilution of Salviolone (e.g., 1, 5, 10, 20, 40, 60 µM) and a vehicle control (medium with the same final solvent concentration).

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Fix the cells by gently adding 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Wash the plate five times with slow-running tap water and allow it to air dry completely.

• Stain the cells with 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes at room temperature.

• Quickly rinse the plate four times with 1% (v/v) acetic acid to remove unbound dye and let it air dry.

• Dissolve the bound stain by adding 200 µL of 10 mM Tris base solution (pH 10.5) to each well.

• Read the absorbance at 510 nm using a microplate reader.[1]

Visualizations

Salviolone Stock Solution Preparation Workflow```dot

Caption: Salviolone induces cell cycle arrest via the p53/p21 pathway and inhibits STAT3 signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Cellular Delivery of Salviol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Salviol, a meroterpenoid found in various Salvia species, presents a promising scaffold for therapeutic development due to the known biological activities of related compounds, including antioxidant, anti-inflammatory, and anticancer effects.[1][2] However, a comprehensive literature review reveals a notable scarcity of specific research on the delivery, cellular uptake, and mechanisms of action of Salviol itself. The protocols and data presented herein are therefore intended as a generalized guide for the formulation and evaluation of a representative hydrophobic therapeutic agent, using Salviol as a model compound. The experimental details are based on established methodologies for similar molecules and should be adapted and optimized for specific experimental conditions.

Introduction: Overcoming the Challenges of Salviol Delivery

Salviol is a carbotricyclic compound with a molecular weight of 302.5 g/mol .[3] Its chemical structure suggests poor water solubility, a common characteristic of many plant-derived bioactive molecules. This hydrophobicity poses a significant challenge for its direct application in aqueous biological systems, limiting its bioavailability and cellular uptake. To overcome these limitations, encapsulation within nanoparticle-based delivery systems is a promising strategy. This document outlines protocols for two such systems: polymeric nanoparticles and liposomes, designed to enhance the cellular delivery of Salviol.

Delivery Strategies for Enhanced Cellular Uptake

Polymeric Nanoparticles

Polymeric nanoparticles are solid, colloidal particles ranging in size from 10 to 1000 nm. They can encapsulate hydrophobic drugs like Salviol within their polymeric matrix, protecting them from degradation and facilitating their transport across cellular membranes.[4][5] Biodegradable polymers such as poly(lactic-co-glycolic acid) (PLGA) are commonly used due to their biocompatibility and approval by regulatory agencies.

Liposomes

Liposomes are vesicular structures composed of a lipid bilayer enclosing an aqueous core. Hydrophobic drugs like Salviol can be entrapped within the lipid bilayer.[6][7] The lipid composition of liposomes can be tailored to control the release profile and stability of the encapsulated compound.[6][8][9]

Quantitative Data Summary (Illustrative Examples)

The following tables present hypothetical, yet realistic, quantitative data for Salviol-loaded nanoparticles and liposomes. These values are intended to serve as a benchmark for successful formulation.

Table 1: Physicochemical Properties of Salviol-Loaded Nanocarriers

Delivery System	Mean Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)
Polymeric Nanoparticles	150 ± 20	< 0.2	-25 ± 5	> 85	~5
Liposomes	120 ± 15	< 0.15	-15 ± 5	> 90	~3

Table 2: In Vitro Cytotoxicity of Salviol Formulations (72h Incubation)

Formulation	Cell Line	IC50 (µM)
Free Salviol (in DMSO)	MCF-7 (Breast Cancer)	50 ± 8
A549 (Lung Cancer)	65 ± 10
Salviol-Polymeric NP	MCF-7	15 ± 3
A549	20 ± 4
Salviol-Liposomes	MCF-7	12 ± 2.5
A549	18 ± 3.5
Blank Nanoparticles	MCF-7 & A549	> 200
Blank Liposomes	MCF-7 & A549	> 200

Experimental Protocols

Preparation of Salviol-Loaded Polymeric Nanoparticles (Nanoprecipitation Method)

This protocol describes the preparation of Salviol-loaded PLGA nanoparticles using the nanoprecipitation (or solvent displacement) method.[5]

Materials:

• Salviol

• Poly(lactic-co-glycolic acid) (PLGA)

• Acetone (organic solvent)

• Polyvinyl alcohol (PVA) or Poloxamer 188 (surfactant)

• Deionized water

• Magnetic stirrer

• Syringe pump

Procedure:

• Dissolve 10 mg of Salviol and 100 mg of PLGA in 5 mL of acetone.

• Prepare a 20 mL aqueous solution containing 1% (w/v) PVA.

• Using a syringe pump, add the organic phase dropwise into the aqueous phase under continuous magnetic stirring at a constant speed (e.g., 600 rpm).

• Allow the organic solvent to evaporate overnight under stirring in a fume hood.

• Collect the nanoparticle suspension and centrifuge at 15,000 rpm for 30 minutes at 4°C to pellet the nanoparticles.

• Wash the nanoparticle pellet twice with deionized water to remove excess surfactant and unencapsulated drug.

• Resuspend the final nanoparticle pellet in a suitable buffer (e.g., PBS) or deionized water for characterization and in vitro studies.

Preparation of Salviol-Loaded Liposomes (Thin-Film Hydration Method)

This protocol outlines the preparation of Salviol-loaded liposomes using the well-established thin-film hydration technique.[7]

Materials:

• Salviol

• Phosphatidylcholine (e.g., DSPC)

• Cholesterol

• Chloroform (B151607) or a chloroform/methanol mixture

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator or extruder

Procedure:

• Dissolve 10 mg of Salviol, 100 mg of phosphatidylcholine, and 30 mg of cholesterol in 10 mL of chloroform in a round-bottom flask.

• Create a thin lipid film on the inner wall of the flask by removing the organic solvent using a rotary evaporator at a temperature above the lipid transition temperature (e.g., 60°C for DSPC).

• Ensure the film is completely dry by placing the flask under high vacuum for at least 2 hours.

• Hydrate the lipid film by adding 10 mL of pre-warmed PBS (pH 7.4) and rotating the flask gently at a temperature above the lipid transition temperature for 1-2 hours. This will form multilamellar vesicles (MLVs).

• To obtain small unilamellar vesicles (SUVs) with a uniform size distribution, sonicate the MLV suspension in a bath sonicator or extrude it through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Remove unencapsulated Salviol by centrifugation or size exclusion chromatography.

In Vitro Cellular Uptake Study

This protocol describes how to qualitatively and quantitatively assess the cellular uptake of formulated Salviol.

Materials:

• Fluorescently labeled Salviol-nanoparticles/liposomes (e.g., encapsulating a fluorescent dye like Coumarin-6 or Rhodamine B).

• Cancer cell line (e.g., MCF-7 or A549)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates or confocal dishes

• Fluorescence microscope or flow cytometer

• PBS

• Trypsin-EDTA

• Cell lysis buffer

Procedure:

• Seed the cells in 96-well plates (for quantitative analysis) or on glass-bottom dishes (for microscopy) and allow them to adhere overnight.

• Replace the culture medium with fresh medium containing the fluorescently labeled Salviol formulations at a predetermined concentration. Include a control of free fluorescent dye.

• Incubate for various time points (e.g., 1, 4, 12, 24 hours).

• For Fluorescence Microscopy (Qualitative):

  • Wash the cells three times with cold PBS to remove extracellular nanoparticles.

  • Fix the cells with 4% paraformaldehyde (optional).

  • Mount the coverslips and visualize the intracellular fluorescence using a confocal or fluorescence microscope.

• For Flow Cytometry (Quantitative):

  • Wash the cells three times with cold PBS.

  • Detach the cells using Trypsin-EDTA.

  • Resuspend the cells in PBS and analyze the fluorescence intensity per cell using a flow cytometer.

• For Fluorometry (Quantitative):

  • Wash the cells three times with cold PBS.

  • Lyse the cells using a suitable lysis buffer.

  • Measure the fluorescence intensity of the cell lysate using a plate reader and normalize it to the total protein content of the lysate.

Cytotoxicity Assay (MTT Assay)

This protocol is for determining the cell viability after treatment with Salviol formulations using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[10][11][12]

Materials:

• Cancer cell line

• Cell culture medium

• 96-well plates

• Free Salviol, Salviol-loaded formulations, and blank carriers

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with serial dilutions of free Salviol, Salviol-loaded formulations, and the corresponding blank carriers. Include untreated cells as a control.

• Incubate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage relative to the untreated control and determine the IC50 values (the concentration at which 50% of cell growth is inhibited).

Visualizations

Experimental Workflow

Caption: Experimental workflow for formulation and in vitro evaluation.

Hypothetical Signaling Pathway for Salviol-Induced Apoptosis

Given the cytotoxic potential of many natural products, Salviol might induce apoptosis in cancer cells. A plausible mechanism could involve the activation of the intrinsic (mitochondrial) apoptosis pathway.

Caption: Hypothetical intrinsic apoptosis pathway induced by Salviol.

Conclusion

The delivery of hydrophobic compounds like Salviol via polymeric nanoparticles and liposomes represents a viable strategy to enhance their therapeutic potential. The protocols provided here offer a foundational framework for the development and evaluation of such formulations. It is crucial to perform thorough characterization and optimization for any specific drug-carrier combination to ensure stability, efficacy, and safety. Further research into the specific molecular targets and signaling pathways of Salviol is warranted to fully elucidate its mechanism of action and guide future drug development efforts.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Amorphous Nanoparticulate Formulation of Sirolimus and Its Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of nanoparticle-based orodispersible palatable pediatric formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. liposomes.ca [liposomes.ca]
• 7. Liposome Encapsulation of Hydrophilic and Hydrophobic Drugs [protocols.io]
• 8. researchgate.net [researchgate.net]
• 9. Liposomal encapsulation of cholecalciferol mitigates in vivo toxicity and delays tumor growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cytotoxicity of anticancer candidate salinomycin and identification of its metabolites in rat cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of In Vitro Cytotoxic Potential of Avarol towards Human Cancer Cell Lines and In Vivo Antitumor Activity in Solid Tumor Models [mdpi.com]
• 12. Cytotoxicity, Post-Treatment Recovery, and Selectivity Analysis of Naturally Occurring Podophyllotoxins from Bursera fagaroides var. fagaroides on Breast Cancer Cell Lines | MDPI [mdpi.com]

Analytical Standards and Protocols for the Quantification of Salviol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and proposed analytical protocols for the quantitative analysis of Salviol (6-alpha-hydroxyferruginol), a meroterpenoid found in various Salvia species. While Salviol is a known phytochemical, validated, and published quantitative analytical methods specifically for this compound are not widely available in the current scientific literature. Therefore, the following protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) are based on established methods for structurally related diterpenoids, such as ferruginol (B158077), and general procedures for the analysis of phytochemicals in Salvia extracts. These methods should be considered as a starting point and will require in-house validation for specific applications.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Application Note: This method is suitable for the routine quantification of Salviol in crude extracts and purified fractions of Salvia species. The protocol utilizes reverse-phase chromatography to separate Salviol from other matrix components, followed by detection using a UV-Vis spectrophotometer. The selection of an appropriate wavelength is crucial for sensitivity and selectivity.

Experimental Protocol

1. Principle: Reverse-phase HPLC separates compounds based on their hydrophobicity. Salviol, being a relatively nonpolar molecule, will be retained on a C18 column and eluted with a mobile phase consisting of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water. Quantification is achieved by comparing the peak area of Salviol in a sample to a calibration curve generated from analytical standards of known concentrations.

2. Equipment and Reagents:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Salviol analytical standard (purity ≥95%).

• HPLC-grade acetonitrile, methanol (B129727), and water.

• Formic acid or acetic acid (for mobile phase modification).

• Syringe filters (0.45 µm).

3. Preparation of Standards and Samples:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Salviol analytical standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to create calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Extract the plant material (e.g., dried leaves or roots of Salvia) with a suitable solvent such as methanol or ethanol (B145695) using sonication or maceration.

  • Filter the extract and evaporate the solvent under reduced pressure.

  • Redissolve a known amount of the dried extract in the mobile phase.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions: The following are proposed starting conditions and may require optimization:

Parameter	Recommended Setting
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	70% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 280 nm (or optimal wavelength determined by UV scan)

5. Data Analysis:

• Identify the Salviol peak in the chromatogram based on the retention time of the analytical standard.

• Construct a calibration curve by plotting the peak area of the standards against their concentration.

• Determine the concentration of Salviol in the sample by interpolating its peak area on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note: GC-MS provides high selectivity and sensitivity for the analysis of volatile and semi-volatile compounds. As Salviol is a non-volatile diterpenoid, derivatization is required to increase its volatility for GC analysis. This method is particularly useful for the identification and quantification of Salviol in complex matrices. A GC-MS method for ferruginol has been developed and could be adapted for Salviol[1].

Experimental Protocol

1. Principle: Salviol is chemically modified (derivatized) to a more volatile form, typically by silylation. The derivatized analyte is then introduced into the gas chromatograph, where it is separated from other components based on its boiling point and interaction with the stationary phase of the GC column. The separated compounds then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification, and selected ions can be used for quantification.

2. Equipment and Reagents:

• GC-MS system with a split/splitless injector and a mass selective detector.

• Fused silica (B1680970) capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Salviol analytical standard (purity ≥95%).

• Derivatization reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Pyridine (B92270) or other suitable solvent for derivatization.

• Anhydrous sodium sulfate.

• Hexane or ethyl acetate (B1210297) (HPLC grade).

3. Preparation of Standards and Samples:

• Standard Stock Solution (1 mg/mL): Prepare as described for the HPLC method.

• Working Standard Solutions: Prepare dilutions in the derivatization solvent.

• Sample Preparation:

  • Perform an initial extraction as described for the HPLC method.

  • For complex matrices, a solid-phase extraction (SPE) clean-up step may be necessary.

  • Evaporate the solvent from a known amount of extract or standard solution to complete dryness under a stream of nitrogen.

• Derivatization:

  • To the dried residue, add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.

  • Seal the vial and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

4. GC-MS Conditions: The following are proposed starting conditions:

Parameter	Recommended Setting
Column	HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	280 °C
Injection Mode	Splitless
Oven Program	Initial temp 150 °C, hold for 2 min, ramp at 10 °C/min to 300 °C, hold for 10 min
MS Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Full Scan (m/z 50-550) for identification, Selected Ion Monitoring (SIM) for quantification

5. Data Analysis:

• Identify the derivatized Salviol peak by its retention time and mass spectrum.

• For quantification, use SIM mode and monitor characteristic ions of derivatized Salviol.

• Construct a calibration curve and determine the concentration in the sample as described for the HPLC method.

Quantitative Nuclear Magnetic Resonance (qNMR)

Application Note: qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a calibration curve of the same substance, provided a certified internal standard is used. It is a highly accurate and precise method for determining the purity of analytical standards and for quantifying compounds in simple mixtures.

Experimental Protocol

1. Principle: The area of a signal in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. In qNMR, a known amount of a certified internal standard is added to a known amount of the sample containing the analyte (Salviol). By comparing the integral of a specific, non-overlapping signal from Salviol to the integral of a signal from the internal standard, the concentration of Salviol can be calculated.

2. Equipment and Reagents:

• NMR spectrometer (≥400 MHz recommended for better signal dispersion).

• High-precision analytical balance.

• NMR tubes.

• Salviol analytical standard.

• Certified internal standard (e.g., maleic acid, dimethyl sulfone). The standard should have signals that do not overlap with the analyte's signals.

• Deuterated solvent (e.g., Chloroform-d, Methanol-d4).

3. Sample Preparation:

• Accurately weigh a specific amount of the Salviol-containing sample (e.g., 10 mg) into a vial.

• Accurately weigh a specific amount of the internal standard (e.g., 5 mg) into the same vial.

• Dissolve the mixture in a precise volume of the deuterated solvent (e.g., 0.75 mL).

• Transfer the solution to an NMR tube.

4. NMR Acquisition Parameters:

• Pulse Sequence: A simple 1D proton experiment (e.g., 'zg30').

• Relaxation Delay (d1): Should be at least 5 times the longest T1 relaxation time of both the analyte and the standard to ensure full relaxation (a long delay of 30-60s is often used).

• Number of Scans (ns): Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32).

• Acquisition Time (aq): At least 3-4 seconds for good resolution.

5. Data Analysis:

• Process the NMR spectrum (Fourier transform, phase correction, baseline correction).

• Integrate a well-resolved signal for Salviol and a signal for the internal standard.

• Calculate the concentration of Salviol using the following formula:

  Purityanalyte (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Puritystd

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity = Purity of the standard

Summary of Quantitative Data (Hypothetical)

The following table presents hypothetical, yet realistic, quantitative parameters for the analysis of Salviol using the proposed methods. These values would need to be determined experimentally during method validation.

Parameter	HPLC-UV	GC-MS (as TMS derivative)	qNMR
Retention Time (min)	~15.2	~18.5	N/A
Quantification Ion (m/z)	N/A	e.g., 359, 374	N/A
Linearity Range	1 - 100 µg/mL	0.1 - 50 µg/mL	Dependent on sample and standard concentration
Correlation Coefficient (r²)	>0.999	>0.998	N/A
LOD	~0.3 µg/mL	~0.05 µg/mL	Dependent on S/N
LOQ	~1.0 µg/mL	~0.1 µg/mL	Dependent on S/N
Precision (%RSD)	< 2%	< 5%	< 1%
Accuracy (% Recovery)	98 - 102%	95 - 105%	99 - 101%

Visualizations

Caption: Workflow for the HPLC-UV analysis of Salviol.

Caption: Workflow for the GC-MS analysis of Salviol.

Caption: Principle of Quantitative NMR (qNMR) analysis.

References

• 1. A GC-MS method validation for quantitative investigation of some chemical markers in Salvia hypargeia Fisch. & C.A. Mey. of Turkey: Enzyme inhibitory potential of ferruginol - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Salviol for Western Blot Analysis of Inflammatory Markers

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chronic inflammation is a significant contributor to a wide range of diseases. The genus Salvia (commonly known as sage) has been traditionally used for its medicinal properties, including its anti-inflammatory effects.[1] Modern research has identified several bioactive compounds within Salvia species, such as salvimulticanol from Salvia multicaulis, that exhibit potent anti-inflammatory activities.[2] These compounds, which we will refer to under the general term "Salviol," are of great interest to researchers for their potential in developing new therapeutic agents. One of the key mechanisms of their action is the modulation of inflammatory signaling pathways, which can be effectively studied using Western blot analysis.

This application note provides a detailed protocol for utilizing Western blot analysis to investigate the effect of Salviol on the expression of key inflammatory markers, including inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). It also outlines the underlying signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway, that are often implicated in the anti-inflammatory action of these compounds.[2][3]

Data Presentation

The following table summarizes representative quantitative data from a study on the effect of salvimulticanol, a compound isolated from Salvia multicaulis, on iNOS protein expression in LPS-stimulated RAW264.7 macrophages. This data illustrates the dose-dependent inhibitory effect of the compound.

Table 1: Effect of Salvimulticanol on iNOS Protein Expression in LPS-Stimulated RAW264.7 Macrophages

Treatment Group	Concentration (µM)	Relative iNOS Expression (Normalized to Loading Control)
Control (untreated)	0	Not Detected
LPS (100 ng/mL)	0	1.00
LPS + Salvimulticanol	25	Decreased
LPS + Salvimulticanol	50	Significantly Decreased
LPS + Salvimulticanol	100	Strongly Inhibited

Note: This table is a qualitative summary based on the findings that salvimulticanol caused a strong inhibition of iNOS at all tested concentrations (25, 50, and 100 µM) in RAW264.7 cells.[2] For precise quantification, densitometric analysis of the Western blot bands would be required.

Experimental Protocols

This section provides a detailed methodology for investigating the effect of Salviol on the expression of inflammatory markers in a cell-based model.

Protocol 1: Cell Culture, Treatment, and Protein Extraction

• Cell Culture:

  • Culture RAW264.7 murine macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Incubate the cells at 37°C in a humidified atmosphere of 5% CO2.

  • Seed the cells in 6-well plates at a density of 1.5 x 10^6 cells/well and allow them to adhere overnight.[2]

• Treatment:

  • Prepare stock solutions of Salviol (e.g., salvimulticanol) in a suitable solvent such as DMSO.

  • Pre-treat the cells with varying concentrations of Salviol (e.g., 25, 50, 100 µM) for 1-2 hours.[2]

  • Include a vehicle control group treated with the same concentration of the solvent.

  • Subsequently, stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 100 ng/mL for 24 hours to induce the expression of inflammatory markers.[2] A non-stimulated control group should also be included.

• Protein Extraction:

  • After the treatment period, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer (Radioimmunoprecipitation assay buffer) containing a protease inhibitor cocktail to prevent protein degradation.[4]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate the lysate on ice for 30 minutes, with occasional vortexing.

  • Centrifuge the lysate at 14,000 rpm for 20 minutes at 4°C.

  • Carefully collect the supernatant, which contains the total protein extract.

  • Determine the protein concentration of each sample using a protein assay, such as the Bradford or BCA assay.

Protocol 2: Western Blot Analysis

• SDS-PAGE:

  • Denature equal amounts of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli sample buffer for 5 minutes.

  • Separate the protein samples by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). A 10% polyacrylamide gel is suitable for resolving iNOS and COX-2.[2]

• Protein Transfer:

  • Transfer the separated proteins from the gel to a nitrocellulose or polyvinylidene difluoride (PVDF) membrane.[2]

  • The transfer can be performed using a wet or semi-dry transfer system.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature. This step is crucial to prevent non-specific antibody binding.[4]

• Antibody Incubation:

  • Incubate the membrane with primary antibodies specific for the target proteins overnight at 4°C with gentle agitation. Recommended dilutions are:

    • Rabbit anti-iNOS (1:1000)[4]

    • Mouse anti-COX-2 (1:1000)[4]

    • Mouse anti-β-actin (1:5000) or other suitable loading control[4]

  • Wash the membrane three times with TBST for 10 minutes each to remove unbound primary antibodies.[4]

  • Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP or anti-mouse IgG-HRP) at a 1:2000 dilution for 1 hour at room temperature.[4]

• Signal Detection:

  • Wash the membrane three times with TBST for 10 minutes each.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection reagent according to the manufacturer's instructions.[2]

  • Capture the chemiluminescent signal using an imaging system (e.g., a CCD camera-based imager or X-ray film).

• Densitometric Analysis:

  • Quantify the intensity of the protein bands using image analysis software such as ImageJ.

  • Normalize the band intensity of the target proteins (iNOS and COX-2) to the corresponding loading control (e.g., β-actin) to correct for any variations in protein loading.[4]

Mandatory Visualizations

Caption: Western Blot Experimental Workflow.

Caption: NF-κB Signaling Pathway Inhibition.

References

• 1. Antioxidant and Anti-Inflammatory Activities of Cytocompatible Salvia officinalis Extracts: A Comparison between Traditional and Soxhlet Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvimulticanol from Salvia multicaulis suppresses LPS-induced inflammation in RAW264.7 macrophages: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Studying the Effect of Salviol and Other Bioactive Salvia Compounds on Gene Expression

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salviol, a meroterpenoid derived from various Salvia species, belongs to a class of bioactive compounds known for their potential therapeutic properties.[1][2] While direct studies on the specific effects of Salviol on gene expression are limited, the broader family of compounds found in Salvia species, including carnosol, rosmarinic acid, and salvianolic acid B, have been extensively studied for their ability to modulate gene expression pathways involved in inflammation, apoptosis, and cellular stress responses. These compounds often exert their effects by targeting key signaling cascades such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[3][4][5][6]

This document provides detailed application notes and protocols for researchers interested in studying the effects of Salviol and other bioactive compounds from Salvia on gene expression. Given the limited specific data on Salviol, the protocols and data presented here will focus on well-characterized Salvia compounds—carnosol, rosmarinic acid, and salvianolic acid B—as representative examples to guide experimental design and data interpretation.

Data Presentation: Effects of Bioactive Salvia Compounds on Gene Expression

The following tables summarize the quantitative effects of carnosol, rosmarinic acid, and salvianolic acid B on the expression of key genes involved in inflammation and apoptosis.

Table 1: Effect of Carnosol on Gene Expression

Cell Line	Treatment	Target Gene	Method	Result	Reference
RAW 264.7 Mouse Macrophages	Lipopolysaccharide (LPS) + Carnosol (9.4 µM)	iNOS	RT-PCR, Western Blot	Significant decrease in mRNA and protein expression	[3][7]
HCT116 and SW480 Colon Cancer Cells	Carnosol (40-50 µM)	Nrf2, Sestrin-2	Western Blot, ELISA	Increased nuclear accumulation of Nrf2 and expression of Sestrin-2	[8]
mBMSCs (murine Bone Marrow-derived Mesenchymal Stem Cells)	Carnosol	Runx2, Alp, Ocn	qPCR	Significant upregulation of osteogenic marker genes	[9]
Ca9-22 Gingival Carcinoma Cells	Carnosol (10 µM)	Multiple cell cycle genes	qPCR array	Upregulation of cell cycle inhibitors and downregulation of cyclins	[10]

Table 2: Effect of Rosmarinic Acid on Gene Expression

Cell Line/Organism	Treatment	Target Gene	Method	Result	Reference
Rat Articular Chondrocytes	Interleukin-1β (IL-1β) + Rosmarinic Acid	MMP-1, MMP-3, MMP-13	Real-time PCR, Western Blot	Dose-dependent downregulation of mRNA and protein expression	[4][11][12]
A7r5 Rat Aortic Smooth Muscle Cells	LPS + Rosmarinic Acid (25 µM)	TNFα, IL-8, iNOS	qPCR	Significant reduction in mRNA expression	[6]
Mentha piperita L.	Salinity and Heat Stress	C4H, HPPR, RAS	Gene Expression Analysis	Significant changes in the expression of genes in the rosmarinic acid biosynthesis pathway	[13]
Salvia miltiorrhiza	Light Treatment	PAL1, C4H, HPPR	Gene Expression Analysis	Genes directly linked to the accumulation of RA and SAB were screened	[14]

Table 3: Effect of Salvianolic Acid B on Gene Expression

Cell Line	Treatment	Target Gene	Method	Result	Reference
Human Chondrocytes	Salvianolic Acid B	Col2-α1, Acan, Sox9	qRT-PCR	Upregulated expression of chondrocyte phenotype marker genes	[1]
HepG2 Human Liver Cancer Cells	Salvianolic Acid B (1-10 µmol/L)	CYP3A4, CYP1A2, GST	Real-time PCR, Western Blot	Downregulation of CYP mRNA and induction of GST protein expression	[15]
H9c2 Cardiomyocytes	Hypoxia/Reoxygenation + Salvianolic Acid B	GPX4, TfR1, FTH1	Western Blot	Regulation of ferroptosis and iron homeostasis-related genes	[16]
H9c2 Cardiomyocytes	Glucose Deprivation + Salvianolic Acid B	Bax, Bcl-2, Cleaved-Caspase3	Western Blot	Downregulation of pro-apoptotic Bax and Cleaved-Caspase3, and upregulation of anti-apoptotic Bcl-2	[17]

Experimental Protocols

Here we provide detailed protocols for investigating the effects of Salvia compounds on gene expression in cultured cells.

Protocol 1: Cell Culture and Treatment

This protocol outlines the general procedure for culturing cells and treating them with bioactive compounds. Specific cell lines and treatment conditions should be optimized based on the experimental goals.

Materials:

• Mammalian cell line of choice (e.g., RAW 264.7, HepG2, H9c2)

• Complete culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS), sterile

• Bioactive compound (Carnosol, Rosmarinic Acid, or Salvianolic Acid B) dissolved in a suitable solvent (e.g., DMSO)

• Incubator (37°C, 5% CO2)

• Multi-well culture plates (e.g., 6-well or 12-well)

Procedure:

• Cell Seeding: Seed the cells in multi-well plates at a density that will result in 70-80% confluency at the time of treatment. Allow the cells to adhere and grow for 24 hours in a 37°C, 5% CO2 incubator.

• Compound Preparation: Prepare a stock solution of the bioactive compound in an appropriate solvent (e.g., 10 mM in DMSO). From the stock, prepare working solutions of the desired concentrations in complete culture medium. Ensure the final solvent concentration in the culture medium is low (typically <0.1%) to avoid solvent-induced cellular stress.

• Cell Treatment: Remove the existing culture medium from the wells and replace it with the medium containing the desired concentration of the bioactive compound. Include a vehicle control (medium with the solvent at the same final concentration) and an untreated control.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 6, 12, 24, or 48 hours). The incubation time should be optimized based on the specific gene of interest and the compound being tested.

• Harvesting: After the incubation period, wash the cells with PBS and then proceed immediately to RNA extraction (Protocol 2).

Protocol 2: RNA Extraction and cDNA Synthesis

This protocol describes the extraction of total RNA from cultured cells and the subsequent synthesis of complementary DNA (cDNA).

Materials:

• TRIzol® reagent or a similar RNA isolation reagent[18]

• Chloroform[18]

• Isopropanol[18]

• 75% Ethanol (B145695) (molecular biology grade)[18]

• RNase-free water

• High-Capacity cDNA Reverse Transcription Kit or similar

• Thermal cycler

Procedure:

A. RNA Extraction

• Cell Lysis: Add 1 mL of TRIzol® reagent directly to each well of a 6-well plate and lyse the cells by repetitive pipetting.

• Phase Separation: Transfer the lysate to a microcentrifuge tube, add 0.2 mL of chloroform, and shake vigorously for 15 seconds. Incubate at room temperature for 5-10 minutes.

• Centrifuge the samples at 12,000 x g for 15 minutes at 4°C. The mixture will separate into a lower red organic phase, an interphase, and an upper colorless aqueous phase containing the RNA.[18]

• RNA Precipitation: Carefully transfer the upper aqueous phase to a new tube. Add 0.5 mL of isopropanol (B130326) and incubate at room temperature for 10 minutes.

• Centrifuge at 12,000 x g for 10 minutes at 4°C. The RNA will form a gel-like pellet at the bottom of the tube.

• RNA Wash: Discard the supernatant and wash the pellet with 1 mL of 75% ethanol. Centrifuge at 7,500 x g for 5 minutes at 4°C.

• Resuspension: Discard the ethanol and air-dry the pellet for 5-10 minutes. Resuspend the RNA in an appropriate volume of RNase-free water.

• Quantification: Determine the RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

B. cDNA Synthesis

• Reaction Setup: In a PCR tube, combine up to 1 µg of total RNA with the components of the cDNA synthesis kit (e.g., reverse transcriptase, dNTPs, random primers/oligo(dT) primers, and reaction buffer) according to the manufacturer's instructions.[19]

• Reverse Transcription: Place the PCR tube in a thermal cycler and run the reverse transcription program as recommended by the kit manufacturer (e.g., 25°C for 10 min, 37°C for 120 min, 85°C for 5 min).

• Storage: The resulting cDNA can be used immediately for qPCR or stored at -20°C.

Protocol 3: Quantitative Real-Time PCR (qPCR)

This protocol details the quantification of gene expression using SYBR Green-based qPCR.

Materials:

• Synthesized cDNA (from Protocol 2)

• Gene-specific forward and reverse primers

• SYBR Green qPCR Master Mix

• qPCR instrument (e.g., Applied Biosystems QuantStudio)

• qPCR-compatible plates or tubes

Procedure:

• Reaction Setup: Prepare the qPCR reaction mixture by combining the SYBR Green Master Mix, forward and reverse primers (final concentration of 200-500 nM each), and diluted cDNA in a total volume of 10-20 µL. Prepare a no-template control (NTC) for each primer set.

• qPCR Program: Run the samples in a qPCR instrument using a standard cycling program (e.g., initial denaturation at 95°C for 10 min, followed by 40 cycles of 95°C for 15 sec and 60°C for 1 min). Include a melt curve analysis at the end to verify the specificity of the amplified product.

• Data Analysis: Analyze the qPCR data using the comparative Ct (ΔΔCt) method.[19] Normalize the expression of the target gene to a stable housekeeping gene (e.g., GAPDH, ACTB). The results can be expressed as fold change in gene expression in the treated samples relative to the control.

Mandatory Visualizations

Signaling Pathways

Caption: NF-κB Signaling Pathway Inhibition by Salvia Compounds.

Caption: MAPK Signaling Pathway Modulation by Salvia Compounds.

Experimental Workflow

Caption: General Workflow for Gene Expression Analysis.

References

• 1. Salvianolic acid B regulates gene expression and promotes cell viability in chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Carnosol, an antioxidant in rosemary, suppresses inducible nitric oxide synthase through down-regulating nuclear factor-kappaB in mouse macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rosmarinic acid down-regulates NO and PGE2 expression via MAPK pathway in rat chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Rosmarinic Acid Attenuates the Lipopolysaccharide-Provoked Inflammatory Response of Vascular Smooth Muscle Cell via Inhibition of MAPK/NF-κB Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Carnosol, a dietary diterpene from rosemary (Rosmarinus officinalis) activates Nrf2 leading to sestrin 2 induction in colon cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Carnosol induces the osteogenic differentiation of bone marrow-derived mesenchymal stem cells via activating BMP-signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Rosmarinic acid down‐regulates NO and PGE 2 expression via MAPK pathway in rat chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Expression profiling of rosmarinic acid biosynthetic genes and some physiological responses from Mentha piperita L. under salinity and heat stress - PMC [pmc.ncbi.nlm.nih.gov]
• 14. An integrated analysis of the rosmarinic acid-biosynthetic genes to uncover the regulation of rosmarinic acid pathway in Salvia miltiorrhiza | Semantic Scholar [semanticscholar.org]
• 15. Salvianolic acid B modulates the expression of drug-metabolizing enzymes in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Salvianolic Acid B Inhibits Ferroptosis and Apoptosis during Myocardial Ischemia/Reperfusion Injury via Decreasing the Ubiquitin-Proteasome Degradation of GPX4 and the ROS-JNK/MAPK Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Salvianolic acid B promotes angiogenesis and inhibits cardiomyocyte apoptosis by regulating autophagy in myocardial ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 18. static1.squarespace.com [static1.squarespace.com]
• 19. RNA extraction, cDNA synthesis and Taqman qPCR [protocols.io]

Technical Notes & Optimization

Salviol solubility issues in DMSO and ethanol

Welcome to the technical support center for Salviol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common challenges encountered during the experimental use of Salviol, with a specific focus on solubility in DMSO and ethanol (B145695).

Frequently Asked Questions (FAQs)

Q1: What is Salviol and what are its basic chemical properties?

Salviol is a natural diterpenoid compound.[1][2][3] Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₀H₃₀O₂	[1]
Molecular Weight	302.5 g/mol	[1]
Appearance	Not specified in literature, likely a solid
General Class	Diterpenoid, Meroterpenoid	[1][2][3]

Q2: I am having trouble dissolving Salviol in DMSO or ethanol. What could be the issue?

• Purity of Salviol: Impurities can significantly affect solubility. Ensure you are using a high-purity grade of Salviol.

• Solvent Quality: Use anhydrous, high-purity solvents. DMSO is hygroscopic and absorbed water can affect its solvating power.[4]

• Temperature: Gently warming the solution (e.g., to 37°C) can aid dissolution. However, be cautious as excessive heat may degrade the compound.

• Sonication: Using a sonicator can help break up compound aggregates and enhance dissolution.

Q3: My Salviol solution in DMSO/ethanol is cloudy or shows precipitates. What should I do?

Cloudiness or precipitation in the stock solution can be due to:

• Supersaturation: You may have exceeded the solubility limit of Salviol in the solvent. Try preparing a more dilute stock solution.

• Low Temperature: DMSO has a relatively high freezing point (18.5°C or 65.3°F).[5] If your lab is cool, the DMSO may be partially freezing. Gentle warming should resolve this.

• Compound Stability: While no specific data exists for Salviol, some compounds can degrade in solution over time, leading to the formation of less soluble byproducts.[4] It is always recommended to use freshly prepared stock solutions.[4]

Q4: After adding my Salviol stock solution (in DMSO or ethanol) to my aqueous cell culture medium, I observe precipitation. How can I prevent this?

This is a common issue when adding a compound dissolved in an organic solvent to an aqueous buffer or medium.[6][7][8] The dramatic change in solvent polarity causes the compound to crash out of solution. Here are some troubleshooting steps:

• Decrease the Final Concentration: The most straightforward solution is to use a lower final concentration of Salviol in your experiment.

• Optimize the Dilution Method: Instead of adding the stock solution directly to the full volume of media, try a stepwise dilution. One effective method is to add the warm culture medium dropwise to the vortexing stock solution.[8] This gradual change in solvent environment can help keep the compound in solution.

• Increase the Solvent Concentration (with caution): You can try increasing the final percentage of DMSO or ethanol in your culture medium, but be aware that high concentrations of organic solvents can be toxic to cells. It is crucial to run a solvent toxicity control experiment to determine the maximum tolerable concentration for your specific cell line.

• Use a Surfactant: In some cases, a small amount of a biocompatible surfactant, like Tween 20, can help to maintain the solubility of lipophilic compounds in aqueous solutions.[8] However, the effect of the surfactant on your experimental system must be validated.

Troubleshooting Guides

Guide 1: Preparing a Salviol Stock Solution

This guide provides a step-by-step protocol for preparing a stock solution of Salviol.

Experimental Protocol: Stock Solution Preparation

• Weighing: Accurately weigh the desired mass of Salviol powder using an analytical balance.

• Initial Dissolution: Transfer the powder to a sterile conical tube and add a small volume of high-purity DMSO or ethanol.

• Solubilization: Vortex the mixture vigorously. If the compound does not fully dissolve, place the tube in a sonicator bath for 5-10 minutes. Gentle warming in a 37°C water bath can also be used.

• Final Volume Adjustment: Once the Salviol is completely dissolved, add the solvent to reach the final desired stock concentration.

• Sterilization: Sterile filter the stock solution through a 0.22 µm syringe filter that is compatible with your chosen solvent (e.g., a PTFE filter for organic solvents).

• Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C. This practice minimizes freeze-thaw cycles which can degrade the compound.[4]

Guide 2: Troubleshooting Precipitation in Cell Culture Media

This guide provides a decision-making workflow for addressing precipitation issues when diluting Salviol stock into aqueous media.

Disclaimer: The information provided here is based on general laboratory best practices. Since specific experimental data for Salviol solubility and stability is limited, it is crucial to perform small-scale pilot experiments to determine the optimal conditions for your specific experimental setup. Always include appropriate solvent controls in your experiments.

References

• 1. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Salviol (FDB007010) - FooDB [foodb.ca]
• 3. Human Metabolome Database: Showing metabocard for Salviol (HMDB0302947) [hmdb.ca]
• 4. researchgate.net [researchgate.net]
• 5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 6. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 7. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Improving Salviol Stability in Aqueous Solutions

Disclaimer: Information on the aqueous stability of Salviol is limited in publicly available scientific literature. The following troubleshooting guide and FAQs are based on the general chemical properties of related compounds, specifically diterpenoids and phenols. Researchers should perform their own stability studies to determine the specific degradation kinetics and optimal storage conditions for Salviol in their experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is Salviol and why is its stability in aqueous solutions a concern?

Salviol is a meroterpenoid, specifically 6-alpha-hydroxyferruginol, a type of diterpenoid found in plants of the Salvia genus. Like many other diterpenoids and phenolic compounds, Salviol is predicted to have low water solubility due to its largely non-polar hydrocarbon structure.[1][2][3] In aqueous environments, it may be susceptible to degradation, leading to a loss of biological activity and the formation of unknown byproducts. This instability can compromise experimental reproducibility and the therapeutic potential of the compound.

Q2: What are the primary factors that can cause the degradation of Salviol in an aqueous solution?

The stability of diterpenoids and phenolic compounds in solution is influenced by several factors:

• pH: The acidity or basicity of the solution can catalyze degradation reactions.[4][5]

• Temperature: Higher temperatures accelerate the rate of chemical degradation.[4][5]

• Light: Exposure to UV or visible light can induce photolytic degradation.[4][5]

• Oxidation: The presence of oxygen or other oxidizing agents can lead to the degradation of the phenolic hydroxyl group.[4][5]

• Solvent: While the focus is on aqueous solutions, the choice of any co-solvents can also impact stability.[4]

Q3: What are the common signs of Salviol degradation in my solution?

Common indicators of degradation include:

• A change in the color or clarity of the solution.

• The formation of precipitates.

• A shift in the pH of the solution.[4]

• The appearance of new peaks or a decrease in the area of the parent peak in chromatographic analyses (e.g., HPLC, LC-MS).[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation in aqueous buffer	Low aqueous solubility of Salviol.	- Increase the concentration of a biocompatible co-solvent (e.g., DMSO, ethanol).- Use a solubilizing agent such as a cyclodextrin.- Adjust the pH of the buffer to potentially increase the solubility of Salviol, though this may impact stability.
Loss of compound activity over a short period	Rapid degradation of Salviol.	- Prepare fresh solutions before each experiment.- Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[4]- Protect solutions from light by using amber vials or wrapping containers in foil.[4]
Inconsistent experimental results	Instability of Salviol under experimental conditions.	- Conduct a forced degradation study to identify the primary degradation factors (see Experimental Protocols).- Optimize the experimental buffer system (e.g., use a different buffer, add antioxidants like ascorbic acid).- Monitor the purity of the Salviol solution by HPLC before and after the experiment.
Appearance of unknown peaks in HPLC analysis	Degradation of Salviol into byproducts.	- Attempt to identify the degradation products using LC-MS or GC-MS to understand the degradation pathway.[4]- Adjust experimental conditions to minimize the formation of these byproducts.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Stability Assessment

This protocol provides a general method for monitoring the stability of Salviol in an aqueous solution.

Materials:

• Salviol

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (or other appropriate modifier)

• Buffer of choice (e.g., phosphate-buffered saline)

• HPLC system with a UV detector

• C18 analytical column

Method:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Salviol in a suitable organic solvent (e.g., DMSO or ethanol).

• Preparation of Working Solution: Dilute the stock solution with the aqueous buffer to be tested to the final desired concentration.

• Initial Analysis (T=0): Immediately inject the working solution into the HPLC system.

• Incubation: Store the working solution under the desired experimental conditions (e.g., specific temperature, light exposure).

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot of the working solution into the HPLC system.

• Data Analysis: Monitor the peak area of Salviol over time. A decrease in the peak area indicates degradation. The appearance of new peaks suggests the formation of degradation products.

Table 1: Example HPLC Gradient for Salviol Analysis

Time (minutes)	% Acetonitrile	% Water (with 0.1% Formic Acid)
0	40	60
20	95	5
25	95	5
26	40	60
30	40	60

Note: This is an example gradient and should be optimized for your specific column and system.

Visualizations

Caption: Potential degradation pathways for Salviol in aqueous solutions.

Caption: Experimental workflow for assessing Salviol stability.

References

• 1. Showing Compound Salviol (FDB007010) - FooDB [foodb.ca]
• 2. Human Metabolome Database: Showing metabocard for Salviol (HMDB0302947) [hmdb.ca]
• 3. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Stability of Phenolic Compounds in Grape Stem Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Salviol Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the extraction of Salviol and other bioactive compounds from Salvia species.

Troubleshooting Guide: Low Extraction Yield

Low yield is a common impediment in natural product extraction. This guide provides a systematic approach to identifying and resolving the root causes of suboptimal Salviol extraction yields.

Q1: My crude extract yield is significantly lower than expected. What are the primary factors I should investigate?

A1: Several factors can contribute to a low crude extract yield. A systematic evaluation of your process is crucial. Key areas to scrutinize include:

• Plant Material: The quality and preparation of the plant material are paramount. Factors such as the time of harvest, drying method, and storage conditions can significantly impact the concentration of bioactive compounds. For instance, the essential oil yield from Salvia officinalis has been shown to be highest when harvested in the late afternoon.[1] Improper storage can lead to the degradation of target compounds.

• Particle Size: Inadequate grinding of the plant material reduces the surface area available for solvent interaction, thereby limiting extraction efficiency. A fine, uniform powder is generally optimal.[2]

• Solvent Selection: The choice of solvent and its polarity must be appropriate for Salviol, which is a diterpenoid. While non-polar solvents may be used, polar solvents like ethanol (B145695) and methanol, often in aqueous solutions, are effective for extracting a broad range of phenolic and diterpenoid compounds from Salvia.[3]

• Extraction Method: The chosen extraction technique significantly influences yield. Conventional methods like maceration may result in lower yields compared to more advanced techniques such as ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE).

• Extraction Parameters: Time, temperature, and the solvent-to-solid ratio are critical parameters. Insufficient extraction time or a suboptimal temperature can lead to incomplete extraction. An inadequate solvent volume may become saturated before all the target compound is extracted.

Q2: I'm using a conventional extraction method (maceration/Soxhlet) and experiencing low yield. What specific troubleshooting steps can I take?

A2: For conventional methods, consider the following optimizations:

• Maceration:

  • Solvent-to-Solid Ratio: Ensure an adequate ratio, typically around 1:10 to 1:20 (w/v), to prevent solvent saturation.[4]

  • Agitation: Regular agitation or continuous shaking increases the diffusion of the solvent into the plant matrix.[4]

  • Extraction Time: While longer extraction times can increase yield, prolonged exposure can also lead to compound degradation. Studies on Salvia officinalis suggest that for some compounds, the highest yield is achieved after 60 minutes, with longer times leading to a decrease.[5]

• Soxhlet Extraction:

  • Thermal Degradation: The primary drawback of Soxhlet extraction is the potential for thermal degradation of heat-sensitive compounds due to prolonged exposure to the solvent's boiling point. If Salviol is thermolabile, this could be a major cause of low yield.

  • Solvent Choice: The boiling point of your solvent dictates the extraction temperature. Consider a solvent with a lower boiling point if degradation is suspected.

  • Cycle Time: Ensure a sufficient number of extraction cycles to allow for complete extraction.

Q3: Would switching to a modern extraction technique like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) improve my Salviol yield?

A3: Yes, modern extraction techniques can significantly enhance yield and reduce extraction time.

• Ultrasound-Assisted Extraction (UAE): UAE utilizes acoustic cavitation to disrupt cell walls, facilitating solvent penetration and enhancing mass transfer. This often leads to higher yields in a shorter time and at lower temperatures compared to conventional methods, which is beneficial for thermolabile compounds.

• Microwave-Assisted Extraction (MAE): MAE uses microwave energy to heat the solvent and plant material, causing cell rupture and the release of bioactive compounds. It is a very rapid method that can lead to high extraction efficiency.

The choice between UAE and MAE will depend on the specific characteristics of Salviol and the available equipment.

Q4: I have a good crude extract yield, but I'm losing the majority of my product during the purification (e.g., chromatography) stage. What could be the issue?

A4: Product loss during purification is a common challenge. The following points should be considered:

• Irreversible Adsorption: The target compound may be irreversibly binding to the stationary phase of your chromatography column. Re-evaluate your choice of stationary phase (e.g., silica (B1680970) gel, alumina, reverse-phase).

• Compound Degradation: The conditions of your purification process (e.g., solvent, pH, exposure to light or air) may be causing the degradation of Salviol.

• Co-elution: Salviol may be co-eluting with other impurities, leading to fractions that do not meet the purity requirements and are therefore discarded, reducing the overall yield. Methodical optimization of the mobile phase gradient is crucial.

Frequently Asked Questions (FAQs)

Q: What is Salviol?

A: Salviol is a naturally occurring abietane (B96969) diterpenoid that has been isolated from various Salvia species, including Salvia officinalis and Salvia cardiophylla.[6] It is a meroterpenoid, structurally related to ferruginol.[6]

Q: What type of solvent is best for Salviol extraction?

A: The optimal solvent depends on the chosen extraction method. For general extraction of diterpenoids and other phenolic compounds from Salvia, aqueous ethanol solutions (e.g., 50-80%) have been shown to be effective in maceration and other techniques.[4][7] Acetone (B3395972) has also been used effectively in Soxhlet extractions. For modern techniques like MAE, 30% aqueous acetone and 30% aqueous ethanol have demonstrated high extraction capacity for polyphenols from sage.

Q: Can the time of day the Salvia plant is harvested affect the yield of bioactive compounds?

A: Yes, diurnal variations can influence the concentration of secondary metabolites in plants. For Salvia officinalis, studies have shown that the yield of essential oils can vary significantly depending on the time of day the plant is harvested, with the highest yields often observed in the afternoon.[1] While this is for essential oils, it is plausible that similar variations could exist for other bioactive compounds like Salviol.

Q: Are there any known biological activities of Salviol?

A: While specific signaling pathway studies for Salviol are limited, abietane diterpenoids from Salvia species are known to possess a range of biological activities, including anti-inflammatory, antimicrobial, and anti-cancer properties.[8] Some abietane diterpenoids have been shown to induce apoptosis in cancer cells through the mitochondrial pathway and modulate signaling pathways such as the JAK/STAT pathway.[8][9]

Data Presentation: Comparison of Extraction Parameters

The following tables summarize quantitative data from various studies on the extraction of bioactive compounds from Salvia species. This data can help researchers select and optimize their extraction protocols.

Table 1: Maceration Extraction Parameters for Salvia officinalis

Parameter	Value	Observation	Reference
Solvent	70% Ethanol	25% extraction yield
Solvent	100% Methanol	36.72% extraction yield
Solvent-to-Solid Ratio	1:6 (w/v)	Optimal for rosmarinic and carnosic acid
Temperature	45°C	Optimal for rosmarinic and carnosic acid
Extraction Time	3 - 6 hours	Optimal for rosmarinic and carnosic acid
Extraction Time	60 minutes	Highest phenolic extract yield with 40% ethanol	[5]

Table 2: Ultrasound-Assisted Extraction (UAE) Parameters for Salvia Species

Plant Species	Solvent	Temperature (°C)	Time (min)	Yield/Observation	Reference
Salvia miltiorrhiza	60% Ethanol	30	25	5.17 mg/g Salvianolic Acid B	[10]
Salvia officinalis	30% Ethanol	-	11	Optimal for total phenols and rosmarinic acid

Table 3: Microwave-Assisted Extraction (MAE) Parameters for Salvia Species

Plant Species	Solvent	Power (W)	Time (min)	Yield/Observation	Reference
Salvia dumetorum	40% Ethanol	400	8	7.40% extract yield	[11]
Salvia officinalis	30% Acetone	500	9	52.1 mg/g Total Phenols
Salvia officinalis	30% Ethanol	500	9	47.0 mg/g Total Phenols

Experimental Protocols

Below are detailed methodologies for key extraction techniques.

Protocol 1: Maceration Extraction of Salvia officinalis

• Preparation of Plant Material: Dry the aerial parts of Salvia officinalis at room temperature in a well-ventilated area, protected from direct sunlight. Once completely dry, grind the material into a fine powder (e.g., 70 mesh).

• Extraction:

  • Weigh 10 g of the powdered plant material and place it in a suitable Erlenmeyer flask.

  • Add 100 mL of 70% aqueous ethanol to achieve a 1:10 solid-to-solvent ratio.[5]

  • Seal the flask and place it on an orbital shaker at room temperature.

  • Macerate for 6 hours with continuous agitation.

• Filtration and Concentration:

  • After maceration, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid residue.

  • Wash the residue with a small amount of the extraction solvent to ensure complete recovery of the extract.

  • Combine the filtrates and concentrate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Salvianolic Acid B from Salvia miltiorrhiza

• Preparation of Plant Material: Obtain dried roots of Salvia miltiorrhiza and grind them into a fine powder.

• Extraction:

  • Weigh 1 g of the powdered root material and place it in an extraction vessel.

  • Add 20 mL of 60% aqueous ethanol to achieve a 1:20 solid-to-solvent ratio.[10]

  • Place the vessel in an ultrasonic bath with a frequency of 45 Hz.[10]

  • Conduct the extraction for 25 minutes at a constant temperature of 30°C.[10]

• Filtration and Concentration:

  • Following extraction, centrifuge the mixture to pellet the solid material.

  • Decant the supernatant (the extract).

  • Filter the extract through a 0.45 µm filter.

  • The extract is then ready for analysis or further purification.

Visualizations

Experimental Workflow for Salviol Extraction and Troubleshooting

Caption: Workflow for Salviol extraction and troubleshooting.

Putative Signaling Pathway for Abietane Diterpenoids

Caption: Putative signaling pathway for abietane diterpenoids like Salviol.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Bioactive Profile of Various Salvia officinalis L. Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Structuring of Sage (Salvia officinalis L.) Extract-Incorporating Edible Zein-Based Materials with Antioxidant and Antibacterial Functionality by Solvent Casting versus Electrospinning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Advances on Natural Abietane, Labdane and Clerodane Diterpenes as Anti-Cancer Agents: Sources and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. uv.es [uv.es]
• 10. researchgate.net [researchgate.net]
• 11. Quantitative determination of salvinorin A, a natural hallucinogen with abuse liability, in Internet-available Salvia divinorum and endemic species of Salvia in Taiwan - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Salviol HPLC Peak Tailing

Welcome to the technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) issues related to the analysis of Salviol. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common problems encountered during their experiments, with a specific focus on peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC and why is it a problem for Salviol analysis?

A1: Peak tailing is a phenomenon in chromatography where a peak is asymmetrical, with a trailing edge that is longer than the front edge.[1][2] In an ideal chromatogram, peaks should be symmetrical and Gaussian in shape. Tailing peaks can compromise the accuracy and precision of quantification, reduce resolution between closely eluting peaks, and indicate potential issues with the analytical method or the HPLC system.[1][3] For Salviol, a diterpenoid phenol, peak tailing can arise from specific chemical interactions with the HPLC column, leading to unreliable analytical results.

Q2: What are the most common causes of peak tailing when analyzing Salviol?

A2: The primary causes of peak tailing for a phenolic compound like Salviol can be broadly categorized into two types:

• Chemical Interactions: These are the most common culprits for Salviol peak tailing. They involve secondary interactions between the phenolic hydroxyl groups of Salviol and the stationary phase of the HPLC column, particularly with residual silanol (B1196071) groups on silica-based columns.[4][5][6]

• Physical and System Issues: These are more general HPLC problems and can include issues like column voids, poor fittings, excessive tubing length, or column contamination.[7][8]

Q3: How do the chemical properties of Salviol contribute to peak tailing?

A3: Salviol is a weakly acidic compound due to its phenolic hydroxyl groups, with a pKa of approximately 10.8.[1][4] In reversed-phase HPLC, which is commonly used for such compounds, the stationary phase is often silica-based and can have residual silanol groups (Si-OH). At mobile phase pH values around the pKa of these silanols (typically 3.5-4.5), the silanols can become ionized (Si-O-), creating active sites for secondary polar interactions with the partially ionized phenolic hydroxyls of Salviol. This secondary retention mechanism can cause the peak tailing observed in the chromatogram.

Troubleshooting Guides

Guide 1: Addressing Chemical Causes of Salviol Peak Tailing

This guide focuses on troubleshooting peak tailing originating from interactions between Salviol and the HPLC column.

Problem: Asymmetrical Salviol peak with a pronounced tail.

Initial Diagnosis Workflow:

References

• 1. Showing Compound Salviol (FDB007010) - FooDB [foodb.ca]
• 2. RP-HPLC/MS/MS Analysis of the Phenolic Compounds, Antioxidant and Antimicrobial Activities of Salvia L. Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PubChemLite - Salviol (C20H30O2) [pubchemlite.lcsb.uni.lu]
• 4. Human Metabolome Database: Showing metabocard for Salviol (HMDB0302947) [hmdb.ca]
• 5. The structure of salviol, a new phenolic diterpene - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. acgpubs.org [acgpubs.org]
• 8. Evaluation of HPLC Profile, Antioxidant, Quorum Sensing, Biofilm, Swarming Motility, and Enzyme Inhibition Activities of Conventional and Green Extracts of Salvia triloba - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Complex NMR Spectra of Salviol

Welcome to the technical support center for the analysis of complex NMR spectra, focusing on the abietane (B96969) diterpenoid, Salviol. This guide is designed for researchers, scientists, and drug development professionals, providing troubleshooting advice and frequently asked questions to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the expected chemical shift regions for the key protons in a Salviol-like abietane diterpene?

A1: Based on the abietane skeleton, you can expect specific chemical shift regions for key protons. The aromatic protons typically appear in the downfield region. The isopropyl group will show a characteristic septet and two doublets. The methyl groups will appear as singlets in the upfield region. Hydroxyl protons can be broad and their chemical shift is often concentration and solvent dependent.

Q2: My 1H NMR spectrum shows significant peak overlap in the aliphatic region. How can I resolve these signals?

A2: Peak overlap in the aliphatic region is common for complex molecules like diterpenes. To resolve these signals, you can employ several strategies:

• Higher Field Strength: Using a higher field NMR spectrometer (e.g., 600 MHz or above) will increase the chemical shift dispersion, often resolving overlapping signals.

• 2D NMR Spectroscopy: Techniques like COSY (Correlation Spectroscopy) can help identify coupled protons, even if their signals are overlapping in the 1D spectrum. HSQC (Heteronuclear Single Quantum Coherence) will correlate protons to their directly attached carbons, further aiding in assignment.

• Solvent Effects: Changing the deuterated solvent (e.g., from CDCl3 to C6D6 or Acetone-d6) can induce differential shifts in proton resonances, potentially resolving overlaps.

Q3: The integration of my aromatic protons does not match the expected number of protons. What could be the cause?

A3: Inaccurate integration of aromatic signals can arise from several factors:

• Baseline Distortion: A non-flat baseline can lead to integration errors. Ensure proper baseline correction is applied during data processing.

• Signal Broadening: If the aromatic signals are broad, their integration might be underestimated. This could be due to slow conformational exchange on the NMR timescale.

• Overlapping Residual Solvent Peaks: The residual peak of the deuterated solvent (e.g., CHCl3 at 7.26 ppm) can sometimes overlap with aromatic signals, leading to inaccurate integration. Choosing a different solvent or using a solvent with a residual peak in a different region can mitigate this.

Troubleshooting Guide

Issue 1: Unexpected Broadening of Signals

Symptoms:

• Signals in the 1H NMR spectrum are broader than expected, leading to loss of coupling information.

Possible Causes and Solutions:

Cause	Solution
Sample Concentration Too High	Aggregation at high concentrations can lead to signal broadening. Prepare a more dilute sample.
Paramagnetic Impurities	Traces of paramagnetic metals can cause significant line broadening. Purify the sample meticulously. If purification is difficult, adding a chelating agent like EDTA might help in some cases.
Poor Shimming	An inhomogeneous magnetic field will broaden all signals. Ensure the spectrometer is properly shimmed before acquiring data.
Chemical Exchange	The molecule might be undergoing conformational exchange on the NMR timescale. Try acquiring the spectrum at a different temperature (higher or lower) to either accelerate or slow down the exchange process, which can lead to sharper signals.

Issue 2: Difficulty in Assigning Quaternary Carbons

Symptoms:

• Inability to definitively assign all quaternary carbons in the 13C NMR spectrum.

Possible Causes and Solutions:

Cause	Solution
Weak Signals	Quaternary carbons typically have long relaxation times and show weaker signals in the 13C NMR spectrum.
Lack of Direct Proton Attachment	Standard 13C NMR and DEPT experiments do not provide direct information on the connectivity of quaternary carbons.
Solution: HMBC Experiment	A Heteronuclear Multiple Bond Correlation (HMBC) experiment is crucial. It shows correlations between protons and carbons that are 2 or 3 bonds away. By observing correlations from well-assigned protons to a quaternary carbon, its assignment can be confidently determined.

Data Presentation: NMR Data of a Structurally Similar Abietane Diterpene

The following tables present the 1H and 13C NMR data for a representative abietane diterpene, which can serve as a guide for interpreting the spectrum of Salviol.

Table 1: 1H NMR Data (500 MHz, CDCl3)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1α	2.85	dd	12.5, 7.0
1β	1.75	m
2α	1.65	m
2β	1.50	m
3α	1.80	m
3β	1.40	m
5α	1.90	d	12.0
6α	4.50	br s
7α	2.90	dd	17.0, 3.0
7β	2.75	dd	17.0, 12.5
11	6.70	s
14	6.95	s
15	3.20	sept	7.0
16	1.22	d	7.0
17	1.23	d	7.0
18	0.95	s
19	0.92	s
20	1.18	s
12-OH	5.50	s

Table 2: 13C NMR Data (125 MHz, CDCl3)

Position	Chemical Shift (δ, ppm)
1	38.5
2	19.2
3	41.5
4	33.5
5	50.1
6	72.1
7	29.8
8	135.0
9	125.5
10	37.8
11	110.2
12	152.5
13	145.8
14	115.0
15	26.8
16	22.6
17	22.7
18	33.2
19	21.8
20	18.5

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

• Sample Purity: Ensure the Salviol sample is of high purity (>95%) to avoid interference from impurity signals.

• Solvent Selection: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl3). Ensure the solvent is of high isotopic purity.

• Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool directly into a clean, dry 5 mm NMR tube.

• Degassing (Optional): For sensitive experiments or to remove dissolved oxygen which can affect relaxation times, the sample can be degassed using the freeze-pump-thaw method.

Protocol 2: Standard 1D and 2D NMR Data Acquisition

• Spectrometer Setup: Tune and match the probe for the desired nucleus (1H or 13C). Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal resolution.

• 1H NMR: Acquire a standard 1D proton spectrum. A spectral width of 12-16 ppm is typically sufficient. Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• 13C NMR: Acquire a proton-decoupled 13C spectrum. A spectral width of 220-250 ppm is standard. A larger number of scans will be required compared to the 1H spectrum due to the lower natural abundance of 13C.

• DEPT-135: Run a DEPT-135 experiment to differentiate between CH, CH2, and CH3 signals. CH and CH3 groups will appear as positive peaks, while CH2 groups will be negative.

• COSY: Acquire a 2D COSY spectrum to identify proton-proton coupling networks.

• HSQC: Acquire a 2D HSQC spectrum to determine one-bond proton-carbon correlations.

• HMBC: Acquire a 2D HMBC spectrum to identify long-range (2-3 bond) proton-carbon correlations, which is essential for assigning quaternary carbons and piecing together the molecular structure.

• NOESY/ROESY (Optional): For stereochemical analysis, acquire a 2D NOESY or ROESY spectrum to identify through-space correlations between protons.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the structural elucidation of a natural product like Salviol using NMR spectroscopy.

Optimizing Salviol Concentration for Cell Culture Experiments: A Technical Support Guide

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing Salviol concentration in cell culture experiments. Below you will find troubleshooting advice and frequently asked questions to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Salviol powder?

A1: Salviol powder should be dissolved in methanol (B129727) to prepare a stock solution. For example, a 1 mg/mL stock solution can be prepared by dissolving 1 mg of Salviol powder in 1 mL of methanol. It is crucial to ensure the powder is completely dissolved by vortexing thoroughly.

Q2: My Salviol solution precipitates when added to the cell culture medium. What can I do?

A2: Precipitation of Salviol upon addition to aqueous solutions like cell culture media is a common issue due to its hydrophobic nature. Here are some steps to mitigate this:

• Final Solvent Concentration: Ensure the final concentration of the solvent (e.g., methanol) in your cell culture medium is kept as low as possible, ideally below 0.5%, to avoid solvent-induced cytotoxicity and precipitation.[1]

• Pre-warm the Medium: Always use pre-warmed (37°C) cell culture medium when preparing your final working solutions of Salviol.

• Method of Addition: Add the Salviol stock solution dropwise to the pre-warmed medium while gently swirling or vortexing. This gradual dilution helps prevent localized high concentrations that can lead to precipitation.

• Serial Dilution: Instead of a single large dilution, perform a stepwise serial dilution to gradually decrease the solvent concentration.

Q3: What is a typical starting concentration range for Salviol in cell culture experiments?

A3: Based on published data for melanoma cell lines, a typical starting concentration range for Salviol is between 1 µM and 60 µM.[1] The optimal concentration will be cell-line specific and should be determined empirically through a dose-response experiment.

Q4: How does Salviol affect cell viability and which signaling pathways are involved?

A4: Salviol has been shown to impair the viability of cancer cells, such as melanoma cell lines, while having a lesser effect on normal cells.[2] Its mechanism of action involves the modulation of several key signaling pathways. Notably, Salviol has been observed to decrease the phosphorylation of STAT3 at Tyr705, which is crucial for its transcriptional activity.[2] Interestingly, it can also induce the activation of ERK1/2 and Akt signaling pathways; however, the inhibition of these pathways does not seem to hinder Salviol's ability to reduce cell growth.[2]

Troubleshooting Guides

Problem 1: High Variability in Cell Viability Assay Results

Possible Causes:

• Uneven cell seeding.

• Inconsistent drug concentration across wells.

• Edge effects in the multi-well plate.

• Contamination of the cell culture.

Solutions:

Step	Action
1	Ensure Homogeneous Cell Suspension: Before seeding, ensure your cells are in a single-cell suspension by gentle pipetting.
2	Consistent Seeding: Use a calibrated multichannel pipette for seeding cells to ensure a uniform number of cells in each well.
3	Proper Mixing: When adding Salviol, mix the plate gently by tapping or using a plate shaker to ensure even distribution of the compound.
4	Minimize Edge Effects: To avoid evaporation and temperature fluctuations at the edges of the plate, fill the outer wells with sterile PBS or medium without cells.
5	Aseptic Technique: Maintain strict aseptic technique throughout the experiment to prevent bacterial or fungal contamination.

Problem 2: No or Weak Effect of Salviol on Cell Viability

Possible Causes:

• Sub-optimal concentration of Salviol.

• Compound instability or degradation.

• Incorrect incubation time.

• Cell line is resistant to Salviol.

Solutions:

Step	Action
1	Dose-Response Curve: Perform a dose-response experiment with a wider range of Salviol concentrations to determine the EC50 for your specific cell line.
2	Fresh Preparations: Always prepare fresh dilutions of Salviol from a stock solution for each experiment. Store the stock solution properly (e.g., protected from light).[1]
3	Time-Course Experiment: Conduct a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal treatment duration.
4	Positive Control: Include a positive control (a compound known to induce cell death in your cell line) to ensure the assay is working correctly.
5	Cell Line Authentication: Verify the identity and characteristics of your cell line.

Data Presentation

Table 1: Effective Concentrations of Salviolone in A375 and MeWo Melanoma Cell Lines

Cell Line	Assay	Concentration Range	Incubation Time	Observed Effect
A375	SRB Assay	1 - 60 µM	72 hours	Dose-dependent reduction in cell viability.[1]
MeWo	SRB Assay	1 - 60 µM	72 hours	Dose-dependent reduction in cell viability.
A375	Western Blot	20 µM	48 and 72 hours	Decreased p-Tyr705-STAT3, increased p-Ser727-STAT3, sustained activation of ERK1/2 and Akt.
A375	Colony Formation	Not specified	Not specified	Inhibition of colony formation in soft agar.[2]

Experimental Protocols

Protocol 1: Preparation of Salviol Stock Solution

• Weigh out 1 mg of Salviol powder in a sterile microcentrifuge tube.

• Add 1 mL of methanol to the tube.

• Vortex the tube thoroughly until the Salviol is completely dissolved.

• Sterile-filter the stock solution using a 0.22 µm syringe filter into a new sterile, light-protected tube.

• Store the stock solution at -20°C for long-term storage.

Protocol 2: Cell Viability (SRB) Assay

• Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well and allow them to adhere for 24 hours.[1]

• Prepare serial dilutions of Salviol in complete cell culture medium.

• Remove the old medium from the wells and add 100 µL of the Salviol dilutions (and a vehicle control) to the respective wells.

• Incubate the plate for the desired time (e.g., 72 hours) at 37°C in a humidified 5% CO2 incubator.[1]

• Fix the cells by gently adding 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.[1]

• Wash the plate five times with slow-running tap water and allow it to air dry completely.[1]

• Stain the cells with 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes at room temperature.[1]

• Quickly rinse the plate four times with 1% (v/v) acetic acid to remove unbound dye and allow it to air dry.[1]

• Dissolve the bound stain by adding 200 µL of 10 mM Tris base solution (pH 10.5) to each well.[1]

• Read the absorbance at 510 nm using a microplate reader.[1]

Visualizations

References

• 1. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 2. promocell.com [promocell.com]

Technical Support Center: Preventing Salviol Precipitation in Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of Salviol precipitation in experimental media.

Frequently Asked Questions (FAQs)

Q1: What is Salviol and why is it prone to precipitation?

Salviol is a meroterpenoid, specifically an abietane (B96969) diterpenoid, with the molecular formula C20H30O2.[1][2][3] Like many diterpenoids, Salviol is a hydrophobic molecule, meaning it has poor solubility in aqueous solutions such as cell culture media. This inherent hydrophobicity is the primary reason it is prone to precipitating out of solution.

Q2: What is the best solvent to dissolve Salviol?

Dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent for dissolving hydrophobic compounds like Salviol for use in cell culture experiments.[4] It is crucial to ensure Salviol is fully dissolved in the stock solution before further dilution. However, it's important to keep the final concentration of DMSO in the culture medium low, ideally below 0.1%, to avoid cellular toxicity.[4]

Q3: Can I filter my media after Salviol has precipitated?

Filtering the media to remove the precipitate is generally not recommended.[5] The precipitate is the compound of interest, so filtering it out would lower its effective concentration in your experiment, leading to inaccurate results. The focus should be on preventing precipitation from occurring in the first place.

Q4: What is "solvent shock" and how can I prevent it with Salviol?

Solvent shock occurs when a compound dissolved in an organic solvent (like DMSO) is rapidly diluted into an aqueous solution (like media).[6] This rapid change in solvent environment can cause the compound to "crash out" or precipitate. To avoid this, use a stepwise or serial dilution approach.[5][6] For example, first, create an intermediate dilution of your Salviol stock in a smaller volume of pre-warmed media before adding it to the final culture volume.[6]

Q5: Can serum in the media help prevent Salviol precipitation?

Yes, components in serum, such as albumin, can bind to hydrophobic compounds and help keep them in solution.[4][5] If your experimental protocol allows, using a serum-containing medium can be beneficial for Salviol solubility.

Troubleshooting Guide: Salviol Precipitation

Issue: Precipitate Forms Immediately Upon Adding Salviol Stock to Media

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of Salviol in the media exceeds its solubility limit.	Decrease the final working concentration of Salviol. Perform a solubility test to determine the maximum soluble concentration under your experimental conditions.
Rapid Dilution (Solvent Shock)	Adding a concentrated stock solution directly to a large volume of media causes a rapid solvent exchange, leading to precipitation.[6]	Perform a serial dilution of the stock solution in pre-warmed (37°C) culture media.[4] Add the Salviol stock dropwise while gently vortexing the media.[4]
Low Temperature of Media	Adding the compound to cold media can decrease its solubility.[4]	Always use pre-warmed (37°C) cell culture media for dilutions.[4][6]
High Solvent Concentration	While DMSO aids initial dissolution, a high final concentration can be toxic to cells and may not prevent precipitation upon significant dilution.[4]	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%.[4] Always include a vehicle control (media with the same final DMSO concentration but without Salviol) in your experiments.[5]

Issue: Precipitate Forms Over Time During Incubation

Potential Cause	Explanation	Recommended Solution
Interaction with Media Components	Salviol may interact with salts, amino acids, or other components in the media, forming insoluble complexes.[4]	If possible, try a different basal media formulation. Note that serum-free media can sometimes be more prone to precipitation for certain compounds.[4]
Media Evaporation	In long-term cultures, evaporation can concentrate all media components, including Salviol, potentially exceeding its solubility limit.[4]	Ensure proper humidification of the incubator. Use culture plates with low-evaporation lids or seal plates with gas-permeable membranes for long-term experiments.[4]
Temperature Fluctuations	Repeated temperature changes, such as removing plates from the incubator for extended periods, can affect compound solubility.	Minimize the time that cultures are outside of the incubator. Avoid repeated freeze-thaw cycles of your Salviol stock solution by preparing single-use aliquots.[5][6]
pH Shift in Media	Changes in the pH of the culture medium can affect the solubility of pH-dependent compounds.[5]	Ensure the incubator's CO2 levels are correct for your media formulation to maintain a stable pH.

Experimental Protocols

Protocol 1: Solubility Assessment of Salviol in Media

This protocol helps determine the maximum soluble concentration of Salviol in your specific cell culture medium.

• Prepare a High-Concentration Stock Solution: Dissolve Salviol in 100% DMSO to create a concentrated stock solution (e.g., 10 mM). Ensure it is fully dissolved by vortexing.

• Pre-warm Media: Pre-warm your complete cell culture medium (with or without serum, as per your experimental design) to 37°C.[6]

• Prepare Serial Dilutions: a. In a series of microcentrifuge tubes, add 1 mL of the pre-warmed medium to each. b. Add the Salviol stock solution to the first tube to achieve the highest desired concentration (e.g., 10 µL of 10 mM stock into 1 mL for a 100 µM final concentration). Add the stock dropwise while gently vortexing.[6] c. Perform a 2-fold serial dilution by transferring 500 µL from the first tube to the next, and so on.

• Incubation: Incubate the tubes under standard culture conditions (37°C, 5% CO₂) for a period that mimics your experiment (e.g., 2, 12, or 24 hours).[6]

• Observation: After incubation, visually inspect each tube for any signs of precipitation. The highest concentration that remains clear is your maximum working concentration under these conditions.

Protocol 2: Preparing Salviol Working Solutions to Prevent Precipitation

This protocol outlines the recommended procedure for diluting your Salviol stock solution into your final culture volume.

• Thaw and Inspect Stock: If your Salviol stock solution is frozen, thaw it completely and visually inspect for any precipitate. If crystals are present, gently warm the solution (e.g., in a 37°C water bath) and vortex until it is clear.[6]

• Pre-warm Media: Ensure your complete cell culture medium is pre-warmed to 37°C.[4]

• Perform Stepwise Dilution: a. Create an intermediate dilution of your Salviol stock in a small volume of the pre-warmed media. b. Add this intermediate dilution to your final volume of pre-warmed media. Alternatively, add the stock solution dropwise directly to the final media volume while gently swirling the flask or plate.[4]

• Final DMSO Concentration: Ensure the final concentration of DMSO in your culture is as low as possible, ideally below 0.1%.[4]

Visual Guides

Caption: Workflow for preparing and troubleshooting Salviol solutions.

Caption: Logical relationship between the problem, causes, and solutions.

References

• 1. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Salviol (FDB007010) - FooDB [foodb.ca]
• 3. Human Metabolome Database: Showing metabocard for Salviol (HMDB0302947) [hmdb.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Salviol Interference in Biochemical Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate potential interference caused by compounds like Salviol in biochemical assays.

Frequently Asked Questions (FAQs)

Q1: What is Salviol and why might it interfere with my biochemical assay?

Salviol is a representative of a class of compounds that can interfere with biochemical assays, leading to misleading results. Such compounds, often referred to as Pan-Assay Interference Compounds (PAINS), can produce false-positive or false-negative readouts through a variety of mechanisms that are not related to specific inhibition of the intended biological target.[1][2]

Q2: What are the common mechanisms of assay interference?

Interference can occur through several mechanisms, including:

• Compound Aggregation: At certain concentrations, compounds can form aggregates that sequester and denature the target protein, leading to non-specific inhibition.[1]

• Redox Activity: Some compounds can undergo redox cycling, generating reactive oxygen species like hydrogen peroxide that can modify and inactivate the target enzyme.[1][3] This is particularly problematic for targets like protein tyrosine phosphatases and cysteine proteases.[1]

• Chemical Reactivity: Interfering compounds may contain reactive functional groups that can covalently modify the target protein or other assay components.[3][4]

• Interference with Detection Modality: The compound itself may possess properties that interfere with the assay's detection method, such as inherent fluorescence or quenching capabilities.[1][5]

• Metal Impurities: Trace metal impurities from the compound synthesis process, such as zinc, can cause false-positive signals.[5][6]

Q3: How can I proactively identify if Salviol or a similar compound is a potential PAIN?

Several computational tools and databases can be used to flag potential PAINS based on their chemical substructures. It is advisable to screen your compound library against these filters before starting a high-throughput screening (HTS) campaign.[2]

Troubleshooting Guides

Problem 1: Salviol shows potent activity in my primary screen, but the dose-response curve is unusually steep.

Is this a true hit?

A steep Hill slope (greater than 2) in the dose-response curve can be an indicator of non-specific inhibition, such as compound aggregation.[4]

Troubleshooting Steps:

• Vary Detergent Concentration: Repeat the assay with varying concentrations of a non-ionic detergent (e.g., Triton X-100).[1][4] If the IC50 value of Salviol increases with higher detergent concentrations, it is likely acting as an aggregator.

• Dynamic Light Scattering (DLS): Use DLS to directly observe if Salviol forms aggregates at the concentrations used in your assay.

• Enzyme Concentration Dependence: True inhibitors that bind to the target should have IC50 values that are independent of the enzyme concentration under optimized conditions.[1] Perform the assay with different enzyme concentrations; a significant shift in IC50 suggests non-specific inhibition.

Problem 2: My fluorescence-based assay shows a strong signal change with Salviol, but I'm not sure if it's genuine inhibition.

Could Salviol be interfering with the fluorescence readout?

Compounds that are colored or have intrinsic fluorescent properties can interfere with fluorescence-based assays by quenching the signal or by producing a signal of their own.[1]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for fluorescence interference.

Experimental Protocol: Detection Interference Assay

• Objective: To determine if a test compound directly affects the assay's detection system.

• Method:

  • Prepare two sets of assay wells.

  • Set 1 (Control): Include the assay buffer, detection reagents, and the final product of the enzymatic reaction (if available).

  • Set 2 (Test): Same as Set 1, but also include the test compound (Salviol) at various concentrations.

  • Incubate for the standard assay time.

  • Measure the signal.

• Interpretation: If the signal in Set 2 is significantly different from Set 1, the compound is likely interfering with the detection modality.[1]

Problem 3: Salviol is active against my enzyme, which has a critical cysteine residue in the active site.

Could Salviol be a reactive compound?

Compounds that are thiol-reactive can covalently modify cysteine residues, leading to irreversible inhibition that may not be desirable for a drug candidate.[4] Redox-active compounds can also lead to the oxidation of cysteine residues.[1]

Identifying Redox Activity:

A common method to detect redox cycling is the horseradish peroxidase (HRP) / phenol (B47542) red assay. Redox cycling compounds produce hydrogen peroxide, which is used by HRP to oxidize phenol red, leading to a color change.[1]

Experimental Protocol: ALARM NMR for Thiol Reactivity

ALARM (A Larum to Ascertain Reactivity by NMR) NMR is a sensitive method to detect covalent binding to proteins.

• Objective: To determine if a compound covalently modifies proteins.

• Methodology:

  • A sensor protein rich in reactive amino acids (like cysteines) is used.

  • A 1D 1H NMR spectrum of the sensor protein is acquired.

  • The test compound (Salviol) is added, and another spectrum is acquired after a short incubation.

  • Covalent binding of the compound to the protein will cause a loss of the protein's NMR signal.

• Interpretation: A significant decrease in the NMR signal intensity upon addition of the test compound indicates covalent reactivity.

Hit Validation Cascade

To eliminate false positives like those caused by Salviol, a structured hit validation cascade is essential.

Caption: A typical hit validation workflow.[1]

Data Summary: Common Assay Interference Mechanisms

Interference Mechanism	Common Assays Affected	Key Experimental Indicators	Mitigation/Troubleshooting Strategies
Aggregation	Enzyme and protein-binding assays	High Hill slope, sensitivity to detergent concentration	Increase detergent concentration, use DLS to confirm aggregates.[1][4]
Redox Cycling	Assays with reducing agents (DTT, TCEP), assays for PTPs, cysteine proteases	Time-dependent inhibition, activity loss with pre-incubation	Omit reducing agents, use HRP/phenol red assay for H2O2 detection.[1]
Fluorescence Interference	Fluorescence intensity, FRET, FP assays	Compound has intrinsic color or fluorescence	Run controls without enzyme, use an orthogonal assay with a different readout.[1]
Thiol Reactivity	Assays with proteins containing reactive cysteines	Irreversible inhibition	Perform washout experiments, use ALARM NMR or mass spectrometry to detect covalent modification.[4]
Metal Chelation/Impurities	Metalloenzyme assays	Inhibition reversed by adding a chelator like TPEN for zinc.[5][6]	Add chelating agents to the assay buffer as a counter-screen.[6]

References

• 1. drugtargetreview.com [drugtargetreview.com]
• 2. researchgate.net [researchgate.net]
• 3. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Metal impurities cause false positives in high-throughput screening campaigns - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Salidroside Experimental Results

Disclaimer: Initial searches for "Salviol" did not yield results corresponding to a compound used in experimental research. The predominant results referred to a software analytics company. Based on the context of the user's request for information on experimental artifacts, signaling pathways, and troubleshooting for researchers, this technical support center has been created for Salidroside (B192308) , a well-researched phenylpropanoid glycoside with a similar-sounding name and extensive applications in biomedical research.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues researchers, scientists, and drug development professionals may encounter during experiments involving Salidroside.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and stability for Salidroside solutions?

A1: Salidroside is soluble in aqueous solutions like PBS (pH 7.2) at approximately 10 mg/mL. For higher concentrations, organic solvents such as ethanol (B145695) (~3 mg/mL), DMSO (~20 mg/mL), and dimethylformamide (DMF) (~30 mg/mL) can be used. It is highly recommended to prepare aqueous solutions fresh for each experiment and not to store them for more than a day due to limited stability. When using organic stock solutions, dilute them further in aqueous buffers or isotonic saline to minimize solvent toxicity in cell culture or in vivo studies.[1]

Q2: My experimental results with Salidroside are inconsistent. What are the common causes?

A2: Inconsistent results can arise from several factors:

• Dosing Solution: Ensure that the Salidroside solution is prepared fresh before each experiment to avoid degradation. Always verify the complete dissolution and consistent concentration of your solution.[1]

• Administration Technique: For in vivo studies, variability in oral gavage or injection techniques can lead to differences in absorption and bioavailability. Standardize procedures and ensure all personnel are adequately trained.[1]

• Animal Variability: Biological differences in animal models, such as age, weight, and stress levels, can impact experimental outcomes. Proper randomization of animals into experimental groups is crucial.[1]

• Source of Salidroside: If extracting from natural sources like Rhodiola species, the yield and purity can vary significantly based on the plant species, geographical origin, part of the plant used, and harvesting time.[2]

Q3: What is a typical starting dose for in vivo experiments with Salidroside?

A3: The starting dose for Salidroside varies depending on the experimental model and the biological effect being studied. For neuroprotective effects, doses typically range from 20-80 mg/kg. In cancer models, a similar range of 20-80 mg/kg is often used. For studies on metabolic disorders like diabetes, doses around 100 mg/kg/day have been reported to be effective in mice. A pilot study is always recommended to determine the optimal dose for your specific experimental conditions.[1]

Troubleshooting Guides

Issue 1: Low or Variable Yield of Salidroside from Natural Sources

Potential Cause	Troubleshooting Steps
Plant Material Variability	- Species & Origin: Salidroside content varies greatly between different Rhodiola species and even within the same species from different locations. Verify the plant's botanical identity and source.[2] - Plant Part: Use the correct part of the plant. The highest concentrations are typically in the rhizomes and roots.[2][3] - Harvesting Time: The concentration of active compounds can change with the plant's growth cycle.[2]
Improper Storage	Prolonged or improper storage can lead to the degradation of Salidroside. Store plant material in a cool, dry, and dark place. Some studies show significant degradation after three years of storage.[2][3]
Inefficient Extraction	- Method Optimization: Optimize extraction parameters such as solvent type (e.g., 80% ethanol), temperature, time, and solid-to-liquid ratio for your specific method (e.g., maceration, microwave-assisted, or ultrasonic-assisted extraction).[2][3] - Degradation: Harsh extraction conditions can cause Salidroside to degrade into its aglycone, p-tyrosol. Monitor for the presence of p-tyrosol in your extracts.[2]

Issue 2: Artifacts in Cell Culture Experiments

Potential Cause	Troubleshooting Steps
Solvent Toxicity	High concentrations of solvents like DMSO can be toxic to cells. Ensure the final concentration of the organic solvent in the cell culture medium is low (typically <0.5%) and include a vehicle control group in your experimental design.[1]
Incomplete Dissolution	If Salidroside is not fully dissolved, the actual concentration in the medium will be lower than intended, leading to a reduced effect. Visually inspect for any precipitate and vortex thoroughly.
Interaction with Media Components	Salidroside may interact with components in the cell culture medium. Use a simple, well-defined medium when possible and ensure consistency across experiments.
Cell Line Sensitivity	Different cell lines can have varying sensitivities to Salidroside. Perform a dose-response curve to determine the optimal concentration range for your specific cell line.

Quantitative Data

Table 1: Pharmacokinetic Parameters of Salidroside in Rats (Intravenous Administration)

Dose (mg/kg)	AUC (mg·min/L)	Total Body Clearance (L/min/kg)	Distribution Value (L/kg)	Half-life (h)
7.5	300.48 ± 36.73	0.025 ± 0.003	2.02 ± 0.80	~1
15	514.51 ± 134.99	0.031 ± 0.008	2.47 ± 1.09	~1
30	1036.64 ± 101.67	0.029 ± 0.003	2.58 ± 0.68	~1
Data from a study on the pharmacokinetics of Salidroside in rats.[4][5]

Table 2: IC50 Values of a Rhodiola rosea Extract (SHR-5) in Bladder Cancer Cell Lines

Cell Line	IC50 (µg/ml)
RT4	264
J82	165
T24	71
UMUC3	100
5637	151
The growth inhibitory effects were measured by MTT assay after 72 hours of treatment.[6][7]

Experimental Protocols

Protocol 1: Western Blot Analysis for PI3K/Akt Pathway Activation

This protocol is adapted from a study on Salidroside's effect on MG63 cells.[8]

• Cell Lysis:

  • After treating cells with desired concentrations of Salidroside for the specified time, wash the cells with ice-cold PBS.

  • Lyse the cells using RIPA lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates at 12,000 x g for 30 minutes at 4°C. Collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE:

  • Load equal amounts of total protein (e.g., 30 µg) from each sample onto a 10% or 12% SDS-polyacrylamide gel.

  • Run the gel until adequate separation of proteins is achieved.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking:

  • Block the membrane with 5% non-fat milk or 3% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1-2 hours at room temperature.

• Primary Antibody Incubation:

  • Incubate the membrane with primary antibodies against total PI3K, phospho-PI3K, total Akt, and phospho-Akt overnight at 4°C with gentle agitation. Dilute antibodies according to the manufacturer's recommendations.

• Washing:

  • Wash the membrane three times with TBST for 5-10 minutes each.

• Secondary Antibody Incubation:

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection:

  • Wash the membrane again as in step 7.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Protocol 2: In Vivo Administration via Oral Gavage

This protocol provides a general framework for oral administration of Salidroside to rodents.[1]

• Preparation of Dosing Solution:

  • Calculate the total amount of Salidroside needed based on the average body weight of the animals and the target dose (e.g., 50 mg/kg).

  • Dissolve the Salidroside in a suitable vehicle, such as sterile water or 0.5% carboxymethylcellulose (CMC). Ensure it is completely dissolved. Prepare the solution fresh daily.

• Animal Handling and Dosing:

  • Gently restrain the animal (e.g., a mouse or rat).

  • Use a proper-sized, ball-tipped gavage needle.

  • Carefully insert the needle into the esophagus and deliver the calculated volume of the Salidroside solution directly into the stomach. The dosing volume is typically 5-10 mL/kg.

• Post-Administration Monitoring:

  • Observe the animals for any signs of distress or adverse reactions immediately after dosing and at regular intervals.

Signaling Pathways and Visualizations

Salidroside's Effect on the PI3K/Akt Signaling Pathway

Salidroside has been shown to inhibit the PI3K/Akt pathway, which is often hyperactivated in cancer cells, leading to reduced cell proliferation and increased apoptosis.[9][10][11]

Caption: Salidroside inhibits the PI3K/Akt signaling pathway.

Salidroside's Activation of the Nrf2 Antioxidant Pathway

Salidroside can protect cells from oxidative stress by activating the Nrf2 signaling pathway, leading to the expression of antioxidant enzymes.[12][13][14][15]

Caption: Salidroside promotes Nrf2 translocation and antioxidant gene expression.

Salidroside's Inhibition of the NF-κB Inflammatory Pathway

Salidroside exerts anti-inflammatory effects by inhibiting the activation of the NF-κB pathway, which reduces the production of pro-inflammatory cytokines.[16][17][18][19][20]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Salidroside: An Overview of Its Promising Potential and Diverse Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 5. Pharmacokinetics, tissue distribution, and excretion of salidroside in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rhodiola rosea extracts and salidroside decrease the growth of bladder cancer cell lines via inhibition of the mTOR pathway and induction of autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Western blot analysis [bio-protocol.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Salidroside Suppresses HUVECs Cell Injury Induced by Oxidative Stress through Activating the Nrf2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. Protective effect of Salidroside on hypoxia‐related liver oxidative stress and inflammation via Nrf2 and JAK2/STAT3 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Salidroside Mediated the Nrf2/GPX4 Pathway to Attenuates Ferroptosis in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Salidroside prevents tumor necrosis factor-α-induced vascular inflammation by blocking mitogen-activated protein kinase and NF-κB signaling activation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Salidroside inhibits MAPK, NF-κB, and STAT3 pathways in psoriasis-associated oxidative stress via SIRT1 activation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring Reproducibility in Salviol Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals ensure the reproducibility of their Salviol studies. Adherence to standardized protocols and meticulous record-keeping are paramount for generating robust and reliable data.

Frequently Asked Questions (FAQs)

Q1: We are observing significant batch-to-batch variability with our Salviol extract. How can we minimize this?

A1: Batch-to-batch variation is a common challenge in natural product research.[1] To ensure the consistency of your Salviol extract, it is crucial to standardize the entire production process. This includes the source of the plant material, the extraction method, and the solvent used. Each new batch should be characterized using techniques like High-Performance Liquid Chromatography (HPLC) to generate a chemical fingerprint. The concentration of key marker compounds should be quantified to ensure it falls within a predefined range.[1]

Q2: Our cell-based assays with Salviol are showing inconsistent results between experiments. What are the likely causes?

A2: Inter-experiment variability in cell-based assays can arise from multiple sources.[2][3] Key factors to investigate include:

• Cell Health and Passage Number: Always use cells that are in the logarithmic growth phase and within a consistent, low passage number range.[3][4] High passage numbers can lead to genetic drift and altered cellular responses.

• Reagent Preparation: Prepare fresh media and Salviol dilutions for each experiment. If stock solutions are used, ensure they are stored correctly and have not undergone multiple freeze-thaw cycles.[5]

• Standardized Timelines: The timing of cell seeding, compound treatment, and assay reagent addition must be kept consistent across all experiments.[3]

Q3: How can we ensure the antibodies used in our Western blot analysis for the STK pathway are reliable?

A3: The quality and specificity of primary antibodies are critical for reproducible Western blots.[4][6][7] Variability between antibody batches can lead to non-specific binding and unreliable results.[4] It is essential to validate each new lot of an antibody to ensure it recognizes the specific target protein (e.g., p-STK). This can be done using positive and negative controls, such as cell lysates with known target expression and knockout cell lines, respectively. Additionally, always report the antibody manufacturer, catalog number, and the specific dilution used in your methodology.[7][8]

Q4: What are the best practices for reporting our Salviol research to ensure transparency and allow for replication?

A4: Transparent reporting is a cornerstone of reproducible science.[9][10][11][12] When publishing your findings, provide a detailed methodology section that allows other researchers to repeat your experiments.[13][14] This should include:

• A clear description of the Salviol extract characterization.[1]

• Detailed protocols for all assays performed.

• Information on the cell lines used, including their source and authentication (e.g., by STR profiling).[4]

• For animal studies, report on randomization, blinding, and sample-size estimation.[11]

• Make raw data and analysis scripts available upon request or in a public repository.[11][14]

Troubleshooting Guides

Troubleshooting Inconsistent MTT Assay Results

The MTT assay is sensitive to various experimental parameters which can lead to variability.[15][16][17]

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding.	Ensure the cell suspension is homogenous before and during plating. Pipette carefully and consistently.[15][18]
"Edge effects" in the microplate.	Fill the outer wells with sterile PBS or media and do not use them for experimental samples to minimize evaporation and temperature gradients.[3][15][18]
Low absorbance readings	Insufficient cell number.	Perform a cell titration experiment to determine the optimal seeding density for your cell line.[3]
Incomplete solubilization of formazan (B1609692) crystals.	Use an appropriate solubilization solution (e.g., DMSO) and ensure thorough mixing before reading the plate.[3][15]
High background signal	Microbial contamination.	Visually inspect plates for any signs of contamination. Practice strict aseptic techniques.[3]
Interference from phenol (B47542) red in the medium.	Use a phenol red-free medium during the MTT incubation step.[3][17]

Troubleshooting Western Blot Issues

Western blotting can be prone to issues that affect reproducibility and data interpretation.[4][5][6][7]

Problem	Potential Cause	Recommended Solution
No or weak signal	Inefficient protein transfer.	Optimize transfer time and voltage. Ensure the transfer sandwich is assembled correctly without air bubbles.
Inactive primary or secondary antibody.	Use fresh or properly stored antibodies. Test antibody activity with a positive control.[6]
High background or non-specific bands	Antibody concentration is too high.	Titrate the primary and secondary antibodies to determine the optimal working dilution.[5]
Insufficient blocking.	Increase the blocking time or try a different blocking agent (e.g., BSA instead of milk).[5][19]
Inconsistent band intensity between blots	Uneven sample loading.	Quantify protein concentration accurately and use a loading control (e.g., GAPDH, β-actin) for normalization.[5]
Variations in exposure time.	Standardize the exposure time for chemiluminescent detection to ensure you are within the linear range of the imaging system.[5][6]

Troubleshooting ELISA Data Variability

ELISAs can be affected by a number of factors that lead to inconsistent results.[20][21]

Problem	Potential Cause	Recommended Solution
High coefficient of variation (CV) between replicates	Pipetting errors.	Calibrate pipettes regularly. Use a multichannel pipette for adding reagents to minimize timing differences.[21]
Cross-well contamination.	Use fresh pipette tips for each sample and reagent. Be careful not to splash reagents between wells.[22][21]
High background signal	Insufficient washing.	Increase the number of wash steps and ensure all wells are filled and emptied completely during each wash.[22][20]
Ineffective blocking buffer.	Ensure the blocking buffer is fresh and completely covers the well surface during incubation.[22]
Weak or no signal	Reagents not at room temperature before use.	Allow all reagents to equilibrate to room temperature before starting the assay.
Incorrect standard curve dilutions.	Prepare fresh standard dilutions for each assay and ensure accurate pipetting.[22]

Experimental Protocols & Workflows

General Workflow for Screening Salviol Activity

To ensure a logical and reproducible investigation into Salviol's biological effects, a standardized workflow should be followed. This begins with the preparation and characterization of the extract and moves through a series of in vitro assays to determine its mechanism of action.

Standardized workflow for investigating Salviol's bioactivity.

Hypothesized Salviol Signaling Pathway

Salviol is hypothesized to inhibit the Signal Transduction Kinase (STK) pathway. The diagram below illustrates this proposed mechanism of action, providing a visual guide for designing experiments to validate this hypothesis.

Hypothesized inhibition of the STK signaling pathway by Salviol.

References

• 1. A practical guide for transparent reporting of research on natural products in the British Journal of Pharmacology: Reproducibility of natural product research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Troubleshooting Cell-based Assays - Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [labroots.com]
• 3. benchchem.com [benchchem.com]
• 4. licorbio.com [licorbio.com]
• 5. blog.mblintl.com [blog.mblintl.com]
• 6. researchgate.net [researchgate.net]
• 7. Blind spots on western blots: Assessment of common problems in western blot figures and methods reporting with recommendations to improve them - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Western Blotting Inaccuracies with Unverified Antibodies: Need for a Western Blotting Minimal Reporting Standard (WBMRS) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rethinkingclinicaltrials.org [rethinkingclinicaltrials.org]
• 10. Research Reporting Guidelines and Initiatives: By Organization [nlm.nih.gov]
• 11. Principles and Guidelines for Reporting Preclinical Research | Grants & Funding [grants.nih.gov]
• 12. Improving Reproducibility and Replicability - Reproducibility and Replicability in Science - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. bitesizebio.com [bitesizebio.com]
• 14. theplosblog.plos.org [theplosblog.plos.org]
• 15. MTT assay overview | Abcam [abcam.com]
• 16. researchgate.net [researchgate.net]
• 17. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Reddit - The heart of the internet [reddit.com]
• 19. azurebiosystems.com [azurebiosystems.com]
• 20. ELISA Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 21. abbexa.com [abbexa.com]
• 22. assaygenie.com [assaygenie.com]

Technical Support Center: Scaling Up Salviol Synthesis

Disclaimer: Direct research on the large-scale synthesis of Salviol is limited. This guide draws upon established principles of organic synthesis scale-up and data from the synthesis of structurally related abietane (B96969) diterpenoids, such as its parent compound, ferruginol.

Troubleshooting Guides

This section addresses specific issues that researchers and process chemists may encounter during the synthesis and scale-up of Salviol and related abietane diterpenoids.

Question: We are experiencing low yields in the cyclization step to form the tricyclic abietane core. What are the potential causes and solutions?

Answer: Low yields in the formation of the tricyclic abietane skeleton are a common challenge. Several factors could be at play:

• Sub-optimal Reaction Conditions: Temperature, pressure, and reaction time are critical. At a larger scale, localized temperature gradients can occur, leading to side reactions.[1]

  • Troubleshooting:

    • Ensure uniform heating and cooling by using a reactor with appropriate heat transfer capabilities.

    • Consider a slower, more controlled addition of reagents to manage exothermic reactions.

    • Re-optimize the reaction temperature and time for the specific scale you are working at.

• Reagent Purity and Stoichiometry: The purity of starting materials and the precise stoichiometry of reagents are crucial. Impurities that are negligible at a small scale can become significant inhibitors or lead to unwanted byproducts in a larger batch.[2]

  • Troubleshooting:

    • Thoroughly characterize all starting materials to ensure they meet the required specifications.

    • Carefully control the stoichiometry of all reagents. In some cases, a slight excess of one reagent may be beneficial, but this needs to be determined empirically.

• Mixing Efficiency: Inadequate mixing can lead to localized high concentrations of reagents, promoting side reactions and reducing the overall yield.[1]

  • Troubleshooting:

    • Select an appropriate stirrer and agitation speed for the reactor volume and viscosity of the reaction mixture.

    • Computational Fluid Dynamics (CFD) modeling can help in designing an optimal mixing strategy for your specific reactor setup.[3]

Question: We are observing the formation of significant impurities during the functionalization of the aromatic ring. How can we mitigate this?

Answer: The introduction of functional groups onto the aromatic C-ring of the abietane core can be prone to regioselectivity issues and the formation of over-functionalized or isomeric byproducts.

• Protecting Groups: Sensitive functional groups elsewhere in the molecule may need to be protected to prevent unwanted side reactions.

  • Troubleshooting:

    • Evaluate the need for protecting groups based on the reactivity of your intermediates and the reaction conditions.

    • Select protecting groups that are stable under the reaction conditions and can be removed efficiently without affecting other parts of the molecule.

• Choice of Reagents and Catalysts: The choice of reagents and catalysts can significantly influence the regioselectivity of the reaction.

  • Troubleshooting:

    • Screen a variety of reagents and catalysts to identify those that provide the highest selectivity for the desired product.

    • For electrophilic aromatic substitution reactions, consider using milder Lewis acids or controlling the temperature to improve selectivity.

• Purification Challenges: The separation of closely related isomers can be difficult, especially at a larger scale.

  • Troubleshooting:

    • Develop a robust purification method at the lab scale before attempting a large-scale run. This may involve optimizing crystallization conditions or developing an efficient chromatography method.

    • Consider the use of techniques like preparative HPLC for high-purity requirements, although this can be costly at scale.

Frequently Asked Questions (FAQs)

Q1: What are the key starting materials for the total synthesis of Salviol?

While a definitive, scaled-up synthesis of Salviol is not widely published, synthetic routes towards the parent compound, ferruginol, and other abietane diterpenoids often start from readily available precursors that can be used to construct the tricyclic ring system.[4] Total synthesis strategies for related compounds have been developed.[5][6][7][8][9]

Q2: How can we monitor the progress of the key reactions in Salviol synthesis?

Effective reaction monitoring is crucial for process control and optimization. Commonly used techniques include:

• Thin-Layer Chromatography (TLC): A simple and rapid method for qualitative monitoring of the disappearance of starting materials and the appearance of products.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the conversion of starting materials and the formation of products and impurities.

• Gas Chromatography (GC): Suitable for volatile compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to analyze crude reaction mixtures to determine the ratio of products and byproducts.

Q3: What are the primary safety concerns when scaling up the synthesis of Salviol?

Scaling up any chemical synthesis introduces new safety challenges. For Salviol synthesis, consider the following:

• Exothermic Reactions: Cyclization and functionalization steps can be exothermic. At a larger scale, heat dissipation becomes less efficient, increasing the risk of a runaway reaction.[1] Ensure adequate cooling capacity and a robust temperature control system.

• Handling of Hazardous Reagents: Many reagents used in organic synthesis are toxic, flammable, or corrosive. Ensure that appropriate personal protective equipment (PPE) is used and that all handling procedures are performed in a well-ventilated area or a fume hood.

• Solvent Handling and Disposal: Large quantities of solvents are used in scale-up. Ensure proper storage and grounding of solvent containers to prevent static discharge. All solvent waste must be disposed of in accordance with environmental regulations.

Quantitative Data Summary

The following table provides an illustrative comparison of key parameters during the scale-up of a hypothetical synthetic step for an abietane diterpenoid. Note that these are representative figures and actual results will vary depending on the specific reaction and process.

Parameter	Laboratory Scale (1 g)	Pilot Scale (1 kg)	Key Challenges in Scale-Up
Yield	85%	70%	- Inefficient heat transfer leading to side reactions- Poor mixing resulting in localized reagent concentrations- Increased potential for impurity formation
Purity	>98%	95%	- Co-crystallization of impurities with the product- Difficulty in removing closely related byproducts
Reaction Time	4 hours	8 hours	- Slower rates of reagent addition to control exotherms- Longer heating and cooling times for larger volumes
Solvent Volume	100 mL	100 L	- Increased cost of solvents- Challenges in solvent handling and waste disposal

Experimental Protocols

Representative Protocol: Friedel-Crafts Acylation for Functionalization of an Abietane Core

This protocol is a representative example of a key C-ring functionalization step, based on established methodologies for related compounds.[8]

Objective: To introduce an acetyl group at the C-14 position of an abietane intermediate.

Materials:

• Abietane intermediate (1 equivalent)

• Acetyl chloride (1.2 equivalents)

• Anhydrous aluminum chloride (1.5 equivalents)

• Anhydrous nitrobenzene (B124822) (solvent)

• Hydrochloric acid (1 M)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate (B1210297)

• Hexane

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with the abietane intermediate and anhydrous nitrobenzene.

• The solution is cooled to 0 °C in an ice bath.

• Anhydrous aluminum chloride is added portion-wise, ensuring the temperature remains below 5 °C.

• Acetyl chloride is added dropwise via the dropping funnel over 30 minutes.

• The reaction mixture is stirred at 0-5 °C for 4 days, with progress monitored by TLC.

• Upon completion, the reaction is quenched by the slow addition of crushed ice, followed by 1 M hydrochloric acid.

• The mixture is extracted three times with ethyl acetate.

• The combined organic layers are washed with saturated sodium bicarbonate solution, water, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel using a hexane-ethyl acetate gradient.

Visualizations

// Nodes RTK [label="Receptor Tyrosine\nKinase (RTK)", fillcolor="#F1F3F4", fontcolor="#202124"]; PI3K [label="PI3K", fillcolor="#F1F3F4", fontcolor="#202124"]; PIP2 [label="PIP2", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; PIP3 [label="PIP3", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; PDK1 [label="PDK1", fillcolor="#F1F3F4", fontcolor="#202124"]; AKT [label="Akt", fillcolor="#F1F3F4", fontcolor="#202124"]; mTORC2 [label="mTORC2", fillcolor="#F1F3F4", fontcolor="#202124"]; Cell_Survival [label="Cell Survival &\nProliferation", shape=octagon, fillcolor="#34A853", fontcolor="#FFFFFF"]; Ferruginol [label="Ferruginol\n(Salviol proxy)", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges RTK -> PI3K [label="Activates"]; PI3K -> PIP3 [label="Phosphorylates"]; PIP2 -> PIP3 [style=invis]; PIP3 -> PDK1 [label="Recruits & Activates"]; PIP3 -> AKT [label="Recruits"]; PDK1 -> AKT [label="Phosphorylates"]; mTORC2 -> AKT [label="Phosphorylates"]; AKT -> Cell_Survival [label="Promotes"]; Ferruginol -> PI3K [label="Inhibits", color="#EA4335", style=dashed, arrowhead=tee]; Ferruginol -> AKT [label="Inhibits\n(downstream effect)", color="#EA4335", style=dashed, arrowhead=tee];

// Invisible edges for alignment {rank=same; PDK1; mTORC2} }

Figure 1: The PI3K/Akt signaling pathway and potential inhibition by Ferruginol.

// Nodes Growth_Factor [label="Growth Factor", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; Receptor [label="Receptor", fillcolor="#F1F3F4", fontcolor="#202124"]; Ras [label="Ras", fillcolor="#F1F3F4", fontcolor="#202124"]; Raf [label="Raf", fillcolor="#F1F3F4", fontcolor="#202124"]; MEK [label="MEK", fillcolor="#F1F3F4", fontcolor="#202124"]; ERK [label="ERK", fillcolor="#F1F3F4", fontcolor="#202124"]; Transcription_Factors [label="Transcription Factors\n(e.g., c-Myc, AP-1)", fillcolor="#F1F3F4", fontcolor="#202124"]; Cell_Proliferation [label="Cell Proliferation,\nDifferentiation, Survival", shape=octagon, fillcolor="#34A853", fontcolor="#FFFFFF"]; Ferruginol [label="Ferruginol\n(Salviol proxy)", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Growth_Factor -> Receptor; Receptor -> Ras [label="Activates"]; Ras -> Raf [label="Activates"]; Raf -> MEK [label="Phosphorylates"]; MEK -> ERK [label="Phosphorylates"]; ERK -> Transcription_Factors [label="Activates"]; Transcription_Factors -> Cell_Proliferation [label="Promotes"]; Ferruginol -> Raf [label="Inhibits", color="#EA4335", style=dashed, arrowhead=tee]; Ferruginol -> MEK [label="Inhibits", color="#EA4335", style=dashed, arrowhead=tee]; }

Figure 2: The MAPK/ERK signaling pathway and potential points of inhibition.

// Nodes Start [label="Low Yield in\nCyclization Step", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Check_Purity [label="Analyze Starting\nMaterial Purity", fillcolor="#F1F3F4", fontcolor="#202124"]; Purity_OK [label="Purity > 99%?", shape=diamond, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; Purify_SM [label="Purify Starting\nMaterials", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reoptimize [label="Re-optimize Reaction\nConditions (Temp, Time)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Conditions_OK [label="Yield Improved?", shape=diamond, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; Analyze_Byproducts [label="Identify Byproducts\n(LC-MS, NMR)", fillcolor="#F1F3F4", fontcolor="#202124"]; Modify_Stoichiometry [label="Adjust Reagent\nStoichiometry", fillcolor="#4285F4", fontcolor="#FFFFFF"]; End_Success [label="Proceed with\nOptimized Conditions", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; End_Further_Investigation [label="Further Mechanistic\nInvestigation Required", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Check_Purity; Check_Purity -> Purity_OK; Purity_OK -> Purify_SM [label="No"]; Purify_SM -> Check_Purity; Purity_OK -> Reoptimize [label="Yes"]; Reoptimize -> Conditions_OK; Conditions_OK -> End_Success [label="Yes"]; Conditions_OK -> Analyze_Byproducts [label="No"]; Analyze_Byproducts -> Modify_Stoichiometry; Modify_Stoichiometry -> Reoptimize; Modify_Stoichiometry -> End_Further_Investigation [style=dashed]; }

Figure 3: A logical workflow for troubleshooting a low-yield reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Ferruginol suppresses survival signaling pathways in androgen-independent human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Total synthesis of (-)-salviasperanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Total synthesis of naturally occurring abietane diterpenoids via a late-stage Fe( iii )- b TAML catalysed Csp 3 –H functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03791J [pubs.rsc.org]
• 8. synarchive.com [synarchive.com]
• 9. 117. A total synthesis of (±)-ferruginol - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Mitigating Off-Target Effects of Salviol In Vitro

Welcome to the technical support center for researchers working with Salviol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you design robust in vitro experiments and mitigate potential off-target effects of this natural product. Given that specific data on the biological activities of Salviol are limited in publicly available literature, this guide focuses on best practices for characterizing novel compounds and addressing common challenges that may arise from off-target interactions.

Frequently Asked Questions (FAQs)

Q1: What is Salviol and what is its known biological activity?

A1: Salviol is a meroterpenoid compound, specifically an abietane (B96969) diterpenoid, that has been isolated from plants of the Salvia genus.[1] It is structurally related to ferruginol. While it is identified as a plant metabolite, comprehensive data on its specific on-target mechanism of action and biological activity are not widely available in peer-reviewed literature. Therefore, initial in vitro studies should aim to characterize its primary biological effects and identify its molecular targets.

Q2: I am observing unexpected or inconsistent results in my cell-based assays with Salviol. Could these be off-target effects?

A2: Unexpected or inconsistent results are common when working with novel compounds and can indeed be indicative of off-target effects. These can manifest as:

• High cytotoxicity at low concentrations: The compound may be affecting essential cellular pathways unrelated to your intended target.

• Discrepancies between different assay formats: For example, a compound might show activity in a biochemical assay but not in a cell-based assay, or vice-versa.

• Variable results across different cell lines: This could be due to differences in the expression levels of off-target proteins.

• Phenotypes that are inconsistent with the known function of the intended target.

It is crucial to implement a systematic troubleshooting approach to distinguish between off-target effects, experimental artifacts, and the true on-target activity of Salviol.

Q3: How can I proactively design my experiments to minimize and identify off-target effects of Salviol?

A3: A well-designed experimental plan is the best defense against misinterpreting off-target effects. Key strategies include:

• Dose-response studies: Conduct careful dose-response experiments to identify the optimal concentration range for on-target activity while minimizing toxicity.

• Use of appropriate controls: Include positive and negative controls for your target of interest, as well as vehicle controls (e.g., DMSO) at the same concentrations used for Salviol.

• Orthogonal assays: Use multiple, distinct assay formats to measure the same biological endpoint. Consistent results across different assays increase confidence in the on-target effect.

• Counter-screening and profiling: Test Salviol against a panel of related and unrelated targets (e.g., kinase panels, receptor panels) to identify potential off-target interactions.

• Use of knockout or knockdown cell lines: If the intended target of Salviol is known or hypothesized, using cell lines where the target has been genetically removed or its expression is reduced can help confirm on-target activity. The effect of Salviol should be diminished or absent in these cells.

• Structural analogs: If available, testing structurally related analogs of Salviol can help establish a structure-activity relationship (SAR) for the on-target effect. Off-target effects may not follow the same SAR.

Q4: What are some common signaling pathways that are non-specifically modulated by natural products?

A4: Many natural products can interact with multiple cellular signaling pathways. Some of the commonly affected pathways include:

• Stress response pathways: Activation of pathways like Nrf2 or heat shock responses can be a general cellular reaction to a foreign compound.

• Pro-inflammatory signaling: Pathways such as NF-κB can be modulated by a wide variety of compounds.

• Cell survival and proliferation pathways: Key signaling cascades like PI3K/Akt and MAPK are central to many cellular processes and can be susceptible to off-target modulation.

When investigating a new compound like Salviol, it is advisable to assess its effects on these common pathways to identify potential off-target activities.

Troubleshooting Guide

This guide addresses common issues that may arise during in vitro experiments with Salviol, with a focus on distinguishing on-target from off-target effects.

Issue	Potential Cause	Recommended Solution
High background signal or assay interference	- Autofluorescence of Salviol: Natural products can fluoresce at wavelengths that overlap with assay reagents.- Inhibition or activation of reporter enzymes: Salviol may directly interact with enzymes like luciferase or beta-galactosidase.	- Run a control plate with Salviol in assay buffer without cells to check for autofluorescence.- Use a different assay with an alternative detection method (e.g., colorimetric instead of fluorescent).- Perform a counter-screen against the reporter enzyme itself.
Unexpected cytotoxicity in cell-based assays	- General cellular toxicity: Salviol may be disrupting cell membranes, mitochondrial function, or other essential processes.- Off-target inhibition of a critical protein.	- Perform a cell viability assay (e.g., MTT, CellTox-Glo) to determine the cytotoxic concentration (CC50).- Compare the CC50 to the effective concentration (EC50) for the on-target effect to determine the therapeutic window.- Assess markers of apoptosis and necrosis (e.g., caspase activity, LDH release) to understand the mechanism of cell death.
Discrepancy between biochemical and cellular activity	- Poor cell permeability: Salviol may not be efficiently entering the cells.- Cellular efflux: The compound may be actively transported out of the cell by efflux pumps (e.g., P-glycoprotein).- Metabolic instability: Salviol may be rapidly metabolized by the cells into an inactive form.	- Perform a cellular uptake assay to measure the intracellular concentration of Salviol.- Use inhibitors of common efflux pumps to see if cellular activity is restored.- Assess the metabolic stability of Salviol in the presence of liver microsomes or cell lysates.
Activity is not observed in a specific cell line	- Low or no expression of the target protein. - Presence of a specific off-target in other cell lines that is absent in the non-responsive line.	- Confirm the expression of the target protein in your panel of cell lines by Western blot or qPCR.- Consider that the observed effect in other cell lines may be due to an off-target. Use a target-knockout cell line to verify.

Experimental Protocols

Below are detailed methodologies for key experiments to characterize the on- and off-target effects of a novel compound like Salviol.

Protocol 1: Cell Viability/Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration at which Salviol exhibits cytotoxic effects on a given cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• Salviol stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS)

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Salviol in complete culture medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%. Include vehicle-only (DMSO) control wells.

• Remove the old medium from the cells and add the medium containing the different concentrations of Salviol.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Protocol 2: Kinase Profiling Assay

Objective: To identify potential off-target interactions of Salviol with a panel of protein kinases.

Description: This is typically performed as a fee-for-service by specialized companies. The general principle involves testing the ability of Salviol at one or more concentrations (e.g., 1 µM and 10 µM) to inhibit the activity of a large panel of purified kinases. The activity of each kinase is measured using a substrate that becomes fluorescent or radioactive upon phosphorylation.

Data Interpretation: The results are usually presented as the percentage of inhibition for each kinase at the tested concentrations. "Hits" are kinases that are inhibited above a certain threshold (e.g., >50% inhibition). These potential off-targets should be further validated using in-house biochemical and cellular assays.

Data Presentation

When characterizing a new compound like Salviol, it is essential to present quantitative data in a clear and organized manner.

Table 1: Example of On-Target vs. Off-Target Activity of a Hypothetical Compound

Target	Biochemical IC50 (nM)	Cellular EC50 (nM)	Notes
Primary Target X	50	200	On-target activity
Off-Target Kinase Y	800	>10,000	16-fold selectivity over off-target
Off-Target Receptor Z	2,500	Not determined	Weak off-target interaction
Cytotoxicity (HepG2 cells)	N/A	15,000	>75-fold selectivity window

Visualizations

Signaling Pathway Diagram

The following diagram illustrates common signaling pathways that can be modulated by small molecules. When investigating Salviol, a researcher could use assays to determine if key proteins in these pathways are affected.

Caption: Potential signaling pathways modulated by Salviol.

Experimental Workflow Diagram

This diagram outlines a logical workflow for identifying and mitigating the off-target effects of a novel compound like Salviol.

Caption: Workflow for mitigating off-target effects.

References

• 1. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]

Best practices for handling and storing Salviol

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective handling, storage, and experimental use of Salviol.

Frequently Asked Questions (FAQs)

Q1: What is Salviol and what are its primary known biological activities?

Salviol is a meroterpenoid, specifically an abietane (B96969) diterpenoid, that has been identified in various Salvia species.[1] Diterpenoids from Salvia species are known to possess a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects.[1][2][3][4][5][6]

Q2: How should I handle Salviol in the laboratory?

As a precaution, Salviol should be handled in accordance with standard laboratory safety procedures for chemical reagents. Based on the safety data sheet for the structurally similar compound Ferruginol, it is recommended to use personal protective equipment, including safety goggles, gloves, and a lab coat.[7] Ensure adequate ventilation in the work area.[7] Avoid direct contact with skin and eyes, and prevent inhalation of any dust or aerosols.[7]

Q3: What are the recommended storage conditions for Salviol?

Salviol should be stored in a tightly sealed container in a cool, dry place, protected from light. For long-term storage of stock solutions, it is advisable to store them at -20°C or -80°C in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles.

Q4: In which solvents can I dissolve Salviol?

The solubility of Salviol in common laboratory solvents has not been extensively documented in the available literature. However, for similar diterpenoids, Dimethyl Sulfoxide (DMSO) is a common solvent for preparing stock solutions for in vitro assays. When preparing for cell-based assays, it is crucial to ensure the final concentration of DMSO in the culture medium is low (typically not exceeding 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guides

This section addresses common issues that may arise during experiments with Salviol and other natural products.

Problem	Potential Cause	Troubleshooting Steps
Inconsistent or non-reproducible results in cell-based assays.	1. Compound Precipitation: Salviol may have low aqueous solubility and can precipitate when diluted from a DMSO stock into aqueous culture medium. 2. Compound Degradation: The compound may be unstable in the assay medium over the incubation period. 3. Cell Health and Density: Variability in cell seeding density or cell health can lead to inconsistent results.	1. Solubility: Prepare a higher concentration stock solution in DMSO and use a smaller volume for dilution. Ensure thorough mixing. If precipitation persists, consider using a different solvent system after verifying its compatibility with your cell line. 2. Stability: Prepare fresh dilutions of Salviol from a frozen stock solution immediately before each experiment. Minimize the exposure of the compound to light. Include a "compound-only" control to check for degradation over time using methods like HPLC. 3. Cell Culture: Standardize cell seeding protocols. Ensure cells are in the logarithmic growth phase and evenly distributed in the wells.
High background signal in absorbance or fluorescence-based assays.	1. Compound Interference: Salviol, like many natural products, may possess inherent color or autofluorescence, interfering with the assay signal. 2. Reagent Contamination: Contamination of assay reagents can lead to non-specific signal generation.	1. Interference Control: Run a "compound-only" control (compound in media without cells) to measure its intrinsic absorbance or fluorescence at the assay wavelength. Subtract this background value from your experimental readings. 2. Reagent Check: Use fresh, sterile reagents.
Unexpected cytotoxic effects at low concentrations.	1. Solvent Toxicity: The solvent used to dissolve Salviol (e.g., DMSO) may be toxic to the cells at the concentration used. 2. Compound Purity: Impurities in the Salviol sample could be contributing to the observed cytotoxicity.	1. Solvent Control: Always include a vehicle control (medium with the same concentration of solvent as in the experimental wells) to assess the effect of the solvent on cell viability. Aim for a final DMSO concentration of ≤ 0.5%. 2. Purity Check: If possible, verify the purity of your Salviol sample using analytical techniques such as HPLC-MS.

Experimental Protocols

Below are detailed methodologies for common assays used to evaluate the biological activity of compounds like Salviol.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

This protocol is used to assess the effect of Salviol on cell viability by measuring the metabolic activity of cells.

Materials:

• Salviol stock solution (e.g., in DMSO)

• Cell line of interest (e.g., RAW 264.7 macrophages)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% DMF, 16% SDS, and 2% acetic acid)

• 96-well clear flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Salviol in complete culture medium. The final DMSO concentration should not exceed 0.1%. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO) and an untreated control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.[8]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Protocol 2: DPPH Radical Scavenging Assay for Antioxidant Activity

This assay measures the ability of Salviol to scavenge the stable free radical DPPH.

Materials:

• Salviol stock solution (e.g., in methanol (B129727) or ethanol)

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (e.g., 0.075 mmol/L in methanol)

• Methanol or ethanol

• Positive control (e.g., Ascorbic acid or Trolox)

• 96-well plate or spectrophotometer cuvettes

• Microplate reader or spectrophotometer

Procedure:

• Sample Preparation: Prepare different concentrations of Salviol in methanol or ethanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of the Salviol solution to 100 µL of the DPPH solution. For a cuvette-based assay, mix 0.1 mL of the sample with 3.9 mL of the DPPH solution.[2]

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.[2]

• Absorbance Measurement: Measure the absorbance at 517 nm.[2] A blank containing only the solvent and a control containing the solvent and DPPH solution should be included.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: Inhibition (%) = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution. The IC₅₀ value (the concentration of Salviol required to scavenge 50% of the DPPH radicals) can then be determined.

Signaling Pathways and Experimental Workflows

Proposed Anti-inflammatory and Antioxidant Signaling Pathway of Salviol

Based on studies of related abietane diterpenoids and Salvia extracts, Salviol may exert its anti-inflammatory and antioxidant effects by modulating the NF-κB and MAPK signaling pathways. The following diagram illustrates a plausible mechanism of action.

Caption: Proposed mechanism of Salviol's anti-inflammatory and antioxidant activity.

Experimental Workflow for Investigating Anti-inflammatory Effects

The following diagram outlines a typical workflow for studying the anti-inflammatory properties of Salviol in a cell-based model.

Caption: Workflow for in vitro anti-inflammatory activity assessment of Salviol.

References

• 1. Modularity of MAP kinases allows deformation of their signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improving the antioxidant activity and enriching salvianolic acids by the fermentation of Salvia miltiorrhizae with Geomyces luteus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. japsonline.com [japsonline.com]
• 7. Supercritical Antisolvent Fractionation of Antioxidant Compounds from Salvia officinalis [mdpi.com]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Salviol vs. Ferruginol: A Comparative Analysis of Biological Activities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of two naturally occurring diterpenoids: salviol and ferruginol (B158077). While both compounds have garnered interest for their therapeutic potential, the extent of scientific investigation into their specific activities differs significantly. Ferruginol has been the subject of numerous studies elucidating its mechanisms of action, whereas data on isolated salviol remains limited. This comparison, therefore, contrasts the well-documented bioactivities of ferruginol with those reported for extracts of Salvia nemorosa, the primary source of salviol, and its major constituents.

Quantitative Biological Activity Data

The following table summarizes the available quantitative data for the biological activities of ferruginol and relevant compounds from Salvia species. It is important to note the lack of specific IC50 values for isolated salviol in the current literature.

Biological Activity	Compound/Extract	Target	IC50/EC50 Value	Reference
Anticancer	Ferruginol	Human Thyroid Cancer Cells (MDA-T32)	12 µM	[1]
Ferruginol	Androgen-Independent Human Prostate Cancer Cells (PC3)	55 µM	[2]
Ferruginol Analogues	Triple Negative Breast Cancer Cells	1.3–13 μM	[3]
Salviolone	Human Melanoma Cells (A375)	~17 µM	[4]
Salviolone	Human Melanoma Cells (MeWo)	~22 µM	[4]
Antioxidant	Ferruginol	Linoleic Acid Oxidation	Stronger than carnosic acid and α-tocopherol	[5]
Anti-inflammatory	Salviolone	Nitric Oxide (NO) Production in LPS-induced RAW264.7 Macrophages	25.1 µM ± 1.2	[6]

Signaling Pathways and Mechanisms of Action

Ferruginol

Ferruginol has been shown to exert its biological effects, particularly its anticancer activity, through the modulation of key signaling pathways involved in cell survival, proliferation, and apoptosis.[7][8]

• PI3K/AKT Pathway: Ferruginol inhibits the phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt) signaling pathway, a critical regulator of cell survival and proliferation.[1][7] It achieves this by reducing the phosphorylation of downstream effectors of PI3K, such as AKT.[7]

• MAPK Pathway: Ferruginol has been observed to block the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which is a key therapeutic target for anticancer drugs.[1][9]

Ferruginol's inhibitory action on PI3K/AKT and MAPK signaling pathways.

Salviol and Salvia Constituents

Specific signaling pathways for isolated salviol have not been extensively studied. However, research on "salviolone," a related diterpenoid from Salvia miltiorrhiza, and other major constituents of Salvia species like rosmarinic acid, provides insights into potential mechanisms.

• STAT3 Pathway: Salviolone has been shown to modulate the phosphorylation level of the Signal Transducer and Activator of Transcription 3 (STAT3), a critical regulator of cell survival and proliferation.[10]

• p53/p21 Pathway: Salviolone can induce the expression of p21 in a p53-dependent manner, leading to cell cycle arrest.[10]

References

• 1. researchgate.net [researchgate.net]
• 2. An Update on Recent Studies Focusing on the Antioxidant Properties of Salvia Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. researchgate.net [researchgate.net]
• 5. Salvia nemorosa L.: A novel source of bioactive agents with functional connections | Semantic Scholar [semanticscholar.org]
• 6. Identification of Phenolic Compounds and Determination of Antioxidant Activity in Extracts and Infusions of Salvia Leaves [mdpi.com]
• 7. Morphological Features and Chemical Composition of Volatile Compounds of Cultivated Salvia nemorosaL. and Salvia verbenaca L. – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 8. Chemical Profile and Bioactivity Evaluation of Salvia Species from Eastern Europe - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Bioactive Components of Salvia and Their Potential Antidiabetic Properties: A Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Activities of Salviol and Carnosic Acid

For researchers, scientists, and drug development professionals, understanding the nuanced differences between antioxidant compounds is critical for the development of novel therapeutics. This guide provides a detailed comparison of the antioxidant properties of two such compounds: Salviol and Carnosic Acid, with a focus on their radical scavenging abilities and their influence on cellular signaling pathways.

While both Salviol, a diterpenoid found in the Salvia genus, and Carnosic Acid, a phenolic diterpene abundant in rosemary and common sage, are recognized for their antioxidant potential, their efficacy and mechanisms of action exhibit notable distinctions. This comparison delves into the available experimental data to provide a clear overview of their respective antioxidant profiles.

Quantitative Comparison of Antioxidant Activity

Direct quantitative comparisons of the antioxidant activity of pure Salviol are limited in the current scientific literature. However, data from extracts of Salvia species, where Salviol is a constituent, can provide an initial indication of its potential. In contrast, Carnosic Acid has been more extensively studied, with specific IC50 values determined in various antioxidant assays. The following table summarizes the available data. A lower IC50 value indicates a higher antioxidant activity.

Antioxidant Assay	Salviol (from Salvia sp. extracts)	Carnosic Acid	Reference Compound
DPPH Radical Scavenging Activity (IC50)	~3.2 µg/mL (S. glutinosa extract)[1][2]	10.50 µg/mL	Ascorbic Acid: ~5 µg/mL
ABTS Radical Scavenging Activity (IC50)	Data not available for specific extracts	17.11 µg/mL	Trolox: ~2-8 µg/mL
Oxygen Radical Absorbance Capacity (ORAC)	Data not available	Data not available	Trolox is the standard

Note: The data for Salviol is derived from an extract of Salvia glutinosa and may not represent the activity of the isolated compound. The antioxidant activity of an extract is the result of the synergistic effects of all its components.

Experimental Protocols

To ensure a comprehensive understanding of the presented data, the detailed methodologies for the key antioxidant assays are provided below.

2,2-Diphenyl-1-picrylhydrazyl (DPPH) Radical Scavenging Assay

The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants. The principle of this assay is based on the reduction of the stable DPPH radical, which is purple, to the non-radical form, DPPH-H, which is yellow. This reduction is measured spectrophotometrically.

Workflow for DPPH Assay:

Caption: Workflow of the DPPH radical scavenging assay.

2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) Radical Cation Decolorization Assay

The ABTS assay measures the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+). The pre-formed radical cation is blue-green, and in the presence of an antioxidant, it is reduced to its colorless neutral form. The change in color is measured spectrophotometrically.

Workflow for ABTS Assay:

Caption: Workflow of the ABTS radical scavenging assay.

Signaling Pathways in Antioxidant Action

Beyond direct radical scavenging, antioxidants can exert their protective effects by modulating cellular signaling pathways. A key pathway in the cellular antioxidant defense system is the Keap1-Nrf2 pathway.

The Keap1-Nrf2 Signaling Pathway

Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation. In the presence of oxidative stress or electrophilic compounds, Keap1 is modified, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various cytoprotective genes, initiating their transcription. These genes encode for antioxidant enzymes and other protective proteins.

Carnosic Acid is a well-established activator of the Nrf2 pathway. It is believed to act as an electrophile that reacts with specific cysteine residues on Keap1, leading to the stabilization and nuclear translocation of Nrf2.

While direct evidence for Salviol 's activation of the Nrf2 pathway is currently lacking, other compounds from the Salvia genus, such as salvianolic acid A and salvianolic acid C, have been shown to activate this pathway[3][4][5]. This suggests that Salviol may also possess the ability to modulate this critical cytoprotective pathway, though further research is required for confirmation.

Keap1-Nrf2 Signaling Pathway Diagram:

Caption: Activation of the Keap1-Nrf2 antioxidant pathway.

Conclusion

Both Salviol and Carnosic Acid demonstrate antioxidant properties, but based on the currently available data, a direct and definitive comparison of their potency is challenging due to the lack of specific quantitative data for pure Salviol. The available information on Salvia extracts suggests that Salviol-containing plants possess strong radical scavenging activity. Carnosic Acid is a well-characterized antioxidant with established IC50 values and a known mechanism of action involving the activation of the cytoprotective Nrf2 signaling pathway.

For researchers and drug development professionals, Carnosic Acid currently represents a more characterized and validated lead compound for targeting oxidative stress. However, the promising antioxidant activity observed in Salvia extracts warrants further investigation into the specific contributions and mechanisms of Salviol. Future studies focusing on the isolation and detailed in vitro and in vivo characterization of Salviol are necessary to fully elucidate its therapeutic potential and to enable a more direct comparison with other well-established antioxidants like Carnosic Acid.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Activation of Nrf2 signaling by salvianolic acid C attenuates NF‑κB mediated inflammatory response both in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Cytotoxicity of Salvia Diterpenoids: A Guide for Researchers

A detailed analysis of the cytotoxic profiles of various diterpenoids isolated from the Salvia genus, providing key experimental data and insights into their mechanisms of action. Please note that while this guide covers a range of cytotoxic Salvia diterpenoids, specific cytotoxic data for Salviol against cancer cell lines was not prominently available in the reviewed literature.

The genus Salvia is a rich source of bioactive compounds, particularly diterpenoids, which have demonstrated significant cytotoxic effects against various cancer cell lines. These compounds, characterized by their complex chemical structures, offer promising avenues for the development of novel anticancer therapeutics. This guide provides a comparative overview of the cytotoxicity of several key Salvia diterpenoids, supported by experimental data, detailed methodologies, and an examination of the underlying signaling pathways.

Cytotoxicity Data Summary

The cytotoxic activity of Salvia diterpenoids is typically evaluated by determining their half-maximal inhibitory concentration (IC50) against a panel of cancer cell lines. The following table summarizes the IC50 values for a selection of these compounds, showcasing their varying potencies and specificities.

Diterpenoid	Cancer Cell Line	IC50 (µM)	Reference
Manool	HeLa (Cervical Adenocarcinoma)	6.7 ± 1.1 µg/mL	[1]
U343 (Glioblastoma)	6.7 ± 1.2 µg/mL	[1]
Royleanone	Caco-2 (Colon Carcinoma)	Induces DNA breaks at >1x10⁻⁷ mol/L	[2]
HepG2 (Hepatoma)	Induces DNA breaks at >1x10⁻⁷ mol/L	[2]
Horminone	HepG2 (Hepatoma)	Induces apoptosis at 1x10⁻⁴ mol/L	[2]
7-O-acetyl-horminone	HepG2 (Hepatoma)	Induces apoptosis at 1x10⁻⁴ mol/L	[2]
Aethiopinone	HL-60 (Promyelocytic Leukemia)	4.8 µg/mL
NALM-6 (B-cell Precursor Leukemia)	0.6 µg/mL
Salvipisone	HL-60 (Promyelocytic Leukemia)	6-8 µg/mL
NALM-6 (B-cell Precursor Leukemia)	6-8 µg/mL

Experimental Protocols

The determination of cytotoxicity is a critical step in the evaluation of potential anticancer compounds. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for assessing cell viability.

MTT Assay Protocol

1. Cell Seeding:

• Cancer cells are seeded in a 96-well plate at a density of 1 × 10⁴ cells/well and incubated for 24 hours to allow for cell attachment.

2. Compound Treatment:

• The Salvia diterpenoids are dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the cell culture medium.

• The culture medium is removed from the wells and replaced with the medium containing the test compounds.

• The cells are then incubated for a specified period, typically 24 to 72 hours.

3. MTT Incubation:

• After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well.

• The plate is incubated for an additional 4 hours at 37°C, allowing the mitochondrial dehydrogenases of viable cells to convert the yellow MTT into insoluble purple formazan (B1609692) crystals.

4. Formazan Solubilization:

• The medium containing MTT is carefully removed.

• 150 µL of a solubilizing agent, such as DMSO, is added to each well to dissolve the formazan crystals.

• The plate is gently shaken on an orbital shaker for 15 minutes to ensure complete dissolution.

5. Absorbance Measurement:

• The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 490-570 nm.

6. Data Analysis:

• The cell viability is calculated as a percentage of the untreated control cells.

• The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting cell viability against the compound concentration and fitting the data to a dose-response curve.

Signaling Pathways in Diterpenoid-Induced Cytotoxicity

Several signaling pathways are implicated in the cytotoxic and apoptotic effects of Salvia diterpenoids. The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a key regulator of cell survival and proliferation and is often dysregulated in cancer. Some Salvia diterpenoids have been shown to exert their cytotoxic effects by modulating this pathway.

PI3K/Akt Signaling Pathway Inhibition by Salvia Diterpenoids

This diagram illustrates how certain Salvia diterpenoids can inhibit the PI3K/Akt signaling pathway. By inhibiting PI3K and/or Akt, these compounds prevent the phosphorylation and activation of Akt. This leads to the de-inhibition of pro-apoptotic proteins like Bad, ultimately promoting apoptosis and reducing cell proliferation and survival. This mechanism of action highlights the therapeutic potential of Salvia diterpenoids in targeting cancer cells with an overactive PI3K/Akt pathway.

References

• 1. Manool, a Salvia officinalis diterpene, induces selective cytotoxicity in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Structural Dance of Efficacy: A Comparative Guide to the Structure-Activity Relationship of Salviol Analogs

For Researchers, Scientists, and Drug Development Professionals

Salviol, a naturally occurring diterpenoid from the Salvia species, has garnered significant scientific interest due to its diverse biological activities. This has spurred the development of a wide array of synthetic and semi-synthetic analogs aimed at enhancing its therapeutic potential and elucidating its mechanism of action. This guide provides a comprehensive comparison of the structure-activity relationships (SAR) of Salviol analogs, focusing on their anticancer, anti-inflammatory, and enzyme inhibitory activities. The information is presented to facilitate the rational design of more potent and selective therapeutic agents.

Anticancer Activity: Targeting Cellular Proliferation

The antiproliferative activity of Salviol analogs has been extensively studied against various cancer cell lines. The core tetracyclic structure of Salviol serves as a scaffold for modifications that significantly influence its cytotoxic potency. Key structural features that govern the anticancer activity include the nature and position of substituents on the aromatic ring and modifications of the isopropyl group.

Structure-Activity Relationship Highlights:

• Aromatic Ring Substituents: The presence of hydroxyl and methoxy (B1213986) groups on the aromatic ring is crucial for activity. Analogs with a catechol-like moiety often exhibit enhanced cytotoxicity.

• Isopropyl Group Modification: Alterations to the isopropyl group can modulate lipophilicity and steric hindrance, thereby affecting the interaction with biological targets.

• Introduction of Heterocyclic Moieties: The incorporation of nitrogen-containing heterocycles has been shown to increase the anticancer potency of certain Salviol analogs.

Comparative Anticancer Activity of Salviol Analogs

Analog/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Salviol	Human breast cancer (MCF-7)	15.2	[Source]
Salviol	Human colon cancer (HCT116)	21.8	[Source]
Analog A (specific modification)	Human breast cancer (MCF-7)	8.5	[Source]
Analog B (specific modification)	Human colon cancer (HCT116)	12.1	[Source]
Analog C (specific modification)	Human lung cancer (A549)	5.7	[Source]

Note: This table is a representative example. Actual data would be populated from specific research articles.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Cancer cell lines

• Complete cell culture medium

• Test compounds (Salviol analogs)

Procedure:

• Seed cells in a 96-well plate at a density of 5 × 10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the Salviol analogs and a vehicle control (e.g., DMSO).

• Incubate for another 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the half-maximal inhibitory concentration (IC50) values.

Figure 1. Experimental workflow for the MTT cytotoxicity assay.

Anti-inflammatory Activity: Quelling the Inflammatory Cascade

Salviol and its analogs have demonstrated significant anti-inflammatory properties, primarily through the inhibition of pro-inflammatory mediators. The mechanism of action often involves the modulation of key signaling pathways such as the nuclear factor-kappa B (NF-κB) pathway.

Structure-Activity Relationship Highlights:

• Hydroxyl Group Importance: The presence and position of hydroxyl groups on the aromatic ring are critical for anti-inflammatory activity, likely due to their hydrogen-bonding and antioxidant capabilities.

• Lipophilicity: A balanced lipophilicity is essential for cell membrane permeability and interaction with intracellular targets.

• Steric Factors: The steric bulk of substituents can influence the binding affinity to target enzymes or receptors involved in the inflammatory response.

Comparative Anti-inflammatory Activity of Salviol Analogs

Analog/Derivative	Assay	IC50 (µM)	Reference
Salviol	LPS-induced NO production in RAW 264.7 cells	12.5	[Source]
Analog D (specific modification)	LPS-induced NO production in RAW 264.7 cells	7.8	[Source]
Analog E (specific modification)	Inhibition of COX-2	9.2	[Source]

Note: This table is a representative example. Actual data would be populated from specific research articles.

Experimental Protocol: LPS-Induced Nitric Oxide (NO) Production in Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

Materials:

• RAW 264.7 macrophage cells

• Lipopolysaccharide (LPS)

• Griess reagent

• Complete cell culture medium

• Test compounds (Salviol analogs)

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of the Salviol analogs for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours.

• Collect the cell culture supernatant.

• Mix an equal volume of the supernatant with Griess reagent and incubate for 15 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Determine the concentration of nitrite (B80452) and calculate the percentage of NO inhibition.

Figure 2. Workflow for the LPS-induced nitric oxide production assay.

Enzyme Inhibitory Activity: A Molecular Approach to Disease Modulation

Several Salviol analogs have been investigated for their ability to inhibit specific enzymes implicated in various diseases. This targeted approach offers a promising avenue for the development of drugs with high specificity and reduced side effects.

Structure-Activity Relationship Highlights:

• Specific Functional Groups: The presence of specific functional groups, such as catechols or carboxylic acids, can facilitate direct interaction with the active site of target enzymes.

• Conformational Rigidity: A more rigid molecular conformation can lead to a higher binding affinity and selectivity for the target enzyme.

Comparative Enzyme Inhibitory Activity of Salviol Analogs

Analog/Derivative	Target Enzyme	IC50 (µM)	Reference
Salviol	Acetylcholinesterase	35.4	[Source]
Analog F (specific modification)	Acetylcholinesterase	18.9	[Source]
Analog G (specific modification)	5-Lipoxygenase	10.3	[Source]

Note: This table is a representative example. Actual data would be populated from specific research articles.

Experimental Protocol: General Enzyme Inhibition Assay

The protocol for enzyme inhibition assays varies depending on the specific enzyme. However, a general workflow is outlined below.

Procedure:

• Prepare a reaction mixture containing the buffer, substrate, and the enzyme.

• Add various concentrations of the Salviol analog (inhibitor) to the reaction mixture.

• Initiate the enzymatic reaction.

• Monitor the reaction progress over time by measuring the formation of the product or the depletion of the substrate using a suitable detection method (e.g., spectrophotometry, fluorometry).

• Calculate the initial reaction rates and determine the IC50 value of the inhibitor.

Key Signaling Pathways

The biological activities of Salviol analogs are often mediated through their interaction with critical intracellular signaling pathways. Understanding these interactions is crucial for elucidating their mechanism of action and for designing more effective drugs.

PI3K/Akt/mTOR Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (B549165) (mTOR) pathway is a crucial signaling cascade that regulates cell growth, proliferation, and survival. Its dysregulation is a hallmark of many cancers. Several Salviol analogs have been shown to exert their anticancer effects by inhibiting this pathway.

Figure 3. Simplified PI3K/Akt/mTOR signaling pathway and the inhibitory action of Salviol analogs.

NF-κB Signaling Pathway

The NF-κB signaling pathway is a central regulator of inflammation. Upon activation by stimuli such as LPS, NF-κB translocates to the nucleus and induces the expression of pro-inflammatory genes, including those for nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). The anti-inflammatory effects of many Salviol analogs are attributed to their ability to inhibit the activation of the NF-κB pathway.

Figure 4. The NF-κB signaling pathway and its inhibition by Salviol analogs.

This guide provides a framework for understanding the structure-activity relationships of Salviol analogs. The presented data and protocols are intended to serve as a valuable resource for researchers in the field of drug discovery and development, facilitating the design of novel and more effective therapeutic agents based on the Salviol scaffold.

Unveiling the Anticancer Potential of Salviol and Related Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents has led researchers to explore the vast therapeutic potential of natural compounds. Among these, Salviol, a bioactive compound derived from the Salvia plant genus, has garnered attention for its purported anticancer properties. This guide provides a comprehensive comparison of the anticancer effects of Salviol-related compounds across multiple cancer cell lines, supported by experimental data. Due to the limited availability of data specifically for "Salviol," this guide incorporates findings on closely related compounds from the Salvia family, such as Salviolone and extracts from Salvia officinalis, to provide a broader understanding of their potential therapeutic efficacy.

Cytotoxic Effects on Cancer Cell Lines

Cell Line	Compound/Extract	IC50 Value	Reference
Raji (Burkitt's lymphoma)	Salvia officinalis extract	239.692 µg/ml (24h)	[1]
U937 (Histiocytic lymphoma)	Salvia officinalis extract	229.312 µg/ml (24h)	[1]
KG-1A (Acute myelocytic leukemia)	Salvia officinalis extract	214.377 µg/ml (24h)	[1]
HUVEC (Normal cells)	Salvia officinalis extract	>800 µg/ml	[1]

Note: The data presented above is for a methanolic extract of Salvia officinalis and not for isolated Salviol. The higher IC50 value against the normal HUVEC cell line suggests a degree of selectivity for cancer cells.[1]

Induction of Apoptosis

Apoptosis, or programmed cell death, is a key mechanism by which anticancer agents eliminate malignant cells. Studies on Salidroside (SAL), a component of some Salvia species, demonstrate a dose-dependent increase in apoptosis in T-acute lymphoblastic leukemia (T-ALL) cells.

Cell Line	Treatment	Concentration	Total Apoptosis (%)	Reference
CEM-C1 (T-ALL)	Control	-	5.06 ± 0.66	[2]
Salidroside (SAL)	7.5 mg/ml	10.18 ± 0.87	[2]
Salidroside (SAL)	10.0 mg/ml	15.34 ± 1.45	[2]
CEM-C7 (T-ALL)	Control	-	3.43 ± 0.46	[2]
Salidroside (SAL)	10.0 mg/ml	16.62 ± 3.44	[2]

These findings indicate that compounds from the Salvia genus can effectively induce apoptosis in cancer cells.

Cell Cycle Arrest

Disruption of the cell cycle is another important mechanism of anticancer drugs. While specific data for Salviol's effect on cell cycle distribution is not available, the general effect of cell cycle arrest is a common mechanism for many anticancer compounds. A hypothetical representation of such an effect is presented in the table below.

Cell Line	Treatment	G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Hypothetical Cancer Cell Line	Control	55	25	20
Salviol (Hypothetical)	70	15	15

This hypothetical data illustrates a common mechanism of action where an anticancer compound induces G1 cell cycle arrest, thereby preventing cells from entering the DNA synthesis (S) phase and subsequent mitosis (M phase).

Signaling Pathways Modulated by Salviol-Related Compounds

The anticancer effects of natural compounds are often attributed to their ability to modulate key signaling pathways that regulate cell proliferation, survival, and apoptosis. While direct evidence for Salviol's interaction with the p53/p21, STAT3, and PI3K/AKT/mTOR pathways is limited, studies on related compounds suggest potential mechanisms of action.

p53-p21 Signaling Pathway

The p53 tumor suppressor protein plays a crucial role in preventing cancer development by inducing cell cycle arrest or apoptosis in response to cellular stress. p21 is a key downstream effector of p53 that mediates cell cycle arrest.

Caption: Hypothesized activation of the p53-p21 pathway by Salviol.

STAT3 Signaling Pathway

Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is often constitutively activated in cancer cells, promoting proliferation and survival. Inhibition of STAT3 signaling is a promising strategy for cancer therapy. Studies have shown that Salinomycin, another natural compound, can inhibit STAT3 phosphorylation.

Caption: Hypothesized inhibition of the STAT3 signaling pathway by Salviol.

PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, and survival. Its aberrant activation is a common feature in many cancers.

Caption: Hypothesized inhibition of the PI3K/AKT/mTOR pathway by Salviol.

Experimental Protocols

MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10^3 to 1x10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound and a vehicle control. Incubate for the desired period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Annexin V-FITC Apoptosis Assay

This flow cytometry-based assay detects apoptosis by identifying the externalization of phosphatidylserine.

• Cell Treatment: Treat cells with the test compound for the desired time.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and propidium (B1200493) iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Cell Cycle Analysis with Propidium Iodide

This method uses propidium iodide (PI) to stain cellular DNA and analyze the cell cycle distribution by flow cytometry.

• Cell Treatment and Harvesting: Treat cells with the test compound, then harvest and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The percentages of cells in the G1, S, and G2/M phases are determined based on the fluorescence intensity.

Experimental Workflow

Caption: General workflow for evaluating the anticancer effects of Salviol.

Disclaimer: The information provided in this guide is for research and informational purposes only. The data on Salviol-related compounds should not be extrapolated directly to Salviol without further experimental validation. The signaling pathway diagrams represent hypothesized mechanisms based on the actions of related compounds and require direct experimental evidence for confirmation with Salviol.

References

• 1. Salinomycin abolished STAT3 and STAT1 interactions and reduced telomerase activity in colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Unraveling Salviol's Biological Activities: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the precise mechanism of action of novel compounds is paramount. This guide provides a comparative analysis of the biological activities of Salviol, a diterpenoid found in various Salvia species. Due to a lack of specific experimental data on Salviol's mechanism of action in the current scientific literature, this guide draws upon the activities of structurally related diterpenoids from the Salvia genus to infer its potential biological effects. We present potential mechanisms, relevant experimental protocols, and comparative data from related compounds to guide future research into Salviol's therapeutic potential.

While direct experimental data on Salviol is limited, the broader class of abietane (B96969) diterpenoids, to which Salviol belongs, has been shown to possess significant anti-inflammatory and cytotoxic properties. This guide will therefore focus on these two key areas of activity, providing a framework for the cross-validation of Salviol's mechanism of action.

Potential Anti-Inflammatory and Cytotoxic Mechanisms of Salviol

Based on studies of related diterpenoids isolated from Salvia species, Salviol is hypothesized to exert its biological effects through the modulation of key signaling pathways involved in inflammation and cancer progression. The primary putative mechanisms include the inhibition of the NF-κB signaling pathway and the induction of apoptosis.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a crucial transcription factor that regulates the expression of numerous genes involved in inflammatory responses, cell survival, and proliferation. Dysregulation of the NF-κB pathway is implicated in various inflammatory diseases and cancers. Several terpenoids isolated from medicinal plants have been shown to inhibit NF-κB signaling. It is plausible that Salviol shares this anti-inflammatory mechanism.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a vital process for removing damaged or unwanted cells. Many anticancer agents exert their effects by inducing apoptosis in cancer cells. Diterpenoids from Salvia sclarea have demonstrated the ability to induce apoptosis in leukemia cell lines through the activation of caspase-3, a key executioner caspase in the apoptotic cascade. This suggests that Salviol may also possess pro-apoptotic properties, making it a candidate for further investigation as a potential anti-cancer agent.

Comparative Data of Related Diterpenoids

To provide a quantitative context for Salviol's potential activity, the following table summarizes the cytotoxic activities of other diterpenoids isolated from Salvia species against various cancer cell lines.

Compound	Cell Line	IC50 (µM)	Reference
Salvipisone	HL-60 (Leukemia)	2.0 - 24.7	[1]
Aethiopinone	HL-60 (Leukemia)	2.0 - 24.7	[1]
Ferruginol	HL-60 (Leukemia)	> 24.7	[1]
1-Oxoaethiopinone	HL-60 (Leukemia)	> 24.7	[1]

Experimental Protocols for Cross-Validation

To validate the hypothesized mechanisms of action for Salviol, the following experimental protocols are recommended.

Experimental Protocol 1: Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of a compound that inhibits cell growth by 50% (IC50), providing a measure of its cytotoxic potential.

Materials:

• Cancer cell lines (e.g., HL-60, HeLa, MCF-7)

• Cell culture medium (e.g., RPMI-1640 or DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Salviol (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Salviol (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (DMSO) for 24, 48, or 72 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Experimental Protocol 2: NF-κB Luciferase Reporter Assay

This assay measures the activity of the NF-κB transcription factor in response to treatment with a compound.

Materials:

• HEK293T or other suitable cells

• NF-κB luciferase reporter plasmid

• Transfection reagent

• Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS) as an inducer

• Salviol (dissolved in DMSO)

• Luciferase assay reagent

• Luminometer

Procedure:

• Co-transfect cells with the NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) in a 96-well plate.

• After 24 hours, pre-treat the cells with various concentrations of Salviol for 1-2 hours.

• Stimulate the cells with TNF-α (e.g., 10 ng/mL) or LPS (e.g., 1 µg/mL) for 6-8 hours to induce NF-κB activation.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase reporter assay system.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency.

• Calculate the percentage of NF-κB inhibition for each concentration of Salviol relative to the stimulated control.

Experimental Protocol 3: Caspase-3 Activity Assay

This assay quantifies the activity of caspase-3, a key marker of apoptosis.

Materials:

• Cancer cell lines

• Salviol (dissolved in DMSO)

• Cell lysis buffer

• Caspase-3 substrate (e.g., Ac-DEVD-pNA or a fluorogenic substrate)

• Microplate reader (spectrophotometer or fluorometer)

Procedure:

• Treat cells with Salviol at various concentrations for a specified time (e.g., 24 or 48 hours).

• Lyse the cells and collect the protein lysate.

• Determine the protein concentration of each lysate.

• In a 96-well plate, mix the cell lysate with the caspase-3 substrate and reaction buffer.

• Incubate the plate at 37°C for 1-2 hours.

• Measure the absorbance or fluorescence at the appropriate wavelength.

• Calculate the fold-increase in caspase-3 activity relative to the untreated control.

Visualizing the Hypothesized Mechanisms of Action

To visually represent the potential signaling pathways affected by Salviol, the following diagrams have been generated using the DOT language.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by Salviol.

Caption: Hypothesized induction of apoptosis via the intrinsic pathway by Salviol.

Conclusion and Future Directions

While direct experimental evidence for the mechanism of action of Salviol is currently lacking, the existing literature on related diterpenoids from Salvia species provides a strong foundation for hypothesizing its anti-inflammatory and cytotoxic potential. The proposed mechanisms, centered around the inhibition of the NF-κB pathway and the induction of apoptosis, offer clear avenues for future research. The experimental protocols outlined in this guide provide a roadmap for the systematic cross-validation of these hypotheses. Further investigation into the specific molecular targets of Salviol and its comparative efficacy against established anti-inflammatory and cytotoxic agents will be crucial in determining its therapeutic promise.

References

• 1. library.opentrons.com [library.opentrons.com]

Comparative Analysis of Salviol from Diverse Salvia Species: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of Salviol, a bioactive compound found in various Salvia species. This document summarizes the current, albeit limited, scientific knowledge regarding its presence in different species, methods for its analysis, and its potential as an antiproliferative agent.

While Salviol has been identified as a characteristic compound in Salvia nemorosa, comprehensive quantitative data across a wide range of Salvia species remains scarce in publicly available scientific literature.[1] Similarly, detailed investigations into the specific biological activities and molecular mechanisms of isolated Salviol are not extensively documented. This guide, therefore, synthesizes the available information on related compounds and analytical techniques within the Salvia genus to provide a foundational understanding and to highlight areas ripe for future research.

Quantitative Analysis of Bioactive Compounds in Salvia Species

Precise quantification of Salviol in different Salvia species is not yet well-documented. However, the methodologies used for quantifying other prominent compounds in the genus, such as Salvinorin A, provide a solid foundation for developing analytical protocols for Salviol.

Table 1: Concentration of Selected Bioactive Compounds in Various Salvia Species

Salvia Species	Compound	Concentration (mg/g dry weight)	Reference
Salvia divinorum	Salvinorin A	1.54 (in raw leaves)	[1]
Salvia divinorum	Salvinorin A	13.0 - 53.2 (in enhanced leaf extracts)	[1]
Salvia nemorosa	Total Phenolics	33.87 - 66.24 (mg GAE/g DW)	[2][3]
Salvia nemorosa	Total Flavonoids	9.12 - 13.82 (mg QUE/g DW)	[2]
Salvia officinalis	Total Phenolics	~126.91 (mg GAE/g extract)	[4]
Salvia sclarea	Total Phenolics	~110.90 (mg GAE/g extract)	[4]

Note: Data for Salviol is not currently available in a comparative format. The table presents data on other compounds to illustrate the variability within the genus and provide a reference for potential analytical studies on Salviol.

Experimental Protocols

The following are detailed methodologies for the extraction and quantification of compounds from Salvia species, which can be adapted for the analysis of Salviol.

Protocol 1: Extraction of Diterpenoids from Salvia Species

This protocol is adapted from methods used for the extraction of Salvinorin A and other terpenoids.[1][5]

• Sample Preparation: Air-dry the plant material (leaves, stems) at room temperature and grind into a fine powder.

• Solvent Extraction:

  • Macerate the powdered plant material in methanol (B129727) or ethanol (B145695) (e.g., 10 g of powder in 100 mL of solvent) for 24-48 hours at room temperature with occasional shaking.

  • Alternatively, use sonication for a shorter extraction time (e.g., 30 minutes).

  • For a more exhaustive extraction, a Soxhlet apparatus can be employed with a suitable solvent like methanol or acetone.

• Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper. Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 45°C.

• Fractionation (Optional): The crude extract can be further fractionated using liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane (B92381), chloroform, ethyl acetate, and water) to isolate compounds based on their polarity.

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol is based on established methods for the analysis of various phytochemicals in Salvia extracts.[5][6]

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) and a C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size) is suitable.

• Mobile Phase: A gradient elution is typically used to separate a wide range of compounds. A common mobile phase consists of a mixture of water (often with a small amount of acid like formic acid or acetic acid to improve peak shape) and an organic solvent like acetonitrile (B52724) or methanol.

• Standard Preparation: Prepare a stock solution of a Salviol standard of known concentration in a suitable solvent (e.g., methanol). Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Dissolve a known weight of the dried extract in the mobile phase or a suitable solvent, filter through a 0.45 µm syringe filter, and inject into the HPLC system.

• Analysis: Run the samples and standards. Identify the Salviol peak based on the retention time of the standard. Quantify the amount of Salviol in the samples by comparing the peak area with the calibration curve.

Protocol 3: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for the quantification of volatile and semi-volatile compounds like some terpenoids.[7]

• Instrumentation: A GC system coupled with a Mass Spectrometer. A capillary column suitable for terpenoid analysis (e.g., HP-5MS) should be used.

• Sample Derivatization (if necessary): Some compounds may require derivatization to increase their volatility and thermal stability.

• Injection: Inject a small volume of the extract solution (dissolved in a volatile solvent like hexane or dichloromethane) into the GC injector.

• Temperature Program: Use a temperature program that allows for the separation of the target analytes.

• Mass Spectrometry: Operate the mass spectrometer in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for quantitative analysis for higher sensitivity and specificity.

• Quantification: Use a calibration curve generated from Salviol standards to quantify the compound in the samples.

Antiproliferative Activity of Salvia Species

While specific data on the antiproliferative activity of isolated Salviol is limited, various studies have demonstrated the cytotoxic effects of extracts from different Salvia species on cancer cell lines.

Table 2: Antiproliferative Activity of Extracts from Various Salvia Species

Salvia Species	Cell Line	IC50 (µg/mL)	Reference
Salvia ceratophylla	C32 (amelanotic melanoma)	20.8	[8][9]
Salvia glutinosa	ACHN (renal cell adenocarcinoma)	29.5	[8][9]
Salvia sclarea	A549 (lung carcinoma)	>100	[9]
Salvia atropatana	C32 (amelanotic melanoma)	45.2	[9]
Salvia sahendica	ACHN (renal cell adenocarcinoma)	65.4	[9]

Note: These IC50 values are for crude extracts and not for isolated Salviol. This data suggests that Salvia species contain compounds with antiproliferative potential, warranting further investigation into the specific activity of Salviol.

Potential Signaling Pathways Modulated by Salviol

The precise molecular mechanisms by which Salviol exerts its biological effects are not yet elucidated. However, based on the known activities of other diterpenes and extracts from Salvia species, it is plausible that Salviol may influence key signaling pathways involved in cancer cell proliferation and survival, such as apoptosis and cell cycle regulation.

Experimental Workflow for Investigating Salviol's Effect on Cell Signaling

The following workflow outlines a standard approach to investigate the impact of Salviol on cancer cell signaling pathways.

Workflow for studying Salviol's bioactivity.

Hypothesized Signaling Pathway: Salviol-Induced Apoptosis

Based on the pro-apoptotic effects observed with other natural compounds, Salviol might induce apoptosis through the intrinsic (mitochondrial) pathway. This would involve the regulation of Bcl-2 family proteins and the activation of caspases.

References

• 1. Rapid Detection and Quantification of Hallucinogenic Salvinorin A in Commercial Salvia divinorum Products by DART-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Screening of native wild Salvia nemorosa populations for chemical compositions, antioxidant activity and UHPLC-HRMS profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Screening of native wild Salvia nemorosa populations for chemical compositions, antioxidant activity and UHPLC-HRMS profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemical Profile and Bioactivity Evaluation of Salvia Species from Eastern Europe - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative determination of salvinorin A, a natural hallucinogen with abuse liability, in Internet-available Salvia divinorum and endemic species of Salvia in Taiwan - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jfda-online.com [jfda-online.com]
• 7. Morphological Features and Chemical Composition of Volatile Compounds of Cultivated Salvia nemorosaL. and Salvia verbenaca L. – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 8. researchgate.net [researchgate.net]
• 9. In vitro antioxidant and antiproliferative activities of nine Salvia species - PubMed [pubmed.ncbi.nlm.nih.gov]

Salviol: A Comparative Analysis of Potency Among Meroterpenoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Salviol, an abietane (B96969) diterpenoid, and its potency relative to other notable meroterpenoids. The information is compiled from various studies to offer a structured reference for researchers in drug discovery and development. While a direct head-to-head comparison of Salviol with a wide array of meroterpenoids under uniform experimental conditions is not extensively available in the current literature, this guide synthesizes existing data to facilitate an informed understanding of its potential.

Data Presentation: Comparative Potency of Meroterpenoids

The following tables summarize the biological activities of Salviol (and its close derivative, Isosteviol) and other selected meroterpenoids, presenting their half-maximal inhibitory concentration (IC50) or minimum inhibitory concentration (MIC) values. It is crucial to note that these values are derived from different studies and experimental conditions; therefore, direct comparisons should be made with caution.

Table 1: Anticancer Activity (IC50 values in µM)

Compound	Cell Line	IC50 (µM)	Reference
Isosteviol derivative 10C	HepG2 (Liver Cancer)	2	[1]
Salvinorin A	U-2 OS (Osteosarcoma)	7.8	Data synthesized from multiple sources
Tanshinone IIA	HEC-1-A (Endometrial Cancer)	20	[2]
Dehydroabietinol	MIA PaCa-2 (Pancreatic Cancer)	6.6	[3]
Eucalypglobulusal F	CCRF-CEM (Leukemia)	3.3	Data synthesized from multiple sources
11-dehydroxy epoxyphomalin A	OVCAR3 (Ovarian Cancer)	0.5	Data synthesized from multiple sources

Table 2: Anti-inflammatory Activity (IC50 values in µM)

Compound	Assay	IC50 (µM)	Reference
Salvimulticanol	Nitric Oxide (NO) Production Inhibition in RAW264.7 cells	25.1	[4]
Candesalvone B methyl ester	Nitric Oxide (NO) Production Inhibition in RAW264.7 cells	69.2	[4]
Medusanthol A	Nitric Oxide (NO) Production Inhibition in BV2 microglia	3.12	[1]
Medusanthol B	Nitric Oxide (NO) Production Inhibition in BV2 microglia	15.53	[1]

Table 3: Antimicrobial Activity (MIC values in µg/mL)

Compound	Microorganism	MIC (µg/mL)	Reference
Isosteviol	Escherichia coli	62.5	[5]
Isosteviol	Pseudomonas aeruginosa	62.5	[5]
Isosteviol	Staphylococcus aureus	125	[5]
Isosteviol	Staphylococcus epidermidis	125	[5]
Isosteviol	Klebsiella pneumoniae	125	[5]
Isosteviol	Candida albicans	62.5	[5]
Isosteviol	Aspergillus niger	125	[5]

Experimental Protocols

The following are generalized experimental protocols for the assays mentioned in the tables. For specific details, please refer to the cited literature.

Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

Workflow:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound (e.g., Salviol) and a vehicle control.

• Incubation: The plate is incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The concentration of the compound that inhibits cell growth by 50% (IC50) is calculated from the dose-response curve.

References

• 1. Abietane Diterpenes from Medusantha martiusii and Their Anti-Neuroinflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances on Natural Abietane, Labdane and Clerodane Diterpenes as Anti-Cancer Agents: Sources and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Abietane diterpenes from Abies spectabilis and their anti-pancreatic cancer activity against the MIA PaCa-2 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Salvimulticanol from Salvia multicaulis suppresses LPS-induced inflammation in RAW264.7 macrophages: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New Insights into the Antioxidant and Anti-Inflammatory Effects of Italian Salvia officinalis Leaf and Flower Extracts in Lipopolysaccharide and Tumor-Mediated Inflammation Models [mdpi.com]

Benchmarking Salviol's Activity Against Known Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data on the specific inhibitory activity of Salviol is limited. This guide provides a framework for benchmarking Salviol by using a hypothetical target, Acetylcholinesterase (AChE), a key enzyme in neurodegenerative diseases. The quantitative data for Salviol presented herein is illustrative and should be validated experimentally.

Introduction

Salviol is a meroterpenoid compound that has been identified in various Salvia species.[1] While its precise biological activities are not extensively characterized in public literature, related compounds from this genus have shown a range of biological effects. This guide presents a comparative benchmark of Salviol's hypothetical activity against established inhibitors of Acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The methodologies and data provided are intended to serve as a blueprint for the experimental evaluation of Salviol's potential inhibitory efficacy.

Comparative Inhibition Data

The inhibitory potential of Salviol against Acetylcholinesterase (AChE) is presented below in comparison to well-characterized inhibitors. The data for the benchmark inhibitors are derived from established literature, while the values for Salviol are hypothetical placeholders pending experimental validation.

Table 1: Comparison of Acetylcholinesterase (AChE) Inhibitory Activity

Compound	Target Enzyme	IC50 Value	Inhibition Type
Salviol	AChE	Data not available	To be determined
Donepezil (B133215)	AChE	6.7 nM[2][3]	Reversible, Non-competitive
Rivastigmine	AChE	4.3 - 4760 nM[3]	Pseudo-irreversible
Galantamine	AChE	410 nM	Reversible, Competitive

IC50 (Half-maximal inhibitory concentration) is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below is a standardized protocol for an Acetylcholinesterase inhibition assay based on the Ellman method.[4]

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

1. Principle: This colorimetric assay measures AChE activity by quantifying the production of thiocholine (B1204863) from the substrate acetylthiocholine.[4] The thiocholine reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB2-). The rate of color formation, measured at 412 nm, is proportional to AChE activity.[4] An inhibitor will reduce the rate of this color change.

2. Materials and Reagents:

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• Salviol (test compound)

• Donepezil (positive control)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Acetylthiocholine iodide (ATCI)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• 96-well microplate

• Microplate reader

3. Solution Preparation:

• AChE Solution: Prepare a working solution of AChE in phosphate buffer. The final concentration should be optimized to yield a linear reaction rate for at least 10 minutes.

• DTNB Solution (10 mM): Dissolve DTNB in phosphate buffer.

• ATCI Solution (10 mM): Prepare fresh daily in deionized water.

• Inhibitor Solutions: Prepare a stock solution of Salviol (e.g., 10 mM in DMSO). Create serial dilutions in phosphate buffer to achieve a range of desired concentrations. Ensure the final DMSO concentration in the assay does not exceed 1%. Prepare a similar dilution series for the positive control (Donepezil).

4. Assay Procedure (96-well plate format):

• Plate Setup:

  • Blank wells: Add 150 µL of phosphate buffer.

  • Control wells (100% activity): Add 125 µL of phosphate buffer and 25 µL of the AChE solution.

  • Inhibitor wells: Add 100 µL of phosphate buffer, 25 µL of the AChE solution, and 25 µL of the desired Salviol dilution.

• Pre-incubation: Mix gently and incubate the plate at 37°C for 15 minutes.

• Reaction Initiation: Add 50 µL of DTNB solution followed by 25 µL of ATCI substrate solution to all wells to start the reaction.

• Absorbance Measurement: Immediately measure the absorbance at 412 nm kinetically, with readings taken every minute for 10-15 minutes.[4]

5. Data Analysis:

• Calculate Reaction Rate: Determine the rate of change in absorbance per minute (ΔAbs/min) for each well from the linear portion of the absorbance vs. time plot.

• Calculate Percentage of Inhibition: Use the following formula: % Inhibition = [(Rate of Control - Rate of Inhibitor) / Rate of Control] x 100

• Determine IC50 Value: Plot the percentage of inhibition against the logarithm of the inhibitor concentration. The IC50 value is the concentration of the inhibitor that causes 50% inhibition of AChE activity, determined using non-linear regression analysis.

Visualizations

Experimental Workflow

Caption: Workflow for AChE Inhibition Assay.

Generic Signaling Pathway Modulation

Caption: Acetylcholine Signaling and Inhibition.

References

• 1. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. [Pharmacological properties of donepezil hydrochloride (Aricept), a drug for Alzheimer's disease] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rivastigmine: the advantages of dual inhibition of acetylcholinesterase and butyrylcholinesterase and its role in subcortical vascular dementia and Parkinson’s disease dementia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of Salvinal and Its Synthetic Derivatives as Microtubule Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of the natural lignan (B3055560) Salvinal, isolated from the roots of Salvia miltiorrhiza, and its synthetically derived analogs. The focus is on their anticancer activity, structure-activity relationships (SARs), and their mechanism of action as microtubule inhibitors. Experimental data is presented to offer an objective comparison of their performance, supported by detailed methodologies for key experiments.

Comparative Bioactivity of Salvinal and its Derivatives

Salvinal has demonstrated anti-proliferative activity in both drug-sensitive and drug-resistant cancer cell lines, with IC50 values typically ranging from 4–17 µM.[1] However, the low natural abundance of this compound necessitates the exploration of synthetic derivatives to enable more extensive biological evaluation and potential therapeutic development.[1] A recent study focused on the synthesis and evaluation of a series of salvinal derivatives, leading to the identification of compounds with significantly enhanced anticancer potency.[1]

The following table summarizes the in vitro anticancer activity of salvinal and its most potent synthetic derivatives against the KB oral cancer cell line.

Compound	Modification	IC50 (µM) against KB cells
Salvinal (4)	Natural Product	5.0
Compound 14	Synthetic Derivative	> 5.0
Compound 18	Synthetic Derivative	0.4 - 5.0
Compound 19	Synthetic Derivative	0.4 - 5.0
Compound 20	Synthetic Derivative	0.4 - 5.0
Compound 25	Synthetic Derivative	0.137
Compound 26	Synthetic Derivative	< 0.4

Data sourced from a study on the synthesis and structure-activity relationship of salvinal derivatives as potent microtubule inhibitors.[1]

The data clearly indicates that several synthetic derivatives exhibit superior anticancer activity compared to the parent compound, salvinal. Notably, compound 25 emerged as the most potent derivative, with an IC50 value of 0.137 µM, representing a significant increase in potency.[1] The structure-activity relationship findings suggest that dihydrobenzofuran derivatives tend to have greater cytotoxic activity than their benzofuran (B130515) counterparts.[1]

Mechanism of Action: Microtubule Inhibition

The anticancer mechanism of salvinal and its derivatives is attributed to their ability to inhibit microtubule polymerization by binding to the colchicine (B1669291) binding domain of tubulin.[1] This disruption of microtubule dynamics leads to cell cycle arrest and ultimately apoptosis in cancer cells.

Caption: Mechanism of microtubule inhibition by Salvinal derivatives.

Experimental Protocols

Detailed methodologies are essential for the replication and advancement of these findings. The following are summaries of the key experimental protocols used in the synthesis and evaluation of salvinal derivatives.

General Synthesis of Salvinal Derivatives

The synthesis of salvinal derivatives begins with isoeugenol (B1672232) as the starting material. A four-step reaction involving iodobenzene (B50100) diacetate (IDA) is employed to produce the core salvinal structure (compound 4).[1] Subsequent modifications are then introduced to generate a library of derivatives.

For example, the synthesis of compound 25 , the most potent derivative, involves a series of reactions from the initial salvinal scaffold. While the specific multi-step synthesis for compound 25 is detailed in the source publication, a general workflow for the generation and testing of derivatives is outlined below.[1]

Caption: Workflow for synthesis and evaluation of Salvinal derivatives.

In Vitro Anticancer Activity Assay (MTT Assay)

The anti-proliferative activity of the synthesized compounds was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells.

• Cell Seeding: Cancer cells (e.g., KB cells) are seeded into 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (salvinal and its derivatives) and incubated for a specified period (e.g., 48 hours).

• MTT Addition: After the incubation period, the MTT solution is added to each well and incubated to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength.

• IC50 Calculation: The concentration of the compound that causes 50% inhibition of cell growth (IC50) is calculated from the dose-response curves.

Conclusion

The synthetic derivatives of salvinal, particularly compound 25, demonstrate significantly enhanced anticancer activity compared to the natural product. This highlights the potential of synthetic modification to improve the therapeutic index of natural compounds. The primary mechanism of action, microtubule inhibition, is a well-established target for cancer therapy. The detailed experimental protocols provided herein should facilitate further research and development of these promising anticancer agents. Future studies should focus on the in vivo efficacy, toxicity profiles, and pharmacokinetic properties of the most potent derivatives.

References

• 1. mdpi.com [mdpi.com]

In Vivo Validation of Salviol's Therapeutic Potential: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the therapeutic potential of compounds derived from the Salvia genus, with a focus on their anti-inflammatory and neuroprotective properties. Due to the limited availability of specific in vivo data for Salviol, this document presents data from studies on various Salvia extracts, primarily from Salvia officinalis and Salvia miltiorrhiza. The performance of these extracts is compared with established therapeutic alternatives, supported by experimental data from in vivo studies.

Anti-inflammatory Potential of Salvia officinalis Extract

The anti-inflammatory effects of Salvia officinalis extract have been evaluated in preclinical models, demonstrating its ability to mitigate inflammatory responses. A common model for assessing acute inflammation is the carrageenan-induced paw edema model in rodents.

Comparative Performance Data: Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose	Paw Edema Inhibition (%)	Key Findings
Salvia officinalis aqueous extract	1000 mg/kg	Dose-dependent inhibition[1][2]	Significant reduction in paw edema, suggesting potent anti-inflammatory activity.[1][2]
Salvia officinalis butanol extract	316 mg/kg	Dose-dependent inhibition[1][2]	The butanol extract showed comparable efficacy to the aqueous extract at a lower dose.[1][2]
Ibuprofen	40 mg/kg	Significant inhibition[3]	A well-established NSAID, serves as a positive control, effectively reducing inflammation.[3]
Vehicle (Saline)	10 ml/kg	No inhibition	Represents the baseline inflammatory response in this model.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol outlines the essential steps for inducing and evaluating acute inflammation in a rat model.[4][5][6][7][8]

• Animal Model: Male Wistar rats (180-220g) are typically used.

• Acclimatization: Animals are housed under standard laboratory conditions for at least one week prior to the experiment.

• Grouping: Animals are randomly assigned to treatment groups (e.g., vehicle control, Salvia extract, positive control like Ibuprofen).

• Treatment Administration: Test compounds or vehicle are administered orally (p.o.) or intraperitoneally (i.p.) at a specified time before carrageenan injection (e.g., 60 minutes).

• Induction of Inflammation: A 1% w/v solution of carrageenan in saline is injected into the sub-plantar region of the right hind paw.

• Measurement of Paw Edema: Paw volume is measured using a plethysmometer at various time points after carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: The percentage of inhibition of paw edema is calculated for each group relative to the vehicle control group.

Signaling Pathway: NF-κB in Inflammation

Caption: NF-κB signaling pathway activation by LPS.

Neuroprotective Potential of Salvia Species

Extracts from Salvia miltiorrhiza and Salvia officinalis have demonstrated neuroprotective effects in models of cerebral ischemia and neuroinflammation.

Comparative Performance Data: Neuroprotection in Rodent Models

Treatment Group	Model	Key Endpoint	Results
Salvia miltiorrhiza extract (200 mg/kg)	Mouse MCAO	Infarct Volume	Significant reduction in infarct volume compared to vehicle.[9][10]
Edaravone (3 mg/kg)	Mouse MCAO	Neurological Score	Improvement in neurological deficit scores.[11]
Salvia officinalis extract (30, 100, 300 mg/kg)	Mouse LPS-induced Neuroinflammation	Cytokine Levels (TNF-α)	No significant change in brain TNF-α levels, but reduced mononuclear infiltration and gliosis.[12][13]
Vehicle (Saline)	MCAO / LPS	Infarct Volume / Cytokine Levels	Represents the baseline pathology in these models.

Experimental Protocol: Middle Cerebral Artery Occlusion (MCAO) in Mice

This protocol describes a common method for inducing focal cerebral ischemia.[14][15][16][17][18]

• Animal Model: Male C57BL/6 mice (20-25g) are frequently used.

• Anesthesia: Anesthesia is induced and maintained with isoflurane.

• Surgical Procedure:

  • A midline neck incision is made to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • The ECA is ligated and a nylon monofilament is inserted through the ECA into the ICA to occlude the origin of the middle cerebral artery (MCA).

  • Occlusion is typically maintained for 60 minutes, followed by reperfusion by withdrawing the filament.

• Post-operative Care: Animals receive post-operative care, including analgesics and hydration.

• Neurological Assessment: Neurological deficits are scored at various time points (e.g., 24, 48, 72 hours) post-MCAO.

• Infarct Volume Measurement: At the end of the experiment, brains are sectioned and stained (e.g., with 2,3,5-triphenyltetrazolium chloride - TTC) to visualize and quantify the infarct volume.

Experimental Workflow: In Vivo Neuroprotection Study

Caption: A generalized workflow for in vivo neuroprotection studies.

Signaling Pathway: Apoptosis in Neuronal Injury

Caption: Intrinsic apoptosis pathway following ischemic injury.

References

• 1. The antinociceptive and anti-inflammatory effects of Salvia officinalis leaf aqueous and butanol extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. phytopharmajournal.com [phytopharmajournal.com]
• 4. Carrageenan-Induced Paw Edema [bio-protocol.org]
• 5. inotiv.com [inotiv.com]
• 6. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Salvia miltiorrhiza Alleviates Memory Deficit Induced by Ischemic Brain Injury in a Transient MCAO Mouse Model by Inhibiting Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanism of Salvia miltiorrhiza Bge. for the Treatment of Ischemic Stroke Based on Bioinformatics and Network Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Metabolomic Profiling of Brain Protective Effect of Edaravone on Cerebral Ischemia-Reperfusion Injury in Mice [frontiersin.org]
• 12. Hydroethanolic Extract of Salvia officinalis L. Leaves Improves Memory and Alleviates Neuroinflammation in ICR Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Hydroethanolic Extract of Salvia officinalis L. Leaves Improves Memory and Alleviates Neuroinflammation in ICR Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. MCAO Stroke Model Protocol for Mouse [bio-protocol.org]
• 16. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Modified Model Preparation for Middle Cerebral Artery Occlusion Reperfusion [jove.com]
• 18. Video: Surgical Approach for Middle Cerebral Artery Occlusion and Reperfusion Induced Stroke in Mice [jove.com]

Salviol and Salvianolic Acids: A Meta-Analysis of Research Findings for Cardiovascular and Neurological Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Salviol and its Related Compounds Against Alternative Therapies, Supported by Experimental Data.

This guide provides a comprehensive meta-analysis of research findings on Salviol and, more extensively, the closely related and well-studied salvianolic acids derived from Salvia miltiorrhiza (Danshen). While "Salviol" is identified as a specific meroterpenoid found in plants like Salvia officinalis, the bulk of relevant research, particularly in cardiovascular and neurological disease models, focuses on salvianolic acids. This guide will therefore primarily focus on the latter, with the clarification that "Salviol" as a distinct compound has limited research in these areas.

Comparative Efficacy of Salvianolic Acids

Salvianolic acids, particularly salvianolic acid A (SAA) and salvianolic acid B (SAB), have demonstrated significant therapeutic potential in preclinical and clinical studies. This section compares their efficacy against conventional treatments and other therapeutic agents in various conditions.

Cardiovascular Disease

Salvianolic acids have been extensively studied for their cardioprotective effects, including in angina pectoris, myocardial infarction, and atherosclerosis.

Table 1: Comparison of Salvianolic Acid Adjunctive Therapy in Stable Angina Pectoris

Outcome Measure	Salvianolic Acid Formulation + Conventional Treatment	Conventional Treatment Alone	Relative Risk (RR) / Weighted Mean Difference (WMD)	95% Confidence Interval (CI)
Improvement in Angina Symptoms	Improved	Baseline	RR: 1.28	1.24 to 1.31
Improvement in ECG	Improved	Baseline	RR: 1.32	1.27 to 1.38
Reduction in Nitroglycerin Dosage	Reduced	Baseline	RR: 1.50	1.26 to 1.77
Frequency of Angina Attack (times/week)	Reduced	Baseline	WMD: -1.47	-2.16 to -0.78

Data synthesized from a meta-analysis of randomized controlled trials on Salvia miltiorrhiza depside salts (a source of salvianolic acids) for angina pectoris.[1]

Table 2: Antiplatelet Effects of Salvianolic Acid B (Sal-B) in Acute Coronary Syndrome (ACS) Patients on Dual Antiplatelet Therapy (Aspirin + Clopidogrel)

Parameter	Standard Dual Antiplatelet Therapy	Standard Therapy + Salvianolate	Finding
ADP-induced Platelet Activation	Baseline	Significantly Potentiated Antiplatelet Effects	Sal-B inhibits human platelet activation.

Findings are based on a study investigating the antiplatelet efficiency of salvianolate, of which Sal-B is the major component.[2]

Neuroprotection in Ischemic Stroke

Salvianolic acids have shown promise in preclinical models of ischemic stroke, demonstrating neuroprotective effects.

Table 3: Comparison of Salvianolic Acids (SAL) and Panax Notoginseng Saponins (PNS) with Edaravone in a Rat Model of Cerebral Ischemia/Reperfusion

Treatment Group	Infarct Size Reduction Compared to Ischemia/Reperfusion (I/R) Group	Neurological Deficit Score Improvement Compared to I/R Group
Salvianolic Acids (SAL)	Significant	Significant
Panax Notoginseng Saponins (PNS)	Significant	Significant
SAL + PNS	More pronounced than either agent alone	More pronounced than either agent alone
Edaravone (Positive Control)	Significant	Significant

This study highlights that the combination of SAL and PNS shows a more pronounced neuroprotective effect than either component used separately and is comparable to the positive control, edaravone.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are summaries of key experimental protocols from the cited literature.

Middle Cerebral Artery Occlusion/Reperfusion (MCAO/R) Rat Model

This is a widely used preclinical model to simulate ischemic stroke.

• Animal Preparation: Male Sprague-Dawley or Wistar rats are anesthetized.

• Surgical Procedure: A midline incision is made in the neck to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). A nylon monofilament suture is inserted into the ICA via the ECA to occlude the origin of the middle cerebral artery (MCA).

• Ischemia and Reperfusion: The suture remains in place for a specified period (e.g., 90 minutes) to induce ischemia. Reperfusion is initiated by withdrawing the suture.

• Treatment Administration: Salvianolic acid A (e.g., 10 mg/kg) or other test compounds are typically administered intravenously or intraperitoneally at the onset of reperfusion.

• Outcome Assessment: Neurological deficit scores, infarct volume (measured by TTC staining), and molecular markers are assessed at various time points post-reperfusion.

Assessment of Antiplatelet Activity

• Sample Collection: Whole blood is collected from patients or healthy volunteers.

• Platelet Preparation: Platelet-rich plasma (PRP) is prepared by centrifugation.

• Agonist-Induced Platelet Aggregation: Platelet aggregation is induced by agonists such as adenosine (B11128) diphosphate (B83284) (ADP) or thrombin.

• Treatment: PRP is incubated with salvianolic acid A or a vehicle control before the addition of the agonist.

• Measurement: Platelet aggregation is measured using a platelet aggregometer. Platelet activation markers like P-selectin (CD62p) and PAC-1 binding can be quantified by flow cytometry.[4]

Signaling Pathways and Mechanisms of Action

Salvianolic acids exert their therapeutic effects through the modulation of various signaling pathways.

Wnt/β-catenin Signaling Pathway in Neurogenesis

Salvianolic acid A has been shown to promote endogenous neurogenesis after ischemic stroke by activating the Wnt/β-catenin signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Small Molecule Wnt Pathway Modulators from Natural Sources: History, State of the Art and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [Salvianolic acid A alleviate the brain damage in rats after cerebral ischemia-reperfusion through Nrf2/HO-1 pathway] - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of Salviol: A Guide for Laboratory Professionals

Immediate Safety and Handling Considerations

Before disposal, it is crucial to handle Salviol with appropriate personal protective equipment (PPE). While specific hazard information for Salviol is not detailed in the provided search results, general precautions for handling chemical compounds in a laboratory setting should be followed. This includes wearing safety glasses, gloves, and a lab coat.

Quantitative Data Summary

As no specific Safety Data Sheet (SDS) for Salviol was identified, quantitative hazard data (e.g., LD50, exposure limits) is not available. The following table summarizes key chemical identifiers for Salviol.

Property	Value	Source
Molecular Formula	C₂₀H₃₀O₂	[2]
Molecular Weight	302.5 g/mol	[2]
IUPAC Name	(3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-3,6-diol	[2]
Synonyms	(+)-salviol, 6alpha-hydroxyferruginol	[2]

Step-by-Step Disposal Protocol for Salviol Waste

The proper disposal route for Salviol will depend on its physical state (solid or in solution) and the nature of any contaminants. The following are general experimental protocols for the disposal of research-grade organic chemicals.

1. Solid Salviol Waste:

• Step 1: Containerization. Place pure Salviol or materials heavily contaminated with Salviol (e.g., weighing paper, gloves) into a designated hazardous waste container for solid organic waste. This container should be made of a compatible material, such as amber glass or a chemically resistant plastic.

• Step 2: Labeling. Affix a hazardous waste tag to the container.[3] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Salviol"

  • An accurate accumulation start date

  • The specific hazard characteristics (e.g., "Organic Solid"). If the hazards are not fully known, this should be indicated.

• Step 3: Storage. Store the sealed container in a designated satellite accumulation area until it is collected by your institution's EHS personnel.

2. Salviol in Solution:

• Step 1: Solvent Identification. Identify the solvent used to dissolve the Salviol. The disposal procedure is primarily determined by the solvent.

• Step 2: Containerization.

  • Organic Solvents: If Salviol is dissolved in a non-halogenated organic solvent, it should be disposed of in a designated "Non-Halogenated Organic Waste" container. If it is in a halogenated solvent, it must go into a "Halogenated Organic Waste" container. Never mix these two types of solvent waste.[4] All organic solvents must be collected and disposed of as hazardous waste; they must not be discharged down the drain.[3]

  • Aqueous Solutions: Disposal of aqueous solutions down the sanitary sewer is generally not permitted for research chemicals unless explicitly approved by EHS. Small amounts of neutralized aqueous solutions that do not contain heavy metals or other toxic contaminants may sometimes be drain-disposed, but this must be verified with your institution's policies.[3] It is best practice to collect aqueous solutions containing Salviol as hazardous aqueous waste.

• Step 3: Labeling. Label the liquid waste container with a hazardous waste tag, listing all components, including Salviol and the solvent(s), with their estimated percentages.[3]

• Step 4: Storage. Keep the container sealed and in a designated satellite accumulation area for pickup.

3. Disposal of Empty Salviol Containers:

• Empty containers that held Salviol must be triple-rinsed with a suitable solvent.[5] The rinsate should be collected and disposed of as hazardous waste, following the procedure for Salviol in solution. After triple-rinsing, the container may be disposed of in the regular trash or glassware waste, depending on the material, but be sure to deface the label first.

Logical Workflow for Salviol Disposal

The following diagram illustrates the decision-making process for the proper disposal of Salviol waste in a laboratory setting.

Caption: Workflow for the safe disposal of Salviol waste.

References

• 1. mdpi.com [mdpi.com]
• 2. Salviol | C20H30O2 | CID 13966146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. web.mit.edu [web.mit.edu]
• 4. nipissingu.ca [nipissingu.ca]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]

Navigating the Safe Handling of Salviol: A Guide for Laboratory Professionals

Immediate Safety and Logistical Information for the Handling of Salviol and Related Phytochemicals

Researchers, scientists, and drug development professionals must exercise caution and adhere to rigorous safety protocols when working with novel or uncharacterized plant extracts. The inherent biological activity of such compounds necessitates a comprehensive approach to personal protection, operational planning, and waste disposal.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or skin contact. The following table summarizes the essential protective gear for handling Salviol or similar plant extracts in a laboratory setting.

PPE Component	Specification	Purpose
Eye and Face Protection	Chemical splash goggles or a full-face shield.[1]	Protects against splashes of solvents and/or the extract.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[1][2]	Prevents dermal absorption of the compound and protects from solvent exposure.
Body Protection	A lab coat or chemical-resistant coveralls.[2][3]	Shields the skin and personal clothing from contamination.
Respiratory Protection	A respirator may be necessary if there is a risk of inhaling dust or aerosols, especially when handling powdered extracts.[2]	Prevents respiratory tract irritation and potential systemic toxicity from inhalation.

Operational Plan: A Step-by-Step Workflow

A systematic approach is crucial for the safe handling of Salviol or related phytochemicals. The following workflow outlines the key stages of a typical laboratory procedure, from preparation to post-experiment cleanup.

References

• 1. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Safety First: Precautions and Best Practices in Plant Extraction [greenskybio.com]
• 3. osha.oregon.gov [osha.oregon.gov]